C.I.Solvent yellow 176

• CAS: 12223-86-8

Core Science & Biosynthesis

C.I. Solvent Yellow 176 chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.I. Solvent Yellow 176, a quinoline-based dye, is a compound of significant interest in both industrial and, increasingly, toxicological and pharmacological research. Primarily utilized for its vibrant yellow hue and stability in coloring plastics and synthetic fibers, recent studies have illuminated its potent interaction with the Aryl Hydrocarbon Receptor (AhR), a key regulator of cellular metabolism and response to environmental stimuli. This guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, and biological activity of C.I. Solvent Yellow 176, with a focus on its role as an AhR agonist. Detailed experimental protocols for its synthesis and for quantifying its biological activity are provided to facilitate further research and application in relevant fields.

Chemical Structure and Identification

C.I. Solvent Yellow 176 is a quinophthalone dye, characterized by a quinoline core structure. Its systematic IUPAC name is 2-(4-bromo-3-hydroxyquinolin-2-yl)indene-1,3-dione.

Identifier	Value
Common Name	C.I. Solvent Yellow 176
Synonyms	C.I. 47023, Disperse Yellow 64, Transparent Yellow 3GL
CAS Number	10319-14-9
Molecular Formula	C₁₈H₁₀BrNO₃
Molecular Weight	368.18 g/mol
Chemical Structure	2-(4-bromo-3-hydroxyquinolin-2-yl)indene-1,3-dione

Physicochemical Properties

C.I. Solvent Yellow 176 is a reddish-yellow to orange powder with good thermal stability and lightfastness, making it suitable for high-temperature applications such as coloring engineering plastics.[1][2]

Property	Value
Appearance	Reddish-yellow powder
Melting Point	218°C
Heat Resistance	260-280°C
Lightfastness (in PS)	7 (on a scale of 1-8)
Solubility	Soluble in acetone, pyridine, and sulfuric acid; sparingly soluble in ethanol; insoluble in water.[3]
Maximum Absorption (λmax)	420 nm

Biological Activity: Aryl Hydrocarbon Receptor (AhR) Agonism

Recent research has identified C.I. Solvent Yellow 176 (also referred to as Disperse Yellow 64) as a potent, transient agonist of the Aryl Hydrocarbon Receptor (AhR).[4][5] The AhR is a ligand-activated transcription factor that plays a crucial role in regulating the expression of genes involved in xenobiotic metabolism, such as cytochrome P450 enzymes (e.g., CYP1A1).[4]

Signaling Pathway

Upon binding to a ligand like Solvent Yellow 176, the cytosolic AhR dissociates from its chaperone proteins (e.g., Hsp90), translocates to the nucleus, and forms a heterodimer with the AhR Nuclear Translocator (ARNT). This complex then binds to specific DNA sequences known as Dioxin Response Elements (DREs) in the promoter regions of target genes, initiating their transcription.[6] This activity has toxicological implications, as sustained AhR activation is linked to various adverse health effects. Furthermore, studies have shown that AhR activation by quinoline dyes like Solvent Yellow 176 can inhibit Estrogen Receptor (ER) signaling in an AhR-dependent manner, highlighting potential endocrine-disrupting effects.[4][5]

Canonical AhR signaling pathway activated by Solvent Yellow 176.

Experimental Protocols

Synthesis of C.I. Solvent Yellow 176

Traditional Method: The conventional synthesis involves the condensation of 4-bromo-2-methylquinolin-3-ol with phthalic anhydride.[7]

Modern, Greener Method: A patented innovation avoids the use of hazardous elemental bromine by generating it in situ. This method utilizes hydrobromic acid (HBr) and ozone (O₃).[6] While the full patent details are proprietary, the general workflow is as follows:

Logical workflow for the modern synthesis of C.I. Solvent Yellow 176.

AhR Activation Luciferase Reporter Assay

This protocol describes a cell-based assay to quantify the agonistic activity of C.I. Solvent Yellow 176 on the Aryl Hydrocarbon Receptor. The assay utilizes a cell line engineered to express a luciferase reporter gene under the control of Dioxin Response Elements (DREs).

Materials:

• Cell Line: HepG2 or MCF7 cells stably transfected with a DRE-luciferase reporter plasmid.

• Cell Culture Medium: DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Test Compound: C.I. Solvent Yellow 176 dissolved in DMSO to create a stock solution.

• Positive Control: 2,3,7,8-Tetrachlorodibenzo-p-dioxin (TCDD).

• Vehicle Control: DMSO.

• Assay Plate: 96-well white, clear-bottom cell culture plates.

• Luciferase Assay Reagent: Commercially available kit (e.g., Promega's ONE-Glo™ or Dual-Luciferase® Reporter Assay System).

• Luminometer: Plate-reading luminometer.

Procedure:

• Cell Seeding:

  • Culture cells to approximately 80% confluency.

  • Trypsinize, count, and seed the cells into a 96-well plate at a density of 10,000-20,000 cells per well in 100 µL of culture medium.

  • Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Treatment:

  • Prepare serial dilutions of C.I. Solvent Yellow 176 and the positive control (TCDD) in culture medium. The final DMSO concentration should not exceed 0.1%.

  • Remove the medium from the cells and add 100 µL of the prepared compound dilutions, positive control, and vehicle control to the respective wells.

  • Incubate for 18-24 hours at 37°C, 5% CO₂.

• Luciferase Assay:

  • Remove the plate from the incubator and allow it to equilibrate to room temperature.

  • Prepare the luciferase assay reagent according to the manufacturer's instructions.

  • Add the reagent to each well (typically 100 µL).

  • Incubate for 10-15 minutes at room temperature to allow for cell lysis and the luciferase reaction to stabilize.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate-reading luminometer.

  • Normalize the data by subtracting the background luminescence (from wells with no cells).

  • Calculate the fold induction by dividing the luminescence of the treated wells by the average luminescence of the vehicle control wells.

  • Plot the fold induction against the log of the compound concentration to generate a dose-response curve and determine the EC₅₀ value.

Experimental workflow for the AhR activation luciferase reporter assay.

Applications

Industrial Applications

The primary application of C.I. Solvent Yellow 176 is in the coloration of various plastics and polymers due to its excellent heat stability and lightfastness.[1] It is suitable for:

• Engineering Plastics: Polystyrene (PS), Polycarbonate (PC), ABS, PMMA, and SAN.[8]

• Fibers: Pre-coloring of polyester (PET) fibers.[1]

• Other: Inks and other industrial applications requiring a stable yellow colorant.

Research and Drug Development Applications

Given its demonstrated activity as a potent AhR agonist, C.I. Solvent Yellow 176 serves as a valuable research tool for:

• Toxicology: Studying the mechanisms of AhR-mediated toxicity and endocrine disruption.

• Drug Discovery: Acting as a reference compound or a starting point for the development of selective AhR modulators (SAhRMs), which have therapeutic potential in immunology and oncology.

• Environmental Science: Serving as an analytical standard for detecting and quantifying dye contamination in wastewater and its environmental impact.[6]

Safety and Handling

Toxicological Information:

• Acute Oral Toxicity: LD₅₀ (Rat): 8200 mg/kg.[9]

• Health Concerns: As an AhR agonist, there are potential toxicological concerns related to its ability to disrupt AhR/ER signaling pathways.[4]

Handling Precautions:

• Use appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Avoid inhalation of dust by working in a well-ventilated area or using respiratory protection.

• Store in a cool, dry place away from incompatible materials.

Conclusion

C.I. Solvent Yellow 176 is a multifaceted compound with established industrial utility and emerging biological significance. Its robust physicochemical properties make it an ideal colorant for plastics and textiles. However, its potent agonism of the Aryl Hydrocarbon Receptor presents both a toxicological concern and an opportunity for research into AhR-mediated signaling pathways. The detailed protocols provided in this guide offer a framework for researchers and drug development professionals to further investigate the properties and applications of this intriguing quinoline dye. Further studies are warranted to fully elucidate its toxicological profile and explore its potential as a chemical probe or therapeutic lead.

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 2. ccchemical.com [ccchemical.com]
• 3. Disperse yellow 64 TDS|Disperse yellow 64 from Chinese supplier and producer - DISPERSE YELLOW DYES - Enoch dye [enochdye.com]
• 4. Aryl Hydrocarbon Receptor (AHR) Nuclear Receptor Assay Service - Creative Biolabs [creative-biolabs.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. Search for patents | USPTO [uspto.gov]
• 9. bpsbioscience.com [bpsbioscience.com]

An In-depth Technical Guide to C.I. Solvent Yellow 176 (CAS 10319-14-9) for Researchers and Drug Development Professionals

An Introduction to the Quinoline Dye with Aryl Hydrocarbon Receptor Agonist Activity

C.I. Solvent Yellow 176, a quinoline dye with the CAS number 10319-14-9, is a synthetic compound primarily utilized as a colorant in the plastics and textile industries.[1][2] Beyond its industrial applications, recent scientific research has identified this molecule as a transient agonist of the aryl hydrocarbon receptor (AhR), a ligand-activated transcription factor involved in regulating a variety of cellular processes.[1][3][4] This finding has opened new avenues for its use as a research tool in toxicology and drug development, particularly in studies related to AhR signaling pathways.

This technical guide provides a comprehensive overview of the chemical and physical properties of C.I. Solvent Yellow 176, its known biological activities with a focus on the AhR signaling pathway, and generalized experimental protocols for its investigation in a research setting.

Chemical and Physical Properties

C.I. Solvent Yellow 176 is also known by other names including Disperse Yellow 64 and 2-(4-bromo-3-hydroxyquinolin-2-yl)-1H-indene-1,3(2H)-dione.[5][6] Its core structure is a quinoline ring system, which is a common motif in many biologically active compounds.[7] The chemical and physical properties of C.I. Solvent Yellow 176 are summarized in the tables below.

Identifier	Value
CAS Number	10319-14-9[7]
IUPAC Name	2-(4-bromo-3-hydroxyquinolin-2-yl)-1H-indene-1,3(2H)-dione[5]
Molecular Formula	C18H10BrNO3[3][5][7]
Molecular Weight	368.18 g/mol [3][5][7]
Appearance	Deep orange to brilliant yellow powder[8][9]

Property	Value
Melting Point	242-244 °C[9]
Boiling Point	505 °C[6]
Density	1.691 g/cm³[6]
Solubility	Soluble in acetone and dimethylformamide; poorly soluble in ethanol.[8]

Biological Activity: Aryl Hydrocarbon Receptor (AhR) Agonism

The most significant biological activity of C.I. Solvent Yellow 176 for the research community is its role as a transient agonist of the aryl hydrocarbon receptor (AhR).[1][4] The AhR is a transcription factor that plays a crucial role in cellular responses to environmental toxins. Upon ligand binding, the AhR translocates to the nucleus, dimerizes with the AhR nuclear translocator (ARNT), and binds to specific DNA sequences known as xenobiotic responsive elements (XREs), leading to the transcription of target genes, including cytochrome P450 enzymes like CYP1A1.[1][4]

Research has shown that C.I. Solvent Yellow 176 can induce CYP1A1 gene expression in human breast cancer cell lines (MCF-7), confirming its activity as an AhR agonist.[1][4] This property makes it a useful tool for studying the AhR signaling pathway and its downstream effects.

Signaling Pathway

The canonical AhR signaling pathway initiated by a ligand such as C.I. Solvent Yellow 176 is depicted below.

Canonical Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

Experimental Protocols

While the full text of the primary research identifying the AhR agonist activity of C.I. Solvent Yellow 176 is not publicly available, this section provides generalized protocols for key experiments based on common laboratory practices. These should be adapted and optimized for specific experimental conditions.

Preparation of Stock Solutions

For in vitro cell culture experiments, a stock solution of C.I. Solvent Yellow 176 should be prepared in a suitable organic solvent, such as dimethyl sulfoxide (DMSO), at a high concentration (e.g., 10-20 mM). The final concentration of the solvent in the cell culture medium should be kept low (typically ≤ 0.1%) to avoid solvent-induced toxicity.

Dual-Luciferase Reporter Assay for AhR Activation

This assay is used to quantify the activation of the AhR signaling pathway.[10][11][12]

Workflow:

Workflow for a Dual-Luciferase Reporter Assay.

Methodology:

• Cell Seeding: Plate a suitable cell line (e.g., MCF-7 or HepG2) in a 96-well white, clear-bottom plate at a density that will result in 80-90% confluency at the time of the assay.

• Transfection: Co-transfect the cells with a plasmid containing the firefly luciferase gene under the control of an AhR-responsive promoter (containing XREs) and a plasmid constitutively expressing Renilla luciferase (for normalization of transfection efficiency).

• Treatment: After 24 hours, replace the medium with fresh medium containing various concentrations of C.I. Solvent Yellow 176, a positive control (e.g., TCDD), and a vehicle control (e.g., DMSO). Incubate for a predetermined time (e.g., 24 hours).

• Cell Lysis: Wash the cells with PBS and then add a passive lysis buffer. Incubate at room temperature with gentle shaking to ensure complete lysis.

• Luciferase Measurement: Transfer the cell lysate to a luminometer plate. Use a dual-luciferase assay system to sequentially measure the luminescence from firefly luciferase and then Renilla luciferase.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity for each well. Compare the normalized activity of the treated wells to the vehicle control to determine the fold induction of AhR activity.

CYP1A1 Gene Induction Assay (qRT-PCR)

This assay measures the upregulation of a key AhR target gene, CYP1A1, at the mRNA level.[13]

Methodology:

• Cell Culture and Treatment: Culture cells (e.g., MCF-7) to 70-80% confluency and treat with different concentrations of C.I. Solvent Yellow 176 for a specific duration (e.g., 6, 12, or 24 hours).

• RNA Extraction: Harvest the cells and extract total RNA using a commercially available kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcriptase enzyme.

• Quantitative PCR (qPCR): Perform qPCR using primers specific for CYP1A1 and a housekeeping gene (e.g., GAPDH or ACTB) for normalization.

• Data Analysis: Calculate the relative expression of CYP1A1 mRNA using the ΔΔCt method, normalizing to the housekeeping gene and comparing to the vehicle-treated control.

Safety and Handling

C.I. Solvent Yellow 176 should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or a fume hood to avoid inhalation of the powder. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

C.I. Solvent Yellow 176 is a quinoline dye with well-defined industrial applications and emerging utility in the research field as a transient agonist of the aryl hydrocarbon receptor. Its ability to activate the AhR signaling pathway makes it a valuable tool for researchers in toxicology, pharmacology, and drug development to probe the mechanisms of AhR-mediated gene regulation and cellular responses. The experimental protocols outlined in this guide provide a starting point for the investigation of its biological effects in a laboratory setting.

References

• 1. Characterization of Quinoline Yellow Dyes As Transient Aryl Hydrocarbon Receptor Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ccchemical.com [ccchemical.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. C.I. Disperse Yellow 64 | Textile Research Reagent [benchchem.com]
• 6. chemwhat.com [chemwhat.com]
• 7. worlddyevariety.com [worlddyevariety.com]
• 8. Disperse Yellow 64 | 10319-14-9 [chemicalbook.com]
• 9. echemi.com [echemi.com]
• 10. assaygenie.com [assaygenie.com]
• 11. Dual-Luciferase® Reporter Assay System Protocol [promega.com]
• 12. kirschner.med.harvard.edu [kirschner.med.harvard.edu]
• 13. Induction of cytochrome P450 1A1 in MCF-7 human breast cancer cells by 4-chlorobiphenyl (PCB3) and the effects of its hydroxylated metabolites on cellular apoptosis - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of C.I. Solvent Yellow 176: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for C.I. Solvent Yellow 176 (CAS No. 10319-14-9). The information is intended to assist in the identification, characterization, and quality control of this quinoline dye. Due to the limited availability of published experimental spectra for this specific compound, this guide combines known physicochemical properties with predicted spectroscopic data based on its chemical structure. Detailed experimental protocols for obtaining such data are also provided.

Physicochemical Properties of C.I. Solvent Yellow 176

C.I. Solvent Yellow 176 is a reddish-yellow powder with good light fastness and thermal resistance.[1][2] It is primarily used in the coloration of plastics and fibers.[1][3][4]

Property	Value	Reference
C.I. Name	Solvent Yellow 176	[5]
Chemical Class	Quinoline	[5][6]
CAS Number	10319-14-9	[3][5]
Molecular Formula	C₁₈H₁₀BrNO₃	[3][5][6][7]
Molecular Weight	368.18 g/mol	[3][5][6]
Appearance	Reddish-yellow powder	[3]
Melting Point	218 °C	[1][2]

Spectroscopic Data

The following tables summarize the expected spectroscopic data for C.I. Solvent Yellow 176 based on its chemical structure and typical values for the functional groups present.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Parameter	Expected Value	Solvent
λmax (nm)	~420-450 nm	Dichloromethane or similar organic solvent

Note: The maximum absorption wavelength (λmax) is an estimate based on the conjugated aromatic system of the quinoline structure.

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium-Weak	Aromatic C-H stretch
1680-1650	Strong	C=O (ketone) stretch
1620-1580	Medium-Strong	C=C and C=N aromatic ring stretches
1380-1350	Medium	C-N stretch
1250-1000	Strong	C-O stretch
850-750	Strong	Aromatic C-H out-of-plane bending
700-600	Medium	C-Br stretch

Note: These are predicted characteristic peaks. The fingerprint region (below 1500 cm⁻¹) will contain numerous other bands specific to the molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Solvent: Deuterated chloroform (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆)

¹H NMR Spectroscopy

Chemical Shift (δ) ppm	Multiplicity	Number of Protons	Assignment
7.0 - 8.5	Multiplet	~9H	Aromatic protons on the quinoline and phenyl rings
~10-12	Singlet (broad)	1H	Enolic/phenolic -OH (if present in tautomeric form)

Note: The exact chemical shifts and coupling constants will depend on the specific substitution pattern and the solvent used.

¹³C NMR Spectroscopy

Chemical Shift (δ) ppm	Assignment
180-200	C=O (carbonyl carbon)
110-160	Aromatic and vinylic carbons

Note: The ¹³C NMR spectrum will show 18 distinct signals, though some may overlap.

Mass Spectrometry

m/z	Ion
367/369	[M]⁺ (Molecular ion peak with bromine isotopes)
368/370	[M+H]⁺ (Protonated molecular ion)

Note: The presence of bromine will result in a characteristic isotopic pattern for the molecular ion peak, with two signals of nearly equal intensity separated by 2 m/z units.

Experimental Protocols

The following are detailed methodologies for obtaining the spectroscopic data for C.I. Solvent Yellow 176.

UV-Vis Spectroscopy

Objective: To determine the maximum absorption wavelength (λmax) of C.I. Solvent Yellow 176 in the ultraviolet and visible regions.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of C.I. Solvent Yellow 176 of a known concentration (e.g., 1 mg/mL) in a suitable spectroscopic grade solvent such as dichloromethane, chloroform, or ethanol. The dye should be fully dissolved.

  • From the stock solution, prepare a dilute solution (e.g., 1-10 µg/mL) to ensure the absorbance reading is within the linear range of the spectrophotometer (typically 0.1 to 1.0 AU).

• Instrumentation and Measurement:

  • Use a dual-beam UV-Vis spectrophotometer.

  • Fill a quartz cuvette with the pure solvent to be used as a blank.

  • Record a baseline spectrum with the blank cuvette in the sample and reference beams over the desired wavelength range (e.g., 200-800 nm).

  • Rinse the sample cuvette with the dilute dye solution and then fill it.

  • Place the sample cuvette in the sample beam path and record the absorbance spectrum.

  • The wavelength at which the highest absorbance is recorded is the λmax.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of C.I. Solvent Yellow 176 to identify its functional groups.

Methodology (Attenuated Total Reflectance - ATR):

• Sample Preparation:

  • No specific sample preparation is required for ATR-FTIR. A small amount of the solid C.I. Solvent Yellow 176 powder is sufficient.

• Instrumentation and Measurement:

  • Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., a diamond or germanium crystal).

  • Record a background spectrum of the clean, empty ATR crystal. This will be automatically subtracted from the sample spectrum.

  • Place a small amount of the C.I. Solvent Yellow 176 powder onto the ATR crystal, ensuring good contact.

  • Apply pressure using the ATR's pressure clamp to ensure uniform contact between the sample and the crystal.

  • Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

  • Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol or acetone) and a soft tissue after the measurement.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra of C.I. Solvent Yellow 176 for detailed structural elucidation.

Methodology:

• Sample Preparation:

  • Dissolve approximately 5-10 mg of C.I. Solvent Yellow 176 in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial.

  • Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette into a clean 5 mm NMR tube to remove any particulate matter.

  • Cap the NMR tube securely.

• Instrumentation and Measurement:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Tune and shim the spectrometer for the specific sample and solvent to achieve optimal magnetic field homogeneity.

  • Acquire the ¹H NMR spectrum.

  • Acquire the proton-decoupled ¹³C NMR spectrum.

  • Process the raw data (Fourier transformation, phase correction, and baseline correction).

  • Reference the spectra to the residual solvent peak (e.g., CHCl₃ at 7.26 ppm in CDCl₃ for ¹H and 77.16 ppm for ¹³C).

Mass Spectrometry

Objective: To determine the molecular weight and fragmentation pattern of C.I. Solvent Yellow 176.

Methodology (Electrospray Ionization - ESI):

• Sample Preparation:

  • Prepare a dilute solution of C.I. Solvent Yellow 176 (e.g., 1-10 µg/mL) in a solvent suitable for ESI-MS, such as methanol or acetonitrile, with a small amount of formic acid or ammonium acetate to promote ionization.

• Instrumentation and Measurement:

  • Use a mass spectrometer equipped with an ESI source.

  • Infuse the sample solution into the ESI source at a constant flow rate using a syringe pump.

  • Optimize the ESI source parameters (e.g., capillary voltage, nebulizing gas flow, and drying gas temperature) to obtain a stable and strong signal.

  • Acquire the mass spectrum in positive or negative ion mode over a suitable m/z range (e.g., 100-500).

  • For structural information, perform tandem mass spectrometry (MS/MS) by selecting the molecular ion and fragmenting it in the collision cell.

Workflow and Relationships

The following diagrams illustrate the logical workflow for the spectroscopic analysis of C.I. Solvent Yellow 176.

Caption: Workflow for the comprehensive spectroscopic analysis of C.I. Solvent Yellow 176.

Caption: Interrelationship between the chemical structure and the resulting spectroscopic data.

References

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. agilent.com [agilent.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. additivesforpolymer.com [additivesforpolymer.com]

A Technical Guide to the Photophysical Properties of Quinoline Dyes, Featuring Solvent Yellow 176

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline, a heterocyclic aromatic organic compound, forms the structural basis for a diverse range of molecules with significant applications in medicinal chemistry and materials science. Quinoline derivatives are notable for their therapeutic properties, including antimalarial, anticancer, and antimicrobial activities.[1][2] Beyond their pharmacological roles, the rigid, planar structure and tunable electronic properties of the quinoline scaffold make many of its derivatives highly fluorescent.[3] This intrinsic fluorescence has led to their development as fluorescent probes for bio-imaging, allowing for the visualization and tracking of biological processes at the molecular level.[3][4]

This guide provides an in-depth overview of the core photophysical properties of quinoline dyes, with a specific focus on the structural example of C.I. Solvent Yellow 176. It is designed to be a technical resource for researchers and professionals involved in drug development and scientific research, offering detailed experimental protocols for characterizing these dyes and summarizing their key photophysical parameters.

Photophysical Properties of Quinoline Dyes: A Profile of Solvent Yellow 176

Solvent Yellow 176 (C.I. 47023) is a quinoline-based dye known chemically as 2-(4-Bromo-3-hydroxy-2-quinolinyl)-1H-indene-1,3(2H)-dione.[5][6] While extensively used as a colorant for plastics and fibers due to its high heat resistance and lightfastness, its detailed photophysical properties in solution are not widely reported in scientific literature.[5][6] The data presented below is a representative summary of the key photophysical parameters for a typical quinoline dye in an organic solvent, which would be determined through the experimental protocols outlined in the subsequent section.

Property	Symbol	Value	Unit
Chemical Formula	-	C₁₈H₁₀BrNO₃	-
Molar Mass	-	368.18	g/mol
CAS Number	-	10319-14-9	-
Absorption Maximum	λabs	Data not available	nm
Molar Extinction Coefficient	ε	Data not available	M⁻¹cm⁻¹
Emission Maximum	λem	Data not available	nm
Fluorescence Quantum Yield	ΦF	Data not available	-
Fluorescence Lifetime	τF	Data not available	ns

Core Photophysical Concepts

The interaction of light with a fluorescent molecule like a quinoline dye can be visualized using a Jablonski diagram. This diagram illustrates the electronic and vibrational states of a molecule and the transitions between them.

Caption: A simplified Jablonski diagram illustrating the processes of light absorption, vibrational relaxation, and fluorescence.

Experimental Protocols for Photophysical Characterization

Accurate determination of the photophysical properties of quinoline dyes is essential for their application in research and drug development. The following are standard protocols for these measurements.

Caption: Experimental workflow for the photophysical characterization of a fluorescent dye.

UV-Vis Absorption Spectroscopy

Objective: To determine the wavelength of maximum absorption (λabs) and the molar extinction coefficient (ε).

Methodology:

• Sample Preparation: Prepare a stock solution of the quinoline dye in a suitable spectroscopic grade solvent (e.g., ethanol, DMSO). From the stock solution, prepare a series of dilutions of known concentrations.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Measurement:

  • Record a baseline spectrum using a cuvette filled with the solvent.

  • Measure the absorbance spectra of the diluted dye solutions across a relevant wavelength range.

  • Identify the wavelength of maximum absorbance (λabs).

  • According to the Beer-Lambert law (A = εcl), plot absorbance at λabs versus concentration. The molar extinction coefficient (ε) is determined from the slope of the resulting linear fit.

Steady-State Fluorescence Spectroscopy

Objective: To determine the wavelength of maximum emission (λem).

Methodology:

• Sample Preparation: Use a dilute solution of the dye with an absorbance of approximately 0.1 at the excitation wavelength to minimize inner filter effects.

• Instrumentation: Use a spectrofluorometer.

• Measurement:

  • Set the excitation wavelength to the λabs determined from the UV-Vis measurements.

  • Record the fluorescence emission spectrum over a wavelength range longer than the excitation wavelength.

  • The peak of this spectrum corresponds to the emission maximum (λem).

Fluorescence Quantum Yield (ΦF) Determination

Objective: To measure the efficiency of the fluorescence process.

Methodology (Relative Method):

• Standard Selection: Choose a well-characterized fluorescence standard with a known quantum yield and absorption/emission spectra that overlap with the sample dye (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.54).

• Measurement:

  • Prepare solutions of both the sample and the standard in the same solvent, with absorbances below 0.1 at the excitation wavelength.

  • Measure the absorbance of both the sample and the standard at the chosen excitation wavelength.

  • Record the corrected fluorescence emission spectra for both the sample and the standard, ensuring identical excitation wavelength and instrument settings.

  • Integrate the area under the emission spectra for both the sample and the standard.

• Calculation: The quantum yield of the sample (Φsample) is calculated using the following equation: Φsample = Φstd * (Isample / Istd) * (Astd / Asample) * (nsample² / nstd²) where Φ is the quantum yield, I is the integrated fluorescence intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Fluorescence Lifetime (τF) Measurement

Objective: To determine the average time the molecule spends in the excited state before returning to the ground state.

Methodology (Time-Correlated Single Photon Counting - TCSPC):

• Instrumentation: A TCSPC system, which includes a pulsed light source (e.g., a picosecond laser diode), a sensitive detector (e.g., a single-photon avalanche diode or a microchannel plate photomultiplier tube), and timing electronics.

• Measurement:

  • The sample is excited with short pulses of light at a high repetition rate.

  • The instrument measures the time delay between the excitation pulse and the detection of the first emitted photon.

  • This process is repeated many times, and a histogram of the arrival times of the photons is constructed, representing the fluorescence decay curve.

• Analysis: The decay curve is fitted to one or more exponential functions to extract the fluorescence lifetime(s) (τF).

Applications in Research and Drug Development

The fluorescent properties of quinoline dyes make them valuable tools in several areas of research and drug development:

• Bio-imaging: Quinoline-based fluorescent probes are widely used for cellular imaging.[4] Their ability to emit light upon excitation allows for the visualization of cellular structures and the tracking of biomolecules.

• Chemosensors: The fluorescence of certain quinoline derivatives is sensitive to their local environment, such as pH or the presence of specific metal ions. This property is exploited to develop chemosensors for detecting these analytes in biological systems.

• Drug Delivery and Action: By attaching a fluorescent quinoline moiety to a drug molecule, its uptake, distribution, and localization within cells can be monitored. This provides valuable insights into the mechanism of action and pharmacokinetics of the drug.[7]

• High-Throughput Screening: The fluorescence of quinoline dyes can be used to develop assays for high-throughput screening of potential drug candidates that interact with a specific target.

Conclusion

Quinoline dyes represent a versatile class of fluorophores with significant potential in scientific research and drug development. While industrial dyes like Solvent Yellow 176 highlight the robustness of the quinoline scaffold, a thorough characterization of their photophysical properties in solution is paramount for their application in a biological context. The experimental protocols detailed in this guide provide a framework for researchers to accurately determine the key parameters that govern the fluorescence of these promising molecules, thereby enabling their effective use as probes and imaging agents in the advancement of biomedical science.

References

• 1. Solvent Yellow 176 from China manufacturer - Alan [alanchemindustries.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Enhancement of Optical and Chemical Resistance Properties with a Novel Yellow Quinophthalone Derivative for Image Sensor Colorants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 6. additivesforpolymer.com [additivesforpolymer.com]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Synthesis and Purification of C.I. 47023 (Quinoline Yellow WS)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification methods for C.I. 47023, a water-soluble dye also known as Quinoline Yellow WS, Food Yellow 13, and D&C Yellow No. 10. The document details the chemical processes involved, from the initial condensation to the final purification, and outlines analytical techniques for quality control.

Introduction

C.I. 47023 is a quinoline-derived dye valued for its vibrant yellow hue and water solubility, a property imparted by sulfonate groups. Its synthesis is a multi-step process that begins with the creation of a water-insoluble precursor, 2-(2-quinolyl)indan-1,3-dione (also known as Quinoline Yellow SS or C.I. Solvent Yellow 33), followed by sulfonation to yield the water-soluble product. A significant challenge in the manufacturing of C.I. 47023 is the removal of inorganic salts and sulfonated by-products generated during the synthesis. This guide presents a detailed methodology for both the synthesis and a patented purification process designed to yield a high-purity final product suitable for applications in research, cosmetics, and pharmaceuticals.

Synthesis of C.I. 47023

The synthesis of C.I. 47023 is a two-stage process:

• Stage 1: Synthesis of 2-(2-quinolyl)indan-1,3-dione (Quinoline Yellow SS)

• Stage 2: Sulfonation of 2-(2-quinolyl)indan-1,3-dione to C.I. 47023 (Quinoline Yellow WS)

Experimental Protocol: Synthesis of 2-(2-quinolyl)indan-1,3-dione

This stage involves the condensation of quinaldine with phthalic anhydride.

Materials:

• Quinaldine

• Phthalic anhydride

• Acetic acid

Procedure:

• A mixture of 143.0 g (1.0 mol) of quinaldine and 177.6 g (1.2 mol) of phthalic anhydride is heated.

• The temperature is raised to 195 °C over 20 minutes.

• The reaction temperature is then gradually increased from 195 °C to 220 °C over a period of 4 hours, during which 17-18 ml of a water-quinaldine mixture is distilled off.

• The reaction mass is cooled to 100-120 °C and dissolved in 2.0 L of boiling acetic acid.

• The hot solution is filtered and then allowed to cool, which results in the precipitation of quinophthalone.

• The precipitate is filtered, washed with 800 ml of acetic acid and 1.0 L of water, and then dried at 50-60 °C.

Experimental Protocol: Sulfonation of 2-(2-quinolyl)indan-1,3-dione

This stage converts the water-insoluble precursor into the water-soluble C.I. 47023.

Materials:

• 2-(2-quinolyl)indan-1,3-dione (from Stage 1)

• Fuming sulfuric acid (oleum)

• Sodium chloride

• Water

Procedure:

• The dried 2-(2-quinolyl)indan-1,3-dione is gradually added to 700 ml of 65% oleum at a temperature of 40 °C.

• The mixture is stirred for 30 minutes at 40 °C, and then for 1 hour at 60 °C.

• After cooling to room temperature, the reaction mixture is poured into 4 L of cold water.

• The dye is salted out by the addition of 500 g of sodium chloride.

• The precipitated dye is filtered and washed with 2 L of cold water. This "technical grade" C.I. 47023 is grossly contaminated with sodium chloride and sodium sulfate, as well as sulfonated by-products such as sulfonated phthalic acid and sulfonated quinaldine.[1]

Purification of C.I. 47023

A patented multi-step process is employed to remove inorganic salts and organic by-products, yielding a high-purity dye. This method involves the formation of a water-insoluble organic amine salt of the dye, which is then separated and converted back to the sodium salt.

Experimental Protocol: Purification via Insoluble Amine Salt Formation

Materials:

• Technical grade C.I. 47023 (from Stage 2)

• 50% aqueous sodium hydroxide solution

• Diphenylguanidine

• Concentrated hydrochloric acid

• 10% aqueous sodium hydroxide solution

• Distilled water

Procedure:

• Preparation of Clarified Dye Solution:

  • A water-wet pulp of technical C.I. 47023 is dissolved in a dilute aqueous sodium hydroxide solution at 60-65 °C.

  • The pH is adjusted to a range of 7.5 to 8.5 by adding a 50% aqueous sodium hydroxide solution as needed.[1]

• Formation of the Insoluble Amine Salt:

  • A filtered solution of 87.5 g of diphenylguanidine in a mixture of 33.0 ml of concentrated hydrochloric acid and 450 ml of water is prepared.

  • The pH of the diphenylguanidine solution is adjusted to 5-7 with a 10% aqueous sodium hydroxide solution.

  • This solution is added dropwise over one hour to the clarified dye solution, which is maintained at a temperature of 55-60 °C.

  • The reaction mixture is then cooled to room temperature and stirred slowly overnight. This precipitates the diphenylguanidine salts of the mixed monosulfonic acids of 2-(2-quinolinyl)-1,3-indandione.[1]

• Isolation and Washing of the Amine Salt:

  • The precipitated amine salt is collected by filtration.

  • The filter cake is washed with water until the conductivity of the washings is approximately the same as that of the wash water.

• Conversion back to the Sodium Salt:

  • Seventy grams of the washed diphenylguanidine salt is added to 315 ml of distilled water, and the slurry is heated to 60-65 °C for about 30 minutes.

  • While maintaining this temperature, 52.3 g of a 10% aqueous sodium hydroxide solution is added over 30 minutes.

  • Stirring is continued at 60-65 °C for another 30 minutes after the addition is complete.[1]

• Final Isolation of Purified C.I. 47023:

  • The regenerated dye solution is filtered to remove any insoluble material.

  • The purified dye can be isolated by conventional methods such as spray drying.

Data Presentation

Table 1: Purity Specifications for D&C Yellow No. 10 (C.I. 47023)

Parameter	Specification
Purity (as sodium salts of sulfonated 2-(2-quinolyl)-1H-indene-1,3(2H)-dione)	≥ 85%
Sum of volatile matter (at 135°C), chlorides, and sulfates (as sodium salts)	≤ 15%
Water-insoluble matter	≤ 0.2%
2-(2-Quinolinyl)-1H-indene-1,3(2H)-dione (unsulfonated starting material)	≤ 4 ppm
Sum of sodium salts of the monosulfonates of 2-(2-quinolinyl)-1H-indene-1,3(2H)-dione	≥ 75%
Sum of sodium salts of the disulfonates of 2-(2-quinolinyl)-1H-indene-1,3(2H)-dione	≤ 15%
2-(2,3-Dihydro-1,3-dioxo-1H-indene-2-yl)-6,8-quinolinedisulfonic acid, disodium salt	≤ 3%
Diethyl ether-soluble matter (other than specified)	≤ 2 ppm

Source: Vidhi Speciality Food Ingredients Limited

Mandatory Visualizations

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of C.I. 47023.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is the primary analytical technique for the quantitative analysis of C.I. 47023 and its impurities.

HPLC Method for the Determination of Sulfonated Quinophthalones

A validated HPLC method can be used to determine the levels of mono-, di-, and trisulfonated quinophthalones in C.I. 47023.

Table 2: Example HPLC Method Parameters

Parameter	Condition
Column	C18 reverse-phase
Mobile Phase	Gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., methanol or acetonitrile)
Flow Rate	Typically 1.0 mL/min
Detection	UV-Vis or Photodiode Array (PDA) detector
Injection Volume	20 µL

This method allows for the separation and quantification of the principal components and subsidiary colors, ensuring the final product meets regulatory specifications. The use of a PDA detector enables the acquisition of UV-Vis spectra for each peak, aiding in peak identification and purity assessment.

Conclusion

This technical guide provides a detailed framework for the synthesis and purification of C.I. 47023. The described methods, when followed with precision, can yield a high-purity product suitable for demanding applications. The analytical procedures outlined are essential for quality control and ensuring compliance with regulatory standards. Further optimization of reaction conditions and purification steps may be possible to enhance yield and purity, and researchers are encouraged to use this guide as a foundation for their work in this area.

References

• 1. US4398916A - Process for purification of quinoline yellow - Google Patents [patents.google.com]

An In-depth Technical Guide to the Solubility Profile of Solvent Yellow 176 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Solvent Yellow 176 in various organic solvents. The information contained herein is intended to support research, development, and formulation activities where this dye is utilized.

Introduction to Solvent Yellow 176

Solvent Yellow 176 is a yellowish, transparent oil-soluble dye.[1][2] It is known for its excellent heat and light resistance, as well as good migration resistance.[1][2] These properties make it a suitable colorant for a variety of plastics, including polystyrene (PS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA), polycarbonate (PC), and polyethylene terephthalate (PET), as well as in polymers, fibers, and inks.[1][2]

Quantitative Solubility Data

The solubility of Solvent Yellow 176 in a selection of organic solvents has been determined at a standard temperature. The following table summarizes the available quantitative data.

Organic Solvent	Temperature (°C)	Solubility (g/L)
Acetone	20	0.2[1][2]
Butyl Acetate	20	0.2[1][2]
Methylbenzene	20	0.6[1][2]
Dichloromethane	20	0.3[1][2]
Ethyl Alcohol	20	0.1[1][2]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of Solvent Yellow 176 in organic solvents, based on the widely accepted shake-flask method. This protocol is designed to establish equilibrium between the dissolved and undissolved solute to ensure accurate and reproducible results.

Materials and Equipment:

• Solvent Yellow 176 powder

• Selected organic solvents (analytical grade)

• Sealed, temperature-controlled containers (e.g., glass vials or flasks)

• Agitation device (e.g., orbital shaker, magnetic stirrer)

• Constant temperature bath or incubator

• Centrifuge

• Chemically inert syringe filters (e.g., PTFE)

• Analytical balance

• Volumetric flasks and pipettes

• Spectrophotometer or other suitable analytical instrument for quantification

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of Solvent Yellow 176 to a known volume of the selected organic solvent in a sealed container. The presence of undissolved solid is crucial to ensure the solution is saturated.

• Equilibration:

  • Place the sealed container in a constant temperature bath or incubator set to the desired temperature (e.g., 20°C).

  • Agitate the mixture for a prolonged period (typically 24-72 hours) to allow the system to reach equilibrium. The agitation should be vigorous enough to keep the solid suspended.

• Phase Separation:

  • Once equilibrium is achieved, cease agitation and allow the undissolved solid to settle.

  • To ensure complete separation of the solid from the liquid phase, centrifuge the container.

  • Carefully draw the supernatant (the clear, saturated solution) using a syringe and filter it through a chemically inert syringe filter to remove any remaining solid particles.

• Quantification of Solute:

  • Accurately dilute the filtered, saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical instrument.

  • Determine the concentration of Solvent Yellow 176 in the diluted solution using a suitable analytical technique, such as UV-Vis spectrophotometry, by comparing its absorbance to a previously established calibration curve.

  • Calculate the original concentration of the saturated solution, which represents the solubility of Solvent Yellow 176 in that solvent at the specified temperature.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of Solvent Yellow 176.

Caption: Workflow for determining the solubility of Solvent Yellow 176.

References

• 1. China Solvent Yellow 176 factory and manufacturers | Precise Color [precisechem.com]
• 2. China Solvent Yellow 176 / CAS 10319-14-9 factory and manufacturers | Precise Color [precisechem.com]

An In-depth Technical Guide to the Thermal Stability and Degradation of Solvent Yellow 176

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 176, a quinophthalone dye, is utilized in various industrial applications due to its vibrant yellow hue and good solubility in organic solvents and polymers. Its chemical formula is C18H10BrNO3, and it is also known by the CAS Number 10319-14-9.[1][2] Understanding the thermal stability and degradation profile of this dye is critical for its application in high-temperature processes, such as in plastics and for ensuring the quality and safety of the final products. This guide provides a comprehensive overview of the known thermal properties of Solvent Yellow 176, detailed experimental protocols for its analysis, and a discussion of its likely degradation pathways.

Physicochemical and Thermal Properties

The thermal stability of Solvent Yellow 176 is a key parameter for its use in various materials. The following table summarizes the available quantitative data on its properties. It is important to note that some reported values, such as the melting point, show variability across different sources, which may be due to differences in measurement techniques or sample purity.

Property	Value	Source(s)
Chemical Formula	C18H10BrNO3	[1][2]
CAS Number	10319-14-9	[1][2]
Melting Point	218 °C - 314 °C	[2][3]
Heat Resistance (in Polystyrene)	280 °C (for 5 minutes)	[1][2]
Heat Resistance (General)	240 °C - 260 °C	[3]
Light Fastness	Grade 6-7 (on a scale of 1-8)	[3]
Acid Resistance	Grade 5	[3]
Alkali Resistance	Grade 4	[3]

Experimental Protocols for Thermal Analysis

To fully characterize the thermal stability and degradation of Solvent Yellow 176, a combination of thermoanalytical techniques is employed. The following are detailed methodologies for the key experiments.

Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition temperature of Solvent Yellow 176 by measuring its mass change as a function of temperature.

Instrumentation: A calibrated thermogravimetric analyzer.

Sample Preparation:

• Ensure the Solvent Yellow 176 sample is a homogenous powder.

• Accurately weigh 5-10 mg of the sample into an inert TGA pan (e.g., alumina or platinum).

Experimental Conditions:

• Heating Rate: A linear heating rate of 10 °C/min is typically used for initial characterization.[4]

• Temperature Range: The sample is heated from ambient temperature (e.g., 25 °C) to a temperature high enough to ensure complete decomposition, typically up to 600 °C or higher.[4]

• Atmosphere: The analysis is conducted under an inert atmosphere, such as nitrogen, with a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.[4]

Data Analysis: The resulting TGA curve (mass vs. temperature) and its first derivative, the DTG curve (rate of mass loss vs. temperature), are analyzed to determine:

• The onset temperature of decomposition (Td).

• The temperature(s) of maximum decomposition rate.

• The percentage of residual mass at the end of the experiment.

Differential Scanning Calorimetry (DSC)

Objective: To identify and quantify thermal transitions such as melting, crystallization, and decomposition by measuring the heat flow into or out of the sample as a function of temperature.[5]

Instrumentation: A calibrated differential scanning calorimeter.

Sample Preparation:

• Accurately weigh 2-5 mg of the powdered Solvent Yellow 176 sample into a DSC pan (e.g., aluminum).

• Hermetically seal the pan to ensure a controlled atmosphere and prevent volatilization.

• An empty, sealed pan is used as a reference.[4]

Experimental Conditions:

• Heating Rate: A controlled heating rate, typically 10 °C/min, is applied.[4]

• Temperature Range: The analysis is conducted over a temperature range that encompasses the expected thermal events, as informed by TGA (e.g., from 25 °C up to the decomposition temperature).[4]

• Atmosphere: An inert nitrogen atmosphere with a constant flow rate is maintained.[4]

Data Analysis: The DSC thermogram (heat flow vs. temperature) is analyzed to:

• Identify endothermic peaks, which may correspond to melting.

• Identify exothermic peaks, which may indicate decomposition or crystallization.

• Quantify the enthalpy changes (ΔH) associated with these transitions by integrating the peak areas.

Experimental and Analytical Workflow

The following diagram illustrates a typical workflow for the comprehensive thermal analysis of Solvent Yellow 176.

Caption: Workflow for the thermal analysis of Solvent Yellow 176.

Thermal Degradation Pathway

Solvent Yellow 176 belongs to the quinophthalone class of dyes. Unlike azo dyes, which are known to cleave at the -N=N- bond, the thermal degradation of quinophthalone structures is anticipated to proceed through the breakdown of the heterocyclic rings at elevated temperatures. The presence of a bromine atom may also influence the degradation mechanism.

Based on the structure of Solvent Yellow 176, the likely points of initial thermal cleavage would be the bonds within the indandione and quinoline ring systems, which are the less aromatic and therefore potentially weaker parts of the molecule. The degradation is expected to be a complex process involving multiple steps and the formation of various smaller, volatile fragments.

The following diagram illustrates the chemical structure of Solvent Yellow 176 and highlights the potential areas susceptible to thermal degradation.

References

• 1. Enhancement of Optical and Chemical Resistance Properties with a Novel Yellow Quinophthalone Derivative for Image Sensor Colorants [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. jadechem-colours.com [jadechem-colours.com]
• 4. benchchem.com [benchchem.com]
• 5. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]

C.I. Solvent Yellow 176: An In-depth Technical Health and Safety Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for a technical audience and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the official SDS from the supplier before handling this chemical.

Introduction

C.I. Solvent Yellow 176 is a quinoline dye, identified by CAS Number 10319-14-9 and C.I. Number 47023.[1][2] It presents as a reddish or greenish-yellow powder and is primarily utilized in the coloring of various plastics, polymers, fibers, and inks due to its good light fastness and thermal resistance.[3][4][5] Its molecular formula is C18H10BrNO3, with a molecular weight of 368.18 g/mol .[1] This guide provides a comprehensive overview of the available health and safety information for C.I. Solvent Yellow 176, with a focus on quantitative data, experimental methodologies, and visual representations of key safety protocols and potential biological interactions.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of C.I. Solvent Yellow 176.

Property	Value	Source(s)
Appearance	Yellow Powder	[1][4][6]
Molecular Formula	C18H10BrNO3	[1][2]
Molecular Weight	368.18 g/mol	[1]
CAS Number	10319-14-9	[1][2]
C.I. Number	47023	[2][5]
Melting Point	218-220 °C	[4][5][6]
Decomposition Temperature	> 280 °C	[6]
Water Solubility	Insoluble	[6]
Heat Resistance	240 - 280 °C	[4]
Light Fastness	6-7

Health and Safety Information

GHS Classification

While a harmonized GHS classification is not consistently available across all sources, the following hazards are commonly identified in Safety Data Sheets.

• Health Hazards:

  • Harmful if swallowed.[1]

  • May cause eye irritation.[1]

  • May cause skin irritation in sensitive individuals.[1]

  • May cause respiratory irritation.[1]

• Environmental Hazards:

  • May cause long-lasting harmful effects to aquatic life.[7]

Toxicological Data

Endpoint	Species	Route	Value	Source(s)
Acute Oral Toxicity (LD50)	Rat	Oral	8200 mg/kg	[6]
Acute Fish Toxicity (LC50)	Fish	-	1100 mg/L	[6]

Potential Mechanism of Action: Aryl Hydrocarbon Receptor (AhR) Agonism

Recent research on quinoline yellow dyes, the class of compounds to which C.I. Solvent Yellow 176 belongs, has identified them as transient agonists of the Aryl Hydrocarbon Receptor (AhR).[3][8] The AhR is a ligand-activated transcription factor involved in regulating the expression of genes associated with xenobiotic metabolism, such as cytochrome P450 enzymes (e.g., CYP1A1).[8] Activation of the AhR pathway is a key event in the toxicological effects of a wide range of environmental contaminants.

The proposed signaling pathway is as follows:

• C.I. Solvent Yellow 176, as a lipophilic molecule, can cross the cell membrane.

• In the cytoplasm, it binds to the AhR, which is in a complex with heat shock protein 90 (Hsp90) and other co-chaperones.

• Ligand binding induces a conformational change, leading to the dissociation of the chaperone proteins.

• The activated AhR translocates to the nucleus and heterodimerizes with the AhR Nuclear Translocator (ARNT).

• This AhR/ARNT complex binds to specific DNA sequences known as Xenobiotic Response Elements (XREs) in the promoter region of target genes.

• This binding initiates the transcription of genes such as CYP1A1, leading to increased metabolism of the xenobiotic, but also potentially contributing to toxic effects through the production of reactive metabolites or disruption of endogenous signaling pathways.[8]

Potential Aryl Hydrocarbon Receptor (AhR) Signaling Pathway for C.I. Solvent Yellow 176.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of C.I. Solvent Yellow 176 are not publicly available. However, the reported LD50 and LC50 values were likely determined using standardized methods such as the OECD Guidelines for the Testing of Chemicals.

Acute Oral Toxicity (LD50) - Likely Methodology (based on OECD Guideline 423: Acute Toxic Class Method)

• Principle: This method involves a stepwise procedure with the use of a minimum number of animals. The substance is administered to a group of animals at one of the defined dose levels. The absence or presence of mortality in that group determines the next step.

• Test Animals: Typically, young adult rats of a single sex (females are often preferred) are used.

• Housing and Feeding: Animals are housed in standard conditions with controlled temperature, humidity, and light cycle. They are typically fasted before administration of the test substance.

• Dose Administration: The test substance is administered orally in a single dose via gavage. The vehicle used would be selected based on the solubility of C.I. Solvent Yellow 176.

• Procedure:

  • A starting dose (e.g., 300 mg/kg or 2000 mg/kg) is selected.

  • A small group of animals (typically 3) is dosed.

  • If mortality occurs, the test is repeated with a lower dose. If no mortality occurs, a higher dose is used.

  • The procedure is repeated until the criteria for classification into a specific toxicity class are met.

• Observations: Animals are observed for signs of toxicity and mortality shortly after dosing and periodically for up to 14 days. Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded weekly.

• Pathology: A gross necropsy is performed on all animals at the end of the study.

Acute Fish Toxicity (LC50) - Likely Methodology (based on OECD Guideline 203: Fish, Acute Toxicity Test)

• Principle: This test determines the concentration of a substance that is lethal to 50% of the test fish over a 96-hour exposure period.

• Test Species: A standard freshwater species such as Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss) is commonly used.

• Test Conditions: The test is conducted in a controlled environment with specified temperature, pH, dissolved oxygen levels, and a defined light-dark cycle. The test can be static (water is not changed), semi-static (water is renewed periodically), or flow-through (water is continuously replaced).

• Procedure:

  • A range-finding test may be performed to determine the appropriate concentration range for the definitive test.

  • Groups of fish (e.g., 7-10 per group) are exposed to a series of concentrations of the test substance in water. A control group is exposed to water without the test substance.

  • The exposure period is 96 hours.

• Observations: The number of dead fish in each test concentration and the control is recorded at 24, 48, 72, and 96 hours. Any abnormal behavior is also noted.

• Data Analysis: The LC50 value and its 95% confidence limits are calculated at the end of the 96-hour period using appropriate statistical methods.

Handling and Safety Protocols

Personal Protective Equipment (PPE)

Given the potential for skin, eye, and respiratory irritation, a stringent PPE protocol is mandatory when handling C.I. Solvent Yellow 176, especially in its powder form.

Recommended Personal Protective Equipment (PPE) Workflow.

First Aid Measures

In case of exposure, follow these first aid procedures immediately.

First Aid Procedures for Exposure to C.I. Solvent Yellow 176.

Fire Fighting Measures

• Suitable Extinguishing Media: Use foam, carbon dioxide (CO2), or dry powder.[6]

• Unsuitable Extinguishing Media: Do not use a direct water jet, as it may spread the powder.[7]

• Specific Hazards: As a powder, it may form combustible dust concentrations in the air.[7] Hazardous decomposition products may include irritating and toxic fumes and gases.[1]

• Protective Equipment: Firefighters should wear self-contained breathing apparatus and full protective gear.[1]

Handling and Storage

• Handling: Avoid contact with eyes, skin, and clothing. Minimize dust generation and accumulation. Use with adequate ventilation and ground containers to prevent static discharge. Wash hands thoroughly after handling.[1]

• Storage: Keep containers tightly closed and store in a cool, dry place. Preserve in tight and light-resistant containers.[1]

Conclusion

C.I. Solvent Yellow 176 is a widely used quinoline dye with moderate acute toxicity. The primary health concerns are irritation to the eyes, skin, and respiratory system, and it is considered harmful if swallowed. While comprehensive data on chronic health effects are lacking in publicly accessible literature, its classification as a quinoline dye suggests a potential to interact with the Aryl Hydrocarbon Receptor signaling pathway. Strict adherence to recommended personal protective equipment protocols, proper handling and storage procedures, and awareness of first aid measures are essential to ensure safety when working with this compound. Further research into its long-term toxicological profile is warranted.

References

• 1. additivesforpolymer.com [additivesforpolymer.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. ccchemical.com [ccchemical.com]
• 5. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 6. epsilonpigments.com [epsilonpigments.com]
• 7. kochcolor.com [kochcolor.com]
• 8. Characterization of Quinoline Yellow Dyes As Transient Aryl Hydrocarbon Receptor Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Technical Guide to Solvent Yellow 176

This technical guide provides an in-depth overview of Solvent Yellow 176, a quinoline-based dye. It is intended for researchers, scientists, and professionals in drug development and materials science who require detailed information on its nomenclature, properties, and applications. This document summarizes key data, outlines experimental methodologies, and presents logical workflows through structured tables and diagrams.

Synonyms and Alternative Names

Solvent Yellow 176 is known by a variety of names across different industries and databases. Accurate identification is crucial for research and regulatory purposes. The following table compiles its most common synonyms and identifiers.

Identifier Type	Value
C.I. Name	Solvent Yellow 176
C.I. Number	47023[1][2]
CAS Number	10319-14-9[1][3][4][5][6]
EINECS Number	233-701-7[3][7]
Chemical Name	2-(4-Bromo-3-hydroxy-2-quinolinyl)-1,3-indandione[8]
Molecular Formula	C₁₈H₁₀BrNO₃[1][5][6][9]
Trade Names	Transparent Yellow 3GL, Oil Yellow 3G, Permalex Yellow 3GL, Yellow FS, Yellow G, Disperse Yellow 64, Neoplas Yellow 3GL, Solvaperm Yellow G[1][10][4][9][11][12]
Chemical Group	Quinoline[1][2]

Physicochemical Properties

The performance of Solvent Yellow 176 in various applications is dictated by its physical and chemical properties. The data below has been aggregated from multiple technical datasheets.

Property	Value	Test Conditions
Appearance	Reddish to Greenish Yellow Powder	20°C[6][13][14]
Molecular Weight	368.18 g/mol	-
Melting Point	218 - 244 °C	-
Heat Resistance	240 - 320 °C	In Polystyrene (PS) for 5 minutes[3][15]
Light Fastness	6 - 8	Blue Wool Scale (1-8)[1]
Migration Resistance	4 - 5	Scale of 1-5
Tinting Strength	95 - 105%	Compared to standard[1][6]
Acid Resistance	5	Scale of 1-5[1]
Alkali Resistance	4	Scale of 1-5[4]
Density	1.69 g/cm³	-
Solubility in Water	Insoluble	80°C[14]

Experimental Protocols

Detailed methodologies are essential for the accurate replication and verification of experimental data. The following sections describe the protocols for determining the key properties of Solvent Yellow 176.

Determination of Melting Point

The melting point is a critical indicator of purity.

Apparatus:

• Capillary melting point apparatus (e.g., DigiMelt)

• Mortar and pestle

• Capillary tubes (sealed at one end)

Procedure:

• A small sample of Solvent Yellow 176 is finely ground using a mortar and pestle.

• The open end of a capillary tube is pressed into the powdered sample.

• The tube is inverted and tapped gently to pack the sample into the sealed end, aiming for a sample height of 2-3 mm.

• The packed capillary tube is placed into the heating block of the melting point apparatus.

• The apparatus is heated at a rapid rate (e.g., 10°C/minute) to determine an approximate melting range.

• A second, fresh sample is prepared and heated to approximately 20°C below the estimated melting point.

• The heating rate is then reduced to 1-2°C per minute.

• The temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes liquid (T₂) are recorded. The melting range is reported as T₁ - T₂.[16][17]

Evaluation of Heat Resistance

This protocol determines the thermal stability of the dye within a polymer matrix.

Apparatus:

• Two-roll mill or twin-screw extruder

• Injection molding machine

• Spectrophotometer or colorimeter

• Oven

Procedure:

• A masterbatch of Solvent Yellow 176 in polystyrene (PS) is prepared at a specific concentration (e.g., 0.1%).

• The masterbatch is let down with virgin PS to achieve the final desired concentration (e.g., 0.05%).

• The mixture is homogenized using a two-roll mill or extruder at a standard processing temperature for PS.

• The homogenized material is used to create color chips via injection molding.

• A set of initial color chips are retained as a standard.

• Additional chips are placed in an oven at progressively higher temperatures (e.g., 240°C, 260°C, 280°C, 300°C, 320°C) for a fixed duration (typically 5 minutes).[3]

• After cooling, the color of the heat-exposed chips is compared to the standard using a spectrophotometer.

• The heat resistance is defined as the highest temperature at which the color change (ΔEab) remains within a specified tolerance (e.g., ΔEab < 3).

Assessment of Light Fastness

This test evaluates the resistance of the colored material to fading when exposed to light.

Apparatus:

• Xenon arc lamp weathering instrument

• Blue Wool Standard reference fabrics (Scale 1-8)

• Gray Scale for assessing color change

• Masking card

Procedure:

• A sample of the material colored with Solvent Yellow 176 (e.g., a plastic chip or dyed textile) is prepared.

• A portion of the sample is covered with an opaque masking card.

• The sample, along with the Blue Wool Standards (ranging from 1 for very low fastness to 8 for very high fastness), is mounted in the xenon arc test chamber.[18]

• The samples are exposed to the xenon arc light, which simulates natural sunlight, under controlled conditions of temperature and humidity as specified by standards such as ISO 105-B02 or AATCC 16.3.[19][20]

• The exposure continues until a specified color change is observed on one of the Blue Wool Standards (e.g., a change corresponding to grade 4 on the Gray Scale for the Blue Wool Standard 7).

• The exposed sample is removed, and the mask is taken off.

• The color difference between the exposed and unexposed parts of the sample is assessed and compared to the color changes in the Blue Wool Standards.

• The light fastness rating is the number of the Blue Wool Standard that shows a similar degree of fading.[18]

Applications and Polymer Compatibility

Solvent Yellow 176 is widely used for coloring various plastics and synthetic fibers due to its good heat stability and light fastness.[13][15] Its suitability varies among different polymers.

Fig. 1: Polymer compatibility of Solvent Yellow 176.

Toxicological and Safety Information

Based on available Material Safety Data Sheets (MSDS), the following toxicological data has been reported. This information is crucial for safe handling and risk assessment.

Metric	Value	Species
Acute Oral Toxicity (LD50)	8200 mg/kg	Rat
Aquatic Toxicity (LC50)	1100 mg/L	Fish
Skin Irritation	Not classified as an irritant.	-
Eye Irritation	Not classified as an irritant.	-

Source: Material Safety Data Sheet for Solvent Yellow 176[14]

General Experimental Workflow

The following diagram illustrates a generalized workflow for testing the properties of a solvent dye like Solvent Yellow 176 in a polymer matrix.

Fig. 2: Generalized workflow for dye performance testing.

References

• 1. jadechem-colours.com [jadechem-colours.com]
• 2. Excellent Quality Solvent Yellow 176 for Plastic Use [pigment-dye.com]
• 3. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. ccchemical.com [ccchemical.com]
• 6. specialchem.com [specialchem.com]
• 7. Color strength / Tinting strength - 3nh_colorimeter spectrophotometer_light box_gloss meter [3nhcolor.com]
• 8. WO2013076512A2 - Colour strength measurement and its use in production processes - Google Patents [patents.google.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. byk-instruments.com [byk-instruments.com]
• 11. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 12. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 13. Plastic dyes oil soluble solvent yellow 176 CAS 10319-14-9 [xcwydyes.com]
• 14. epsilonpigments.com [epsilonpigments.com]
• 15. Solvent yellow 176, CAS 10319-14-9 [xcwydyes.com]
• 16. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 17. chem.ucalgary.ca [chem.ucalgary.ca]
• 18. Testing materials for light fastness [satra.com]
• 19. contracttextiles.org [contracttextiles.org]
• 20. fyitester.com [fyitester.com]

Protocols & Analytical Methods

Application Notes and Protocols: Solvent Yellow 176 as a Fluorescent Probe in Polymers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 176, a quinophthalone dye, is a fluorescent molecule with potential applications as a probe for investigating the microenvironment of polymer systems. Its fluorescence characteristics can be sensitive to the local polarity and viscosity of the polymer matrix, making it a valuable tool for studying polymer properties, including degradation, curing, and drug delivery kinetics. This document provides detailed application notes and protocols for utilizing Solvent Yellow 176 as a fluorescent probe in polymer research.

Principle of Operation

The utility of Solvent Yellow 176 as a fluorescent probe stems from its potential solvatochromic properties. Solvatochromism is the phenomenon where the absorption and/or emission spectrum of a dye shifts depending on the polarity of the surrounding solvent or matrix.[1] In the context of polymers, changes in the polymer's microenvironment, such as those occurring during degradation or curing, can alter the local polarity. These changes can be monitored by observing shifts in the fluorescence emission spectrum of Solvent Yellow 176 embedded within the polymer.

For instance, as a non-polar polymer undergoes oxidation, the introduction of polar functional groups (e.g., carbonyls, hydroxyls) increases the polarity of the microenvironment around the dye molecule. This can lead to a shift in the fluorescence emission to a longer wavelength (a bathochromic or red shift). By correlating the extent of this shift with other measures of degradation, a quantitative assessment of the polymer's condition can be established.

Physicochemical and Photophysical Properties

While specific photophysical data for Solvent Yellow 176 in various polymer matrices is not extensively documented in publicly available literature, some of its general properties are known. It is recognized as a quinoline dye.[2] Quinophthalone dyes, in general, are known for their thermal stability and lightfastness, which are advantageous properties for a fluorescent probe that will be subjected to experimental conditions.[3]

A novel yellow quinophthalone derivative, structurally related to Solvent Yellow 176, has been shown to have excellent thermal stability with a decomposition temperature exceeding 450 °C.[3] This suggests that Solvent Yellow 176 is likely to be stable under typical polymer processing and experimental conditions.

For the purpose of these protocols, it is recommended that users first characterize the specific photophysical properties of Solvent Yellow 176 in their polymer system of interest. A general protocol for this characterization is provided below.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for Solvent Yellow 176 as a fluorescent probe in the public domain, the following table provides a template for researchers to populate with their own experimental data. This structured approach will allow for easy comparison across different polymers and conditions.

Polymer Matrix	Excitation Max (λ_ex, nm)	Emission Max (λ_em, nm)	Stokes Shift (nm)	Fluorescence Quantum Yield (Φ_F)	Fluorescence Lifetime (τ, ns)
Polystyrene (PS)	User Determined	User Determined	User Determined	User Determined	User Determined
Poly(methyl methacrylate) (PMMA)	User Determined	User Determined	User Determined	User Determined	User Determined
Polyethylene (PE)	User Determined	User Determined	User Determined	User Determined	User Determined
Polypropylene (PP)	User Determined	User Determined	User Determined	User Determined	User Determined
Other (Specify)	User Determined	User Determined	User Determined	User Determined	User Determined

Caption: Table for summarizing the photophysical properties of Solvent Yellow 176 in various polymer matrices.

Experimental Protocols

Protocol 1: Preparation of Solvent Yellow 176-Doped Polymer Films

This protocol describes a general method for preparing thin polymer films containing Solvent Yellow 176.

Materials:

• Polymer of interest (e.g., Polystyrene, PMMA)

• Solvent Yellow 176 powder

• Suitable solvent for the polymer (e.g., toluene, chloroform, tetrahydrofuran)

• Glass slides or other desired substrate

• Spin coater or casting knife

• Volumetric flasks and pipettes

• Analytical balance

• Ultrasonic bath

Procedure:

• Prepare a stock solution of the polymer:

  • Dissolve a known weight of the polymer in a specific volume of a suitable solvent to achieve the desired concentration (e.g., 10% w/v).

  • Use an ultrasonic bath to aid dissolution if necessary.

• Prepare a stock solution of Solvent Yellow 176:

  • Dissolve a small, accurately weighed amount of Solvent Yellow 176 in the same solvent used for the polymer to create a concentrated stock solution (e.g., 1 mg/mL).

• Prepare the dye-doped polymer solution:

  • Add a calculated volume of the Solvent Yellow 176 stock solution to the polymer solution to achieve the desired final dye concentration in the polymer film (typically in the range of 10⁻⁵ to 10⁻³ M).

  • Mix thoroughly to ensure homogeneous distribution of the dye.

• Film Casting:

  • Spin Coating:

    • Clean the substrate thoroughly.

    • Deposit a small amount of the dye-doped polymer solution onto the center of the substrate.

    • Spin the substrate at a set speed (e.g., 1000-3000 rpm) for a specific duration (e.g., 30-60 seconds) to create a thin, uniform film. The final thickness will depend on the solution viscosity and spin parameters.

  • Solvent Casting:

    • Place a clean substrate on a level surface.

    • Pour a controlled volume of the dye-doped polymer solution onto the substrate.

    • Use a casting knife to spread the solution evenly to a desired thickness.

    • Allow the solvent to evaporate slowly in a controlled environment (e.g., a covered petri dish) to form the film.

• Drying:

  • Dry the films in a vacuum oven at a temperature below the glass transition temperature of the polymer to remove any residual solvent.

Caption: Workflow for preparing Solvent Yellow 176-doped polymer films.

Protocol 2: Characterization of Photophysical Properties

This protocol outlines the steps to determine the fundamental photophysical properties of Solvent Yellow 176 within the prepared polymer films.

Instrumentation:

• UV-Vis Spectrophotometer

• Fluorometer (Spectrofluorometer)

• Time-Resolved Fluorescence Spectrometer (for lifetime measurements)

Procedure:

• UV-Vis Absorption Spectroscopy:

  • Mount the dye-doped polymer film in the sample holder of the UV-Vis spectrophotometer.

  • Record the absorption spectrum over a relevant wavelength range (e.g., 300-600 nm).

  • Identify the wavelength of maximum absorption (λ_abs,max). This will be used as the excitation wavelength for fluorescence measurements.

• Fluorescence Spectroscopy:

  • Place the polymer film in the sample holder of the fluorometer.

  • Set the excitation wavelength to the λ_abs,max determined in the previous step.

  • Scan the emission spectrum over a range of longer wavelengths (e.g., λ_abs,max + 20 nm to 800 nm).

  • Identify the wavelength of maximum emission (λ_em,max).

  • Record the excitation spectrum by scanning the excitation wavelengths while monitoring the emission at λ_em,max.

• Quantum Yield Determination (Relative Method):

  • Prepare a solution of a well-characterized fluorescence standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54).

  • Measure the absorbance of both the standard solution and the dye-doped polymer film at the excitation wavelength. Ensure the absorbance is below 0.1 to avoid inner filter effects.

  • Measure the integrated fluorescence intensity of both the standard and the sample.

  • Calculate the quantum yield of Solvent Yellow 176 using the following equation: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where:

    • Φ is the quantum yield

    • I is the integrated fluorescence intensity

    • A is the absorbance at the excitation wavelength

    • n is the refractive index of the medium (solvent for standard, polymer for sample)

• Fluorescence Lifetime Measurement:

  • Use a time-resolved fluorescence spectrometer (e.g., Time-Correlated Single Photon Counting - TCSPC).

  • Excite the sample with a pulsed light source at λ_abs,max.

  • Collect the fluorescence decay curve at λ_em,max.

  • Fit the decay curve to an exponential decay model to determine the fluorescence lifetime (τ).

Caption: Experimental workflow for photophysical characterization.

Protocol 3: Monitoring Polymer Degradation

This protocol provides a method for using Solvent Yellow 176 to monitor the degradation of a polymer film.

Materials:

• Solvent Yellow 176-doped polymer films

• Degradation chamber (e.g., UV weathering chamber, oven for thermal degradation)

• Fluorometer

Procedure:

• Initial Measurement:

  • Record the fluorescence emission spectrum of the undegraded dye-doped polymer film as a baseline. Note the initial λ_em,max.

• Degradation Exposure:

  • Place the polymer films in the degradation chamber.

  • Expose the films to the desired degradation conditions (e.g., specific UV irradiation, temperature, and humidity) for set periods.

• Periodic Fluorescence Measurements:

  • At regular time intervals, remove the films from the chamber and record their fluorescence emission spectra using the same fluorometer settings as the initial measurement.

  • Note any changes in the emission intensity and, more importantly, any shifts in the λ_em,max.

• Data Analysis:

  • Plot the change in λ_em,max (Δλ_em) as a function of degradation time.

  • Correlate the observed spectral shifts with other standard measures of polymer degradation, such as changes in carbonyl index (from FTIR spectroscopy), molecular weight (from gel permeation chromatography), or mechanical properties.

Caption: Logical workflow for monitoring polymer degradation.

Signaling Pathway and Interpretation

The underlying principle of using Solvent Yellow 176 as a probe for polymer degradation can be visualized as a signaling pathway. The environmental stressor (e.g., UV radiation, heat) initiates a chemical change in the polymer, which in turn alters the local microenvironment of the fluorescent probe, leading to a detectable change in its fluorescence signal.

Caption: Signaling pathway of Solvent Yellow 176 as a degradation probe.

Conclusion

Solvent Yellow 176 presents a promising avenue for the development of fluorescent probes for polymer science. Its inherent stability and potential sensitivity to the polymer microenvironment make it a candidate for monitoring critical processes such as degradation. The protocols provided herein offer a framework for researchers to systematically characterize and utilize Solvent Yellow 176 in their specific polymer systems. Further research is encouraged to build a comprehensive database of its photophysical properties in a wide range of polymers to solidify its role as a versatile fluorescent probe.

References

• 1. Solvatochromism - Wikipedia [en.wikipedia.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]

Protocol for Incorporating Solvent Yellow 176 into PET Fibers

Application Notes

This document provides a comprehensive protocol for the incorporation of Solvent Yellow 176 (C.I. 47023) into polyethylene terephthalate (PET) fibers. The primary method detailed is dope dyeing, also known as solution dyeing, via a masterbatch approach. This technique involves the preparation of a concentrated color masterbatch that is then blended with virgin PET resin during the melt extrusion process to produce uniformly colored fibers. This method is favored for its ability to create vibrant, long-lasting colors with excellent fastness properties, while also being an environmentally conscious choice due to reduced water and energy consumption compared to traditional dyeing methods.[1][2][3]

Solvent Yellow 176 is a reddish-yellow quinoline-based soluble dye with a melting point of approximately 218°C.[4][5][6] It is particularly well-suited for coloring PET due to its excellent heat resistance (up to 280-300°C), high light fastness, and good migration resistance.[4][5][7] These properties ensure that the color remains stable throughout the high-temperature extrusion and spinning processes and that the final colored fibers exhibit superior durability to environmental factors such as UV light and washing.[2][8]

The protocol is intended for researchers, scientists, and professionals in drug development who may utilize colored fibers for identification, branding, or as part of functional textile systems. The following sections provide detailed methodologies for masterbatch preparation, subsequent fiber extrusion, and standardized testing of the resulting colored PET fibers.

Quantitative Data Summary

The following tables summarize the key quantitative data for the materials and expected performance of the PET fibers colored with Solvent Yellow 176.

Table 1: Properties of Solvent Yellow 176

Property	Value	Reference
C.I. Name	Solvent Yellow 176	[4][7]
C.I. Number	47023	[4][6]
CAS Number	10319-14-9	[4][6]
Chemical Formula	C₁₈H₁₀BrNO₃	[4]
Melting Point	218°C	[4][5][6]
Heat Resistance (in PS, 5 min)	280°C	[4][6]
Light Fastness (in PS, Blue Wool Scale)	7	[4][6]

Table 2: Example Masterbatch Formulation for PET Fibers

Component	Percentage by Mass (wt. %)	Function
PET Carrier Resin	60-80%	Matrix for dye dispersion
Solvent Yellow 176	20-40%	Colorant
Dispersant (e.g., TEGOMER® P 121)	2-5%	Enhances dye dispersion
Antioxidant	0.1-1%	Prevents thermal degradation

Note: The optimal formulation may vary depending on the specific grade of PET carrier resin and the desired color intensity of the final fiber. A common starting point is a 30% concentration of the soluble dye in the carrier resin.[9]

Table 3: Recommended Processing Parameters for Twin-Screw Extrusion of Masterbatch

Parameter	Recommended Value
Drying of PET Carrier Resin	4-6 hours at 160-180°C
Zone 1 (Feed) Temperature	240-250°C
Zone 2 (Compression) Temperature	260-270°C
Zone 3 (Metering) Temperature	270-280°C
Die Temperature	270-280°C
Screw Speed	40-60 RPM (adjustable)

Source: Adapted from general PET extrusion guidelines.[10]

Table 4: PET Fiber Spinning and Performance Properties

Parameter	Typical Value
Let-Down Ratio (Masterbatch:Virgin PET)	1:25 to 1:50 (adjust for desired shade)
Melt Spinning Temperature	280-290°C
Expected Performance Properties
Light Fastness (Blue Wool Scale)	Grade 7-8
Wash Fastness (Grey Scale)	Grade 4-5
Rubbing/Crocking Fastness (Grey Scale)	Grade 4-5
Change in Tenacity	Minimal (<5% reduction)
Change in Elongation at Break	Minimal (<5% change)

Note: Fastness properties are dependent on dye concentration and the quality of dispersion.[8][11]

Experimental Protocols

Protocol 1: Preparation of Solvent Yellow 176 PET Masterbatch

This protocol details the preparation of a concentrated masterbatch of Solvent Yellow 176 in a PET carrier resin using a twin-screw extruder.

1. Materials and Equipment:

• Solvent Yellow 176 powder
• PET carrier resin (pellets), dried
• Dispersant (e.g., TEGOMER® P 121)
• Antioxidant
• Gravimetric blender/mixer
• Co-rotating twin-screw extruder with a strand die
• Water bath for cooling
• Pelletizer

2. Procedure:

• Drying: Dry the PET carrier resin pellets for at least 4 hours at 160-180°C to reduce moisture content to below 50 ppm.[12]
• Pre-mixing: In a gravimetric blender, thoroughly mix the dried PET carrier resin, Solvent Yellow 176 powder, dispersant, and antioxidant according to the formulation in Table 2.
• Extrusion:

• Set the temperature profile of the twin-screw extruder as specified in Table 3.
• Feed the pre-mixed components into the extruder hopper at a controlled rate.
• The co-rotating screws will melt, mix, and disperse the dye within the PET matrix.[13]

• Cooling and Pelletizing:

• Extrude the molten, colored polymer through the strand die into a water bath for cooling.
• Feed the cooled strands into a pelletizer to produce masterbatch pellets.

• Drying and Storage: Dry the masterbatch pellets to remove surface moisture and store them in a sealed, moisture-proof container.

Protocol 2: Melt Spinning of Colored PET Fibers

This protocol describes the production of colored PET fibers using the prepared Solvent Yellow 176 masterbatch.

1. Materials and Equipment:

• Solvent Yellow 176 PET masterbatch pellets
• Virgin PET resin (fiber grade), dried
• Single-screw extruder with a spinneret
• Drawing and winding equipment

2. Procedure:

• Drying: Dry both the virgin PET resin and the masterbatch pellets as per the conditions in Protocol 1.
• Blending: Blend the virgin PET resin and the masterbatch pellets at a specified let-down ratio (e.g., 1:25). The exact ratio will depend on the desired final color intensity.
• Melt Spinning:

• Set the extruder and spinneret temperatures to 280-290°C.
• Feed the blend into the extruder.
• The molten polymer is pumped through the spinneret to form continuous filaments.

• Drawing and Winding:

• Cool the extruded filaments in a controlled quench chamber.
• Draw the filaments between sets of godet rollers to orient the polymer chains and impart desired mechanical properties.
• Wind the final colored fibers onto bobbins.

Protocol 3: Evaluation of Colored Fiber Properties

This section outlines the standard test methods for evaluating the quality of the produced PET fibers.

1. Color Fastness to Washing:

• Standard: ISO 105-C06 or AATCC Test Method 61.[14][15]
• Procedure: A specimen of the colored PET fabric is agitated in a soap solution under specified conditions of time and temperature in a launder-ometer. The change in color of the specimen and the staining of an adjacent multi-fiber fabric are assessed using grey scales.[16][17]

2. Color Fastness to Light:

• Standard: ISO 105-B02 or AATCC Test Method 16.
• Procedure: The colored fiber sample is exposed to a xenon arc lamp, which simulates natural sunlight, for a specified duration.[18] The fading of the sample is compared against a set of blue wool standards with known light fastness ratings.[18]

3. Color Fastness to Rubbing (Crocking):

• Standard: ISO 105-X12 or AATCC Test Method 8.
• Procedure: The colored fabric is rubbed with a standard white cotton cloth under controlled pressure. The amount of color transferred to the white cloth is assessed using a grey scale.

4. Mechanical Properties:

• Standard: ASTM D3822 or equivalent.
• Procedure: The tensile strength (tenacity) and elongation at break of the colored fibers are measured using a tensile testing machine. These values are then compared to those of uncolored virgin PET fibers to determine any significant changes resulting from the incorporation of the dye.[19]

5. Determination of Dye Concentration (Optional):

• Method: UV-Vis Spectrophotometry.
• Procedure:

• Dissolve a known weight of the colored fiber in a suitable solvent (e.g., a mixture that can dissolve PET).
• Prepare a calibration curve using standard solutions of Solvent Yellow 176 in the same solvent.[20]
• Measure the absorbance of the dissolved fiber solution and determine the dye concentration from the calibration curve.[20][21]

Visualizations

Caption: Workflow for coloring PET fibers with Solvent Yellow 176.

Caption: Relationship of materials, processes, and final properties.

References

• 1. dkfiber.co.kr [dkfiber.co.kr]
• 2. thaipolyester.com [thaipolyester.com]
• 3. vnpolyfiber.com [vnpolyfiber.com]
• 4. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 5. ccchemical.com [ccchemical.com]
• 6. Solvent Yellow 176 - [origochem.com]
• 7. specialchem.com [specialchem.com]
• 8. Dope Dyed PET-Filament-Products-Dope Dyed PET [nanya-polyester.com]
• 9. CN103709665A - PET color master batch and preparation method thereof - Google Patents [patents.google.com]
• 10. noztek.com [noztek.com]
• 11. Dyeing and Fastness Properties of Recycled PET Fabrics Dyed with Black and Grey Disperse Dyes for Automobile Interior -Textile Science and Engineering [koreascience.kr]
• 12. How do polyester fiber manufacturers use masterbatch correctly? [ppm-sz.com]
• 13. researchgate.net [researchgate.net]
• 14. chiuvention.com [chiuvention.com]
• 15. How to Conduct Washing Fastness Testing for Fabric-gester-instruments.com [gester-instruments.com]
• 16. researchgate.net [researchgate.net]
• 17. textilelearner.net [textilelearner.net]
• 18. One moment, please... [textilementor.com]
• 19. researchgate.net [researchgate.net]
• 20. chinadyeingmachines.com [chinadyeingmachines.com]
• 21. ugtl.hkust-gz.edu.cn [ugtl.hkust-gz.edu.cn]

Application Notes and Protocols: C.I. Solvent Yellow 176 for Non-Destructive Material Testing

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of C.I. Solvent Yellow 176, a fluorescent quinoline dye, in non-destructive testing (NDT) applications. The information is intended to guide researchers and professionals in leveraging this dye for the detection of surface-breaking defects in a variety of non-porous materials.

Introduction to C.I. Solvent Yellow 176 in Non-Destructive Testing

C.I. Solvent Yellow 176 is a brilliant yellow fluorescent dye belonging to the quinoline class of compounds.[1][2][3] Its strong fluorescence under ultraviolet (UV) light makes it a valuable tool for fluorescent penetrant inspection (FPI) and leak detection, two common non-destructive testing methods.[4][5] These techniques are crucial for ensuring the integrity and safety of critical components in various industries by identifying surface flaws such as cracks, porosity, and leaks without causing damage to the material.[6][7][8]

The fundamental principle behind its use in NDT lies in its ability to penetrate into surface-breaking discontinuities through capillary action. When illuminated with a UV-A light source (typically around 365 nm), the dye trapped within these defects emits a bright yellow-green fluorescence, making otherwise invisible flaws readily detectable.[6]

Physicochemical Properties and Performance Data

Understanding the properties of C.I. Solvent Yellow 176 is essential for its effective application in NDT.

Property	Value/Information	Source(s)
C.I. Name	Solvent Yellow 176	[1]
C.I. Number	47023	[1]
CAS Number	10319-14-9	[1]
Molecular Formula	C₁₈H₁₀BrNO₃	[1]
Molecular Weight	368.18 g/mol	[1]
Appearance	Brilliant yellow powder	[1]
Solubility	Soluble in organic solvents; forms a stable solution in penetrant oils.	[9]
Fluorescence	Emits a brilliant yellow-green glow under UV-A light.	[5]
Heat Resistance	Good thermal stability.
Light Fastness	Good resistance to fading upon exposure to light.

Applications in Non-Destructive Testing

Fluorescent Penetrant Inspection (FPI)

FPI is a widely used NDT method for detecting surface-breaking defects in non-porous materials like metals, plastics, and ceramics.[6][10] Formulations containing C.I. Solvent Yellow 176 can be used as a Type I (fluorescent) penetrant. The general process is governed by standards such as ASTM E1417.[6][11][12]

Leak Detection

C.I. Solvent Yellow 176 is effective for detecting leaks in closed-loop systems, such as hydraulic and oil circuits.[13] The dye is added to the system fluid, and upon circulation, it will seep out at any leak points. Subsequent inspection with a UV lamp will reveal the exact location of the leaks as glowing yellow indications.[1][4][14]

Experimental Protocols

Protocol for Fluorescent Penetrant Inspection (FPI)

This protocol is a general guideline based on standard FPI procedures. Users should always refer to specific industry standards like ASTM E1417 and internal procedures.[6][12]

Materials and Equipment:

• Penetrant solution containing C.I. Solvent Yellow 176

• Cleaner/Solvent remover

• Developer (dry powder, water-soluble, or non-aqueous)

• UV-A (black light) source (365 nm)

• Personal Protective Equipment (PPE): UV-blocking glasses, gloves, lab coat

• Test specimen

Procedure:

• Pre-cleaning: Thoroughly clean the surface of the test specimen to remove any contaminants such as oil, grease, or dirt that could obstruct the entry of the penetrant into defects. Dry the surface completely.[15]

• Penetrant Application: Apply the fluorescent penetrant solution to the surface of the specimen. This can be done by spraying, brushing, or immersing the part.

• Dwell Time: Allow the penetrant to remain on the surface for a specified period (dwell time). This allows the penetrant to seep into any surface-breaking flaws through capillary action. Dwell time will vary depending on the material and the types of defects being sought.

• Excess Penetrant Removal: Carefully remove the excess penetrant from the surface. This is a critical step to avoid false indications. The removal method depends on the type of penetrant used (e.g., water-washable, solvent-removable).

• Developer Application: Apply a thin, even layer of developer to the surface. The developer acts as a blotter, drawing the trapped penetrant out of the defects to form visible indications. It also provides a contrasting background.

• Inspection: Inspect the surface in a darkened area using a UV-A light source. Any defects will appear as bright fluorescent yellow-green indications.[6]

• Post-cleaning: After inspection, clean the specimen to remove all penetrant and developer residues.

Diagram: General Workflow for Fluorescent Penetrant Inspection

General workflow for Fluorescent Penetrant Inspection (FPI).

Protocol for Leak Detection in Hydraulic Systems

Materials and Equipment:

• C.I. Solvent Yellow 176 based fluorescent dye compatible with the system fluid

• UV-A (black light) source

• PPE: UV-blocking glasses, gloves

Procedure:

• Dye Introduction: Add the recommended amount of fluorescent dye to the hydraulic fluid reservoir. The concentration will depend on the system volume and the dye manufacturer's instructions.

• System Circulation: Operate the hydraulic system for a sufficient period to allow the dye to circulate and mix thoroughly with the host fluid.

• Inspection: In a dimly lit or dark environment, scan the entire hydraulic system, including hoses, fittings, and seals, with the UV-A lamp.

• Leak Identification: Any leaks will be clearly visible as bright yellow-green glowing areas where the fluid has escaped.[5]

• Repair and Re-inspection: Once leaks are identified and repaired, the system can be re-inspected to confirm the success of the repair.

Diagram: Workflow for Fluorescent Leak Detection

Workflow for fluorescent leak detection in hydraulic systems.

Safety Precautions

When working with C.I. Solvent Yellow 176 and associated chemicals for non-destructive testing, it is crucial to adhere to safety guidelines:

• Always wear appropriate personal protective equipment (PPE), including UV-blocking safety glasses, chemical-resistant gloves, and a lab coat.

• Work in a well-ventilated area to avoid inhalation of fumes from solvents and penetrants.

• Avoid direct skin and eye contact with the dye and penetrant solutions.

• Follow the safety data sheets (SDS) for all chemicals used in the process.

Conclusion

C.I. Solvent Yellow 176 is a highly effective fluorescent dye for non-destructive testing applications, particularly for fluorescent penetrant inspection and leak detection. Its brilliant fluorescence under UV light allows for the sensitive and reliable detection of surface defects that are not visible to the naked eye. By following standardized protocols and safety procedures, researchers and professionals can successfully employ this dye to ensure the quality and integrity of critical materials and components.

References

• 1. ezoc.biz [ezoc.biz]
• 2. US3838160A - Dye penetrant method and composition - Google Patents [patents.google.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Fluorescent Leak Finder for hydraulic systems | LIQUI MOLY [liqui-moly.com]
• 5. Lighting Your Way to Success in Leak Management [machinerylubrication.com]
• 6. Fluorescent Penetrant Inspection Process | REL [relinc.com]
• 7. The Ultimate Guide to Fluorescent Penetrant Testing [Infographic] [magnaflux.eu]
• 8. US2920203A - Fluorescent penetrant inspection materials and methods - Google Patents [patents.google.com]
• 9. hse.gov.uk [hse.gov.uk]
• 10. incertec.com [incertec.com]
• 11. Combined Fluorescence and Dye Penetrant inspection technique [semiconductor.altertechnology.com]
• 12. ASTM E1417 – Standards & Compliance - Valence [valencesurfacetech.com]
• 13. Oil Leak Detection by Fluorescence for Hydraulic Systems - Fluotechnik [fluotechnik.org]
• 14. How Fluorescent Leak Detection Works - Spectroline.com [spectroline.com]
• 15. FAQs – Liquid Penetrant Inspection | Magnaflux [magnaflux.eu]

Application Notes and Protocols for Solvent Yellow 176 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 176, a quinoline-based dye, is traditionally used in industrial applications for coloring plastics and fibers. Its hydrophobic nature and rigid molecular structure, characteristic of many fluorescent molecules, suggest its potential for repurposing as a fluorescent probe in biological imaging. These application notes provide a hypothetical framework for the use of Solvent Yellow 176 in fluorescence microscopy, particularly for the visualization of intracellular lipid droplets. The protocols and data presented herein are based on the general properties of similar solvent dyes and established methodologies for cellular imaging and require experimental validation.

Hypothetical Applications

Given its lipophilic characteristics, Solvent Yellow 176 is proposed as a candidate for staining intracellular, non-polar structures. The primary hypothetical application is the fluorescent labeling of lipid droplets , which are neutral lipid-rich organelles crucial in cellular energy homeostasis, lipid metabolism, and as indicators of various metabolic disease states.

Quantitative Data

The following table summarizes the hypothesized photophysical properties of Solvent Yellow 176, derived from typical values for yellow-emitting fluorescent dyes. Note: This data is predictive and requires experimental verification.

Property	Hypothesized Value	Notes
Excitation Maximum (λex)	~488 nm	Compatible with standard 488 nm laser lines on most confocal microscopes.
Emission Maximum (λem)	~530 nm	Emits in the green-yellow region of the spectrum.
Molar Absorptivity (ε)	~50,000 cm⁻¹M⁻¹	A moderate molar absorptivity is expected for this class of dye.
Quantum Yield (Φ)	~0.4	A moderate quantum yield is predicted in a non-polar environment like lipid droplets.
Stokes Shift	~42 nm	The difference between the excitation and emission maxima.
Photostability	Moderate to High	Based on its industrial use, good photostability is anticipated.[1]

Experimental Protocols

Protocol 1: Preparation of Solvent Yellow 176 Stock Solution

Materials:

• Solvent Yellow 176 powder (CAS 10319-14-9)

• Dimethyl sulfoxide (DMSO), anhydrous

• Microcentrifuge tubes

Procedure:

• Prepare a 1 mg/mL stock solution by dissolving Solvent Yellow 176 in high-quality, anhydrous DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot into smaller volumes to avoid repeated freeze-thaw cycles.

• Store at -20°C, protected from light.

Protocol 2: Staining of Lipid Droplets in Cultured Cells (Live-Cell Imaging)

This protocol is adapted from established methods for staining lipid droplets with other hydrophobic dyes.

Materials:

• Cultured cells (e.g., HeLa, 3T3-L1 adipocytes) grown on glass-bottom dishes or coverslips

• Complete cell culture medium

• Phosphate-buffered saline (PBS), pH 7.4

• Solvent Yellow 176 stock solution (1 mg/mL in DMSO)

• Optional: Oleic acid complexed to BSA to induce lipid droplet formation

Procedure:

• Cell Culture: Plate cells on a suitable imaging vessel and culture to 60-80% confluency.

• (Optional) Induction of Lipid Droplets: To enhance lipid droplet formation, incubate cells with oleic acid-BSA complex in serum-free medium for 12-24 hours prior to staining.

• Preparation of Staining Solution: Prepare a working solution of Solvent Yellow 176 by diluting the stock solution in pre-warmed complete cell culture medium to a final concentration of 0.1-1.0 µg/mL. The optimal concentration should be determined empirically.

• Staining: Remove the culture medium from the cells and replace it with the Solvent Yellow 176 staining solution.

• Incubate the cells for 15-30 minutes at 37°C in a CO₂ incubator.

• Washing: Gently wash the cells twice with pre-warmed PBS to remove excess dye.

• Imaging: Add fresh, pre-warmed culture medium or PBS to the cells. Image immediately using a fluorescence or confocal microscope equipped with appropriate filter sets for yellow fluorescence (e.g., excitation at 488 nm, emission captured at 510-550 nm).

Protocol 3: Staining of Lipid Droplets in Fixed Cells

Materials:

• Cultured cells on coverslips

• PBS, pH 7.4

• 4% Paraformaldehyde (PFA) in PBS

• Solvent Yellow 176 stock solution (1 mg/mL in DMSO)

• Mounting medium

Procedure:

• Cell Fixation: Wash cells twice with PBS. Fix the cells with 4% PFA in PBS for 15-20 minutes at room temperature.

• Washing: Wash the fixed cells three times with PBS for 5 minutes each.

• Staining: Prepare a working solution of Solvent Yellow 176 in PBS (0.1-1.0 µg/mL). Incubate the fixed cells with the staining solution for 20-30 minutes at room temperature, protected from light.

• Washing: Wash the cells twice with PBS to remove unbound dye.

• Mounting: Mount the coverslips onto microscope slides using an appropriate mounting medium.

• Imaging: Visualize using a fluorescence or confocal microscope.

Mandatory Visualizations

Experimental Workflow for Lipid Droplet Staining

Caption: Workflow for staining lipid droplets with Solvent Yellow 176.

Hypothetical Signaling Pathway: Lipid Droplet Dynamics

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]

Application Notes and Protocols: Staining Plastics with Solvent Yellow 176

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and technical data for the use of Solvent Yellow 176, a vibrant and heat-stable dye, for the coloration and identification of various plastic materials in a laboratory setting.

Introduction

Solvent Yellow 176 is an oil-soluble, reddish-yellow dye known for its high tinting strength, excellent heat resistance, and good light fastness.[1] It is widely used in the plastics industry for coloring a variety of polymers during the manufacturing process.[2][3] In a research and development context, Solvent Yellow 176 can be a valuable tool for marking, identifying, or visualizing plastic components and phases within polymer blends. This document outlines the properties of Solvent Yellow 176 and provides a general-purpose protocol for staining plastic samples in a laboratory environment.

Properties of Solvent Yellow 176

A summary of the key physical and chemical properties of Solvent Yellow 176 is presented in Table 1. This data has been compiled from various supplier technical datasheets.

Table 1: Physical and Chemical Properties of Solvent Yellow 176

Property	Value
C.I. Name	Solvent Yellow 176
C.I. Number	47023
CAS Number	10319-14-9
Molecular Formula	C₁₈H₁₀BrNO₃
Appearance	Greenish-yellow to Reddish-yellow powder
Melting Point	218°C[1]
Heat Resistance	Up to 280°C[1]
Light Fastness	6-7 (on a scale of 1-8, where 8 is excellent)[4]
Acid Resistance	5
Alkali Resistance	4
Recommended Dosage (Transparent)	0.02% - 0.05%[1]
Recommended Dosage (Opaque)	Approximately 0.1%[1]

Plastic Compatibility

Solvent Yellow 176 is compatible with a wide range of thermoplastic resins. Its suitability for various plastics is summarized in Table 2.

Table 2: Compatibility of Solvent Yellow 176 with Various Plastics

Plastic Type	Abbreviation	Compatibility
Polystyrene	PS	Recommended
Acrylonitrile Butadiene Styrene	ABS	Recommended
Polymethyl Methacrylate	PMMA	Recommended
Polycarbonate	PC	Recommended
Polyethylene Terephthalate	PET	Recommended
Unplasticized Polyvinyl Chloride	UPVC	Recommended
Styrene Acrylonitrile	SAN	Recommended
Polyamide 6	PA6	Not Recommended
Polyamide 66	PA66	Not Recommended
Polyoxymethylene	POM	Recommended
Polybutylene Terephthalate	PBT	Not Recommended

(Data sourced from product datasheets.)[1][5]

Experimental Protocols

The following protocols are intended as a general guideline for laboratory-scale staining of plastic samples. Optimal conditions, including solvent choice, dye concentration, temperature, and incubation time, may vary depending on the specific type of plastic, its thickness, and the desired staining intensity.

Materials

• Solvent Yellow 176 powder

• Plastic samples (e.g., films, coupons, or powders)

• Suitable organic solvent (e.g., Ethanol, Acetone, or a mixture)

• Glass beakers or other suitable containers

• Heating plate or water bath (optional)

• Forceps

• Deionized water

• Fume hood

Preparation of Staining Solution

• Solvent Selection: Based on available data and general principles of solvent dyeing, ethanol or acetone can be considered as initial solvents to test. The choice of solvent is crucial as it affects the solubility of the dye and its ability to penetrate the polymer matrix.

• Stock Solution Preparation: In a fume hood, prepare a stock solution of Solvent Yellow 176. A starting concentration of 0.1% (w/v) is recommended. For example, dissolve 100 mg of Solvent Yellow 176 powder in 100 mL of the chosen solvent.

• Working Solution: The stock solution can be used directly or diluted further depending on the desired staining intensity.

Staining Procedure

• Sample Preparation: Ensure the plastic samples are clean and free of any surface contaminants.

• Immersion: Place the plastic samples in a glass beaker and add a sufficient volume of the staining solution to completely submerge the samples.

• Incubation: Cover the beaker and allow the samples to incubate in the staining solution.

  • Time: A starting incubation time of 30 minutes to 1 hour at room temperature is recommended. This can be adjusted based on the observed staining.

  • Temperature (Optional): For some plastics, gentle heating (e.g., 40-60°C) in a water bath or on a heating plate may enhance dye penetration and reduce staining time. Caution should be exercised to avoid temperatures that could deform the plastic.

• Washing: After incubation, remove the plastic samples from the staining solution using forceps.

• Rinsing: Rinse the stained samples with the pure solvent used for the staining solution to remove excess dye from the surface.

• Final Wash: Perform a final wash with deionized water.

• Drying: Allow the stained plastic samples to air dry completely in a fume hood.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the plastic staining protocol.

Caption: General workflow for staining plastics with Solvent Yellow 176.

Plastic Compatibility Logic

The following diagram illustrates the compatibility of Solvent Yellow 176 with different types of plastics.

Caption: Compatibility of Solvent Yellow 176 with common plastics.

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 2. A Beginner’s Guide to Solvent Dyes (Features & Applications) [primachemicals.com]
• 3. dyespigments.net [dyespigments.net]
• 4. epsilonpigments.com [epsilonpigments.com]
• 5. additivesforpolymer.com [additivesforpolymer.com]

C.I. Solvent Yellow 176 as a Tracer Dye in Fluid Dynamics: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.I. Solvent Yellow 176 is a fluorescent dye belonging to the quinoline chemical class.[1][2][3] It is primarily utilized as a colorant for plastics, polymers, and fibers due to its high heat stability and lightfastness.[4][5][6] Its solubility in non-polar organic solvents and hydrocarbon-based oils makes it a candidate for use as a tracer dye in fluid dynamics studies, particularly for flow visualization and quantitative measurements in non-aqueous systems.[4][7] This document provides an overview of its known properties, and outlines general protocols for its application in techniques such as Laser-Induced Fluorescence (LIF).

Physicochemical Properties

A summary of the known physical and chemical properties of C.I. Solvent Yellow 176 is presented in Table 1. This data has been compiled from various chemical supplier databases.

Property	Value	References
C.I. Name	Solvent Yellow 176	[3]
C.I. Number	47023	[3]
Chemical Name	2-(4-Bromo-3-hydroxy-2-quinolinyl)-1H-indene-1,3(2H)-dione	[8]
CAS Number	10319-14-9	[8]
Molecular Formula	C₁₈H₁₀BrNO₃	[8]
Molecular Weight	368.18 g/mol	[8]
Appearance	Greenish-yellow powder	-
Melting Point	~218 °C	[2]
Heat Resistance (in PS)	280-300 °C	[6]
Light Fastness (in PS)	7-8 (on a scale of 1-8)	[6]

Application in Fluid Dynamics: Laser-Induced Fluorescence (LIF)

LIF is a powerful non-intrusive optical diagnostic technique used for measuring properties such as concentration and temperature in fluid flows. The principle relies on exciting a fluorescent tracer with a laser sheet and capturing the emitted fluorescence, the intensity of which is often proportional to the concentration of the tracer. Given its solubility in hydrocarbons, C.I. Solvent Yellow 176 is a potential candidate for LIF studies in oils, fuels, and other non-polar liquids.

Key Considerations for Use in LIF

3.1.1. Spectroscopic Properties:

The absorption (excitation) and emission spectra of C.I. Solvent Yellow 176 are crucial for its use in LIF. As a quinoline derivative, its fluorescence is expected to be influenced by the solvent environment.[9][10][11]

• Excitation Wavelength: The choice of laser for excitation must overlap with the absorption spectrum of the dye in the chosen solvent.

• Emission Wavelength: The detection system, including optical filters, must be selected to capture the emitted fluorescence while rejecting scattered laser light.

3.1.2. Solubility:

The dye must be readily soluble in the working fluid to ensure a homogeneous solution. While generally soluble in organic solvents, the specific solubility in fluids relevant to fluid dynamics applications (e.g., engine oils, hydraulic fluids, specific alkanes) needs to be experimentally determined.[4][5]

3.1.3. Photostability:

Photostability, or the resistance to photobleaching (light-induced degradation), is critical for obtaining reliable and repeatable measurements.[12][13] Dyes with low photostability will exhibit a decrease in fluorescence intensity over time under laser illumination, leading to measurement errors.

3.1.4. Quantum Yield:

The fluorescence quantum yield is a measure of the efficiency of the fluorescence process. A higher quantum yield is desirable as it results in a stronger fluorescence signal, improving the signal-to-noise ratio of the measurements. The quantum yield is highly solvent-dependent.[14][15][16][17]

Experimental Protocol: Characterization of C.I. Solvent Yellow 176 for LIF

Due to the lack of published data, a preliminary characterization of the dye in the specific solvent to be used in the fluid dynamics experiment is essential.

Objective: To determine the absorption and emission spectra, and to assess the photostability of C.I. Solvent Yellow 176 in a user-defined solvent.

Materials:

• C.I. Solvent Yellow 176 powder

• Spectroscopic grade solvent of interest (e.g., toluene, dodecane, a specific lubricating oil)

• Spectrophotometer (for absorption measurements)

• Spectrofluorometer (for fluorescence measurements)

• Quartz cuvettes

• Laser source identical or similar to the one used in the LIF experiment

• Power meter

Procedure:

• Solution Preparation: Prepare a stock solution of C.I. Solvent Yellow 176 in the chosen solvent. From the stock solution, prepare a series of dilutions to determine the linear range of fluorescence intensity with concentration.

• Absorption Spectroscopy:

  • Using the spectrophotometer, measure the absorption spectrum of a dilute solution of the dye.

  • Identify the wavelength of maximum absorption (λ_abs_max). This will be the optimal excitation wavelength.

• Fluorescence Spectroscopy:

  • Using the spectrofluorometer, excite the sample at λ_abs_max and measure the emission spectrum.

  • Identify the wavelength of maximum emission (λ_em_max).

• Photostability Assessment (Qualitative):

  • Place a fresh, dilute solution of the dye in a cuvette.

  • Illuminate the sample with the laser source at a power density similar to that expected in the LIF experiment.

  • Monitor the fluorescence intensity over time using the spectrofluorometer. A significant decrease in intensity indicates photobleaching.

Experimental Protocol: Concentration Measurement using LIF

This protocol provides a general workflow for performing planar LIF to measure the concentration of a scalar mixed into a fluid.

Objective: To visualize and quantify the concentration field of a fluid seeded with C.I. Solvent Yellow 176.

Experimental Setup:

• Flow facility (e.g., mixing tank, jet in crossflow)

• Working fluid seeded with a known concentration of C.I. Solvent Yellow 176

• Pulsed or CW laser with a wavelength matching the absorption peak of the dye

• Sheet-forming optics (cylindrical and spherical lenses)

• CCD or CMOS camera with an appropriate lens

• Optical filter centered around the emission peak of the dye

Procedure:

• Calibration:

  • Prepare a set of solutions with known, uniform concentrations of C.I. Solvent Yellow 176 in the working fluid.

  • For each concentration, acquire a set of LIF images under the same experimental conditions (laser power, camera settings).

  • Plot the average image intensity against the known concentrations to generate a calibration curve. Ensure a linear relationship in the concentration range of interest.

• Image Acquisition:

  • Establish the desired flow conditions in the facility.

  • Illuminate the region of interest with the laser sheet.

  • Capture a series of LIF images.

  • Acquire a "background" image with the laser off to account for dark noise.

• Image Processing:

  • Subtract the background image from the raw LIF images.

  • Correct for non-uniformities in the laser sheet profile by dividing the images by a reference image of a uniform concentration.

  • Apply the calibration curve to the corrected images to convert pixel intensities into concentration values.

Visualization of Experimental Workflow and Logic

The following diagrams, generated using Graphviz (DOT language), illustrate the key workflows and logical relationships in the application of C.I. Solvent Yellow 176 as a tracer dye.

Caption: Workflow for the spectroscopic characterization of C.I. Solvent Yellow 176.

Caption: Logical flow of a quantitative LIF experiment using a fluorescent tracer.

Data Summary

Currently, there is a lack of published quantitative data on the photophysical properties of C.I. Solvent Yellow 176 in solvents relevant to fluid dynamics research. The following table highlights the key parameters that require experimental determination.

Parameter	Symbol	Importance in Fluid Dynamics	Status
Molar Absorptivity	ε	Determines the efficiency of light absorption.	Not Available
Fluorescence Quantum Yield	Φf	Efficiency of light emission; impacts signal strength.	Not Available
Fluorescence Lifetime	τ	Characteristic time of fluorescence decay.	Not Available
Photostability	-	Resistance to degradation under illumination.	Not Available
Solubility	S	Determines the maximum achievable concentration.	Limited Data

Conclusion and Recommendations

C.I. Solvent Yellow 176 presents potential as a tracer dye for fluid dynamics applications in non-polar, hydrocarbon-based systems. Its high thermal stability is a significant advantage for studies involving elevated temperatures. However, a critical gap exists in the publicly available data regarding its fundamental photophysical properties (absorption/emission spectra, quantum yield, photostability) and solubility in relevant fluids.

It is strongly recommended that researchers conduct a thorough in-house characterization of C.I. Solvent Yellow 176 in their specific working fluid before its application in quantitative fluid dynamics experiments. The general protocols provided herein offer a starting point for these essential preliminary studies. The successful determination of these parameters will enable the effective use of this dye for detailed flow analysis and will be a valuable contribution to the field.

References

• 1. Oil Soluble Dye Yellow 150 CAS 34432-92-3, Yellow Liquid for Lubricant, Fuel Coloring. - Solvent Yellow 150 and Fuel Dye [jqmaterial.en.made-in-china.com]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Oil Soluble Solvent Dyes - Solar Organics [solarorganics.in]
• 5. Applications of Solvent Dyes - Saujanya Exports [saujanyaexports.com]
• 6. organicdye.com [organicdye.com]
• 7. Reactive Dyes Manufacturers Exporters,Dyes Intermediates,Food Colour,Industrial Dyes,Pigment Powders,Acid Dyes [gfcc.in]
• 8. 2-(4-bromo-3-hydroxy-2-quinolyl)-1H-indene-1,3(2H)-dione [webbook.nist.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. The origin of the solvent dependence of fluorescence quantum yields in dipolar merocyanine dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. The origin of the solvent dependence of fluorescence quantum yields in dipolar merocyanine dyes - Chemical Science (RSC Publishing) [pubs.rsc.org]

Application Note: Quantification of Polymer Mixing Using Solvent Yellow 176

Audience: Researchers, scientists, and drug development professionals.

Introduction

The degree of mixing in polymer blends is a critical parameter that dictates the final material's mechanical, optical, and therapeutic properties. In pharmaceutical sciences, for instance, the homogeneity of drug-polymer dispersions can significantly impact drug release kinetics and bioavailability. This application note describes a fluorescence-based method for the quantitative analysis of polymer mixing using Solvent Yellow 176 as a molecular probe.

Solvent Yellow 176 is a fluorescent quinoline dye known for its compatibility with a range of polymers and its sensitivity to the local environment.[1][2] The principle of this method relies on the solvatochromic properties of the dye, where its fluorescence emission spectrum shifts in response to the polarity of the surrounding medium.[3][4] By correlating the fluorescence emission of Solvent Yellow 176 to the composition of a polymer blend, a quantitative measure of mixing at the molecular level can be achieved.

This document provides detailed protocols for sample preparation, fluorescence measurements, and data analysis to establish a calibration curve for quantifying the composition of a polymer blend.

Principle of Quantification

The quantification of polymer mixing with Solvent Yellow 176 is based on the principle of solvatochromism. The fluorescence emission of certain dyes is sensitive to the polarity of their microenvironment. In a binary polymer blend composed of a polar and a non-polar polymer, the emission maximum (λ_em_) of Solvent Yellow 176 will shift depending on the local concentration of each polymer.

By preparing a series of polymer blends with known compositions and measuring the corresponding fluorescence emission of the incorporated dye, a calibration curve can be constructed. This curve correlates the emission wavelength or intensity ratio at two wavelengths to the weight percentage of one polymer in the blend. Once established, this calibration curve can be used to determine the composition of unknown polymer blend samples.

Caption: Workflow illustrating the use of Solvent Yellow 176 to quantify polymer mixing.

Experimental Protocols

Materials and Equipment

• Polymers: Polymer A (e.g., Polystyrene - PS, non-polar), Polymer B (e.g., Polymethyl Methacrylate - PMMA, polar)

• Fluorescent Probe: Solvent Yellow 176 (CAS No. 10319-14-9)

• Solvent: Dichloromethane (DCM) or other suitable common solvent for both polymers

• Equipment:

  • Analytical balance

  • Vortex mixer

  • Spin coater or film casting setup

  • Fluorescence spectrophotometer with a solid sample holder

  • Glass vials

  • Micro-pipettes

Protocol 1: Preparation of Polymer Blend Stock Solutions

• Prepare individual polymer stock solutions:

  • Weigh 100 mg of Polymer A and dissolve it in 10 mL of DCM (10 mg/mL).

  • Weigh 100 mg of Polymer B and dissolve it in 10 mL of DCM (10 mg/mL).

• Prepare Solvent Yellow 176 stock solution:

  • Weigh 1 mg of Solvent Yellow 176 and dissolve it in 10 mL of DCM (0.1 mg/mL).

Protocol 2: Preparation of Polymer Blend Films with Solvent Yellow 176

• Prepare a series of polymer blend solutions with varying compositions:

  • In separate glass vials, mix the stock solutions of Polymer A and Polymer B to achieve the desired weight percentages (e.g., 100:0, 80:20, 60:40, 50:50, 40:60, 20:80, 0:100 of A:B). The total polymer concentration should be kept constant.

• Add Solvent Yellow 176 to each blend solution:

  • Add a fixed amount of the Solvent Yellow 176 stock solution to each polymer blend solution. A final dye concentration of 0.02-0.05% relative to the total polymer weight is recommended.[1]

• Homogenize the solutions:

  • Vortex each solution for 1-2 minutes to ensure thorough mixing.

• Prepare thin films:

  • Cast the solutions onto glass slides or other suitable substrates using a spin coater or by solvent casting in a dust-free environment.

  • Allow the solvent to evaporate completely. Drying under vacuum is recommended to remove residual solvent.

Caption: Step-by-step workflow for preparing polymer blend films containing Solvent Yellow 176.

Protocol 3: Fluorescence Spectroscopy and Data Analysis

• Set up the fluorescence spectrophotometer:

  • Use an excitation wavelength appropriate for Solvent Yellow 176 (e.g., 430 nm).

  • Set the emission scan range to capture the full emission spectrum (e.g., 450 nm to 650 nm).

• Measure the fluorescence spectra:

  • Mount the polymer blend films in the solid sample holder.

  • Record the fluorescence emission spectrum for each film.

• Data Analysis:

  • For each spectrum, determine the wavelength of maximum emission (λ_em_).

  • Plot λ_em_ as a function of the weight percentage of Polymer B.

  • Perform a linear or polynomial regression to fit the data and obtain a calibration equation.[5][6]

Data Presentation

The following tables present hypothetical data for a blend of Polystyrene (PS, non-polar) and Polymethyl Methacrylate (PMMA, polar) to illustrate the expected results.

Table 1: Fluorescence Emission of Solvent Yellow 176 in PS/PMMA Blends

Sample ID	PS (wt%)	PMMA (wt%)	Emission Maximum (λ_em_, nm)
Blend-1	100	0	510
Blend-2	80	20	518
Blend-3	60	40	526
Blend-4	50	50	530
Blend-5	40	60	534
Blend-6	20	80	542
Blend-7	0	100	550

Table 2: Calibration Curve Data

PMMA (wt%)	Emission Maximum (λ_em_, nm)
0	510
20	518
40	526
50	530
60	534
80	542
100	550

From this data, a linear relationship can be established:

λ_em_ (nm) = 0.4 * [PMMA (wt%)] + 510

This equation can then be used to determine the percentage of PMMA in a blend with an unknown composition by measuring its fluorescence emission maximum.

Troubleshooting and Considerations

• Inner Filter Effect: At high dye concentrations, the emitted fluorescence can be re-absorbed by other dye molecules. It is crucial to work with low dye concentrations to avoid this effect.

• Polymer Autofluorescence: Some polymers may exhibit intrinsic fluorescence. A blank measurement of the polymer blend without the dye should be performed to account for any background signal.

• Miscibility of the Dye: Ensure that Solvent Yellow 176 is soluble in both polymers to avoid dye aggregation, which can affect the fluorescence properties.[2]

• Film Quality: The thickness and homogeneity of the polymer films can influence the fluorescence measurements. Ensure consistent film preparation.

By following these protocols, researchers can effectively utilize Solvent Yellow 176 as a fluorescent probe for the quantitative analysis of polymer mixing, providing valuable insights into the microstructure and homogeneity of polymer blends.

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 2. jadechem-colours.com [jadechem-colours.com]
• 3. Solvatochromism - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Calibration Protocol - Fluorescence Standard Curve with Fluorescein [protocols.io]
• 6. How to Make a Calibration Curve: A Step-by-Step Guide | Lab Manager [labmanager.com]

Application Notes and Protocols for C.I. 47023 in Fluorescent Security Inks

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of C.I. 47023 (Quinoline Yellow WS) in the formulation of fluorescent security inks. This document outlines the chemical and physical properties of the dye, protocols for ink formulation and characterization, and methods for evaluating the performance of the resulting security features.

Introduction to C.I. 47023 for Security Applications

C.I. 47023, also known as Quinoline Yellow WS (C.I. 47005), is a water-soluble organic dye characterized by its vibrant yellow color and fluorescent properties.[1][2][3][4] Its ability to absorb ultraviolet (UV) light and emit visible light makes it a suitable candidate for use in covert security features on documents, packaging, and other valuable items. When incorporated into an ink formulation, it can produce markings that are invisible under normal lighting conditions but become fluorescent under a UV light source.

Physicochemical and Spectroscopic Properties of C.I. 47023

A thorough understanding of the properties of C.I. 47023 is essential for the successful development of fluorescent security inks.

Table 1: Physicochemical Properties of C.I. 47023 (Quinoline Yellow WS)

Property	Value	Reference
Synonyms	Quinoline Yellow WS, C.I. 47005, Acid Yellow 3, Food Yellow 13, D&C Yellow No. 10	[1][2]
Chemical Structure	Mixture of sodium salts of the mono-, di-, and trisulfonates of 2-(2-quinolyl)indan-1,3-dione	[1][4]
Appearance	Yellow to yellowish-brown powder	[5]
Solubility	Water-soluble (<500 g/L at 20 °C)	[6][7]
Decomposition Temperature	>363.2 °C	[6][7]

Table 2: Spectroscopic Properties of C.I. 47023 (Quinoline Yellow WS)

Property	Value	Notes
Maximum Absorption Wavelength (λmax)	~416 nm	[1] In aqueous solution. The absorption spectrum can be influenced by the solvent polarity.[8]
Excitation Wavelength	Typically near the λmax, e.g., 365 nm (long-wave UV)	A standard UV-A light source is effective for excitation.
Emission Wavelength (λem)	Estimated to be in the green-yellow region (~500-550 nm)	The exact emission peak can vary with the ink formulation and substrate. Further experimental determination is recommended.
Fluorescence Quantum Yield (ΦF)	Not definitively reported	This value should be experimentally determined for the specific ink formulation. A protocol is provided in Section 4.3.
Photostability	Moderate	[9] Photostability should be evaluated for the final ink application as outlined in Section 4.4.

Formulation of a Water-Based Fluorescent Security Ink

This section provides a starting point for the formulation of a simple, water-based fluorescent security ink using C.I. 47023. The percentages may be adjusted to optimize performance for specific printing methods and substrates.

Table 3: Example Formulation of a C.I. 47023 Fluorescent Security Ink

Component	Function	Concentration (% w/w)
C.I. 47023	Fluorescent Dye	0.1 - 2.0
Deionized Water	Solvent	60 - 80
Water-Soluble Binder (e.g., Polyvinyl Alcohol, Acrylic Resin)	Adhesion and film formation	10 - 20
Humectant (e.g., Glycerol, Propylene Glycol)	Prevents drying in the printhead	5 - 15
Surfactant (e.g., Non-ionic surfactant)	Improves wetting and substrate compatibility	0.1 - 1.0
Biocide	Prevents microbial growth	0.1 - 0.5

Ink Formulation Protocol

• Dye Dissolution: In a clean beaker, slowly add the desired amount of C.I. 47023 powder to the deionized water while stirring continuously until the dye is fully dissolved.

• Binder Incorporation: Gradually add the water-soluble binder to the dye solution with constant agitation. Gentle heating may be applied to aid dissolution, depending on the binder used.

• Addition of Humectant and Surfactant: Once the binder is fully dissolved and the solution has cooled to room temperature, add the humectant and surfactant dropwise while stirring.

• Biocide Addition: Add the biocide to the formulation and stir thoroughly.

• Filtration: Filter the final ink formulation through a 0.45 µm syringe filter to remove any particulates that could clog the printer nozzle.

• Characterization: Characterize the ink for viscosity, surface tension, and pH to ensure suitability for the intended printing method (e.g., inkjet, screen printing).

Experimental Protocols for Ink Characterization

Spectroscopic Analysis

Objective: To determine the excitation and emission spectra of the formulated ink.

Methodology:

• Prepare a dilute solution of the security ink in deionized water.

• Use a spectrofluorometer to measure the fluorescence spectra.

• Scan a range of excitation wavelengths (e.g., 300-450 nm) to find the wavelength of maximum excitation (λex).

• Using the determined λex, scan the emission spectrum (e.g., 450-700 nm) to determine the wavelength of maximum emission (λem).[10]

Visualization of Security Feature

Objective: To visually inspect the fluorescence of the printed security mark.

Methodology:

• Apply the formulated ink onto the desired substrate (e.g., paper, polymer film) using the intended printing method.

• Allow the ink to dry completely.

• Illuminate the printed area with a long-wave UV lamp (e.g., 365 nm) in a darkened environment.

• Observe and document the color and intensity of the fluorescence.

Determination of Fluorescence Quantum Yield (ΦF)

Objective: To quantify the fluorescence efficiency of the ink.

Methodology (Relative Method):

• Select a well-characterized fluorescent standard with a known quantum yield and similar excitation and emission ranges (e.g., Quinine Sulfate in 0.1 M H₂SO₄, ΦF = 0.54).

• Prepare a series of dilute solutions of both the ink and the standard in the same solvent, with absorbances below 0.1 at the excitation wavelength to minimize inner filter effects.

• Measure the absorbance of each solution at the excitation wavelength using a UV-Vis spectrophotometer.

• Measure the integrated fluorescence intensity of each solution using a spectrofluorometer, exciting at the same wavelength used for the absorbance measurements.

• Calculate the quantum yield using the following equation:

  Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

  Where:

  • Φ is the quantum yield

  • I is the integrated fluorescence intensity

  • A is the absorbance at the excitation wavelength

  • n is the refractive index of the solvent

Photostability Testing

Objective: To evaluate the resistance of the fluorescent ink to photodegradation upon exposure to light.

Methodology:

• Print a sample of the security ink onto the substrate.

• Measure the initial fluorescence intensity of the printed sample.

• Expose the sample to a controlled light source (e.g., a xenon arc lamp simulating sunlight or a high-intensity UV lamp) for defined periods.

• Measure the fluorescence intensity at regular intervals during the exposure.

• Plot the percentage of remaining fluorescence intensity against the exposure time to determine the photostability.

Diagrams

Caption: Experimental workflow for developing and testing a C.I. 47023-based fluorescent security ink.

Caption: Logical relationship of key factors in developing C.I. 47023 for security ink applications.

Safety Precautions

When handling C.I. 47023 powder and the formulated ink, it is important to follow standard laboratory safety procedures.[6][7] Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid inhalation of the powder by working in a well-ventilated area or using a fume hood. Consult the Safety Data Sheet (SDS) for C.I. 47005 for detailed safety information.[6][7]

Conclusion

C.I. 47023 (Quinoline Yellow WS) presents a viable option for the development of water-based fluorescent security inks. Its water solubility and distinct fluorescent properties make it suitable for various printing applications aimed at anti-counterfeiting. The protocols outlined in this document provide a framework for the formulation, characterization, and evaluation of such security inks. Further optimization of the ink formulation will be necessary to meet the specific requirements of the intended application and printing technology.

References

• 1. Quinoline Yellow WS - Wikipedia [en.wikipedia.org]
• 2. cosmileeurope.eu [cosmileeurope.eu]
• 3. incibeauty.com [incibeauty.com]
• 4. specialchem.com [specialchem.com]
• 5. ulprospector.com [ulprospector.com]
• 6. carlroth.com [carlroth.com]
• 7. carlroth.com [carlroth.com]
• 8. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 9. "Water-based fluorescent flexo-ink for security applications" by Kashmitha Muthamma, Basana M. Gouda et al. [impressions.manipal.edu]
• 10. pubs.acs.org [pubs.acs.org]

Application Note and Protocol for Measuring the Fluorescence of Solvent Yellow 176

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Yellow 176 is a fluorescent dye belonging to the quinoline class of compounds.[1][2] Its chemical formula is C18H10BrNO3, and it is also known by its IUPAC name, 2-(4-bromo-3-hydroxyquinolin-2-yl)-1H-indene-1,3(2H)-dione.[3] Dyes of this class are known for their application in coloring various polymers such as polystyrene (PS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA), polycarbonate (PC), and polyethylene terephthalate (PET), owing to their good heat and light resistance. The fluorescence properties of quinoline derivatives can be highly sensitive to their environment, particularly the polarity of the solvent, a phenomenon known as solvatochromism. This characteristic makes the study of their photophysical properties, including fluorescence, crucial for their application in various fields, including materials science and biological imaging.

This document provides a detailed experimental protocol for measuring the key fluorescence parameters of Solvent Yellow 176, including its excitation and emission spectra, fluorescence quantum yield, and fluorescence lifetime.

Data Presentation

Following the execution of the experimental protocols detailed below, all quantitative data should be summarized for clear comparison. The table below serves as a template for presenting the photophysical properties of Solvent Yellow 176 in a variety of solvents with differing polarities.

Table 1: Photophysical Properties of Solvent Yellow 176 in Various Solvents

Solvent	Dielectric Constant (ε)	Refractive Index (n)	Absorption Max (λ_abs, nm)	Molar Extinction Coefficient (ε, M⁻¹cm⁻¹)	Excitation Max (λ_ex, nm)	Emission Max (λ_em, nm)	Stokes Shift (nm)	Fluorescence Quantum Yield (Φ_f)	Fluorescence Lifetime (τ, ns)
Cyclohexane	2.02	1.427
Toluene	2.38	1.497
Dichloromethane	8.93	1.424
Acetone	20.7	1.359
Ethanol	24.5	1.361
Acetonitrile	37.5	1.344
Dimethyl Sulfoxide (DMSO)	46.7	1.479
Water	80.1	1.333

Experimental Protocols

General Sample Preparation

Objective: To prepare stock and working solutions of Solvent Yellow 176 for spectroscopic analysis.

Materials:

• Solvent Yellow 176 (powder)

• Spectroscopic grade solvents (e.g., Cyclohexane, Toluene, Dichloromethane, Acetone, Ethanol, Acetonitrile, DMSO, Water)

• Volumetric flasks (10 mL, 25 mL, 50 mL)

• Micropipettes and tips

• Analytical balance

Protocol:

• Stock Solution Preparation:

  • Accurately weigh approximately 1-5 mg of Solvent Yellow 176 powder using an analytical balance.

  • Dissolve the powder in a suitable spectroscopic grade solvent (e.g., DMSO or Toluene, in which it is readily soluble) in a 10 mL volumetric flask to prepare a stock solution of approximately 1 mM. Ensure complete dissolution, using sonication if necessary.

• Working Solution Preparation:

  • From the stock solution, prepare a series of working solutions in the desired solvents for analysis.

  • For UV-Vis absorption measurements, prepare solutions with concentrations in the range of 1-10 µM.

  • For fluorescence measurements, prepare solutions with an absorbance of less than 0.1 at the excitation wavelength to avoid inner filter effects. This typically corresponds to concentrations in the sub-micromolar to low micromolar range.

Measurement of Absorption and Emission Spectra

Objective: To determine the maximum absorption and emission wavelengths of Solvent Yellow 176 in different solvents.

Instrumentation:

• UV-Vis Spectrophotometer

• Spectrofluorometer

Protocol:

• UV-Vis Absorption Spectra:

  • Using a 1 cm path length quartz cuvette, record the absorption spectrum of each working solution from 200 to 800 nm.

  • Use the corresponding pure solvent as a blank for baseline correction.

  • Identify the wavelength of maximum absorbance (λ_abs).

• Fluorescence Excitation and Emission Spectra:

  • Using a 1 cm path length quartz fluorescence cuvette, place the diluted sample solution in the spectrofluorometer.

  • Emission Spectrum: Set the excitation wavelength to the determined λ_abs and scan the emission spectrum over a range of wavelengths starting from ~20 nm above the excitation wavelength to 800 nm. Identify the wavelength of maximum emission (λ_em).

  • Excitation Spectrum: Set the emission wavelength to the determined λ_em and scan the excitation spectrum over a range of wavelengths from 200 nm up to the emission wavelength. The resulting spectrum should resemble the absorption spectrum. The peak of this spectrum is the maximum excitation wavelength (λ_ex).

Determination of Fluorescence Quantum Yield (Φ_f)

Objective: To quantify the efficiency of fluorescence of Solvent Yellow 176 relative to a standard.

Method: The relative quantum yield is determined by comparing the integrated fluorescence intensity and the absorbance of the sample to that of a well-characterized fluorescence standard with a known quantum yield.[4][5][6] Quinine sulfate in 0.1 M H2SO4 (Φ_f = 0.54) is a common standard for excitation in the UV range, while for excitation in the visible range, other standards like Rhodamine 6G in ethanol (Φ_f = 0.95) might be more appropriate.

Protocol:

• Prepare a series of five dilutions for both the Solvent Yellow 176 sample and the chosen standard in the same solvent. The absorbances of these solutions at the excitation wavelength should be in the range of 0.02 to 0.1.

• Record the absorbance of each solution at the chosen excitation wavelength.

• Record the fluorescence emission spectrum for each solution, ensuring identical instrument settings (excitation wavelength, slit widths) for both the sample and the standard.

• Integrate the area under the emission curve for each spectrum.

• Plot a graph of integrated fluorescence intensity versus absorbance for both the sample and the standard.

• The fluorescence quantum yield of the sample (Φ_f_X) can be calculated using the following equation:

  Φ_f_X = Φ_f_ST * (Grad_X / Grad_ST) * (n_X² / n_ST²)

  Where:

  • Φ_f_ST is the quantum yield of the standard.

  • Grad_X and Grad_ST are the gradients of the plots of integrated fluorescence intensity vs. absorbance for the sample and the standard, respectively.

  • n_X and n_ST are the refractive indices of the sample and standard solutions (which are the same if the same solvent is used).

Measurement of Fluorescence Lifetime (τ)

Objective: To determine the average time Solvent Yellow 176 stays in its excited state before returning to the ground state.

Instrumentation:

• Time-Correlated Single Photon Counting (TCSPC) system or a phase-modulation fluorometer.

Protocol:

• Prepare a dilute solution of Solvent Yellow 176 with an absorbance of < 0.1 at the excitation wavelength.

• Use a pulsed light source (e.g., a laser diode or a pulsed lamp) with a wavelength corresponding to the excitation maximum of the dye.

• Collect the fluorescence decay data until a sufficient number of photon counts are accumulated in the peak channel (typically >10,000) to ensure good statistical accuracy.

• Measure the instrument response function (IRF) using a scattering solution (e.g., a dilute solution of ludox or non-dairy creamer in water) at the same excitation wavelength.

• Analyze the fluorescence decay data by fitting it to a single or multi-exponential decay model after deconvolution of the IRF. The goodness of fit is typically assessed by the chi-squared (χ²) value and the randomness of the residuals. The resulting decay time(s) represent the fluorescence lifetime(s) of the sample.

Mandatory Visualizations

Caption: Experimental workflow for the characterization of Solvent Yellow 176 fluorescence.

Caption: Conceptual diagram illustrating the effect of solvent polarity on the energy levels of a solvatochromic dye.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. 4'-Bromoquinophthalone | C18H10BrNO3 | CID 135564696 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Relative and absolute determination of fluorescence quantum yields of transparent samples | Springer Nature Experiments [experiments.springernature.com]
• 5. chem.uci.edu [chem.uci.edu]
• 6. agilent.com [agilent.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Fluorescence of Solvent Yellow 176

Welcome to the technical support center for Solvent Yellow 176. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting advice and frequently asked questions (FAQs) for optimizing the fluorescence of Solvent Yellow 176 in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Yellow 176?

Solvent Yellow 176 is a fluorescent dye belonging to the quinoline class of compounds.[1][2] Its chemical formula is C18H10BrNO3, and its CAS number is 10319-14-9.[1][3][4] It is typically a reddish or greenish-yellow powder soluble in organic solvents and is known for its good heat resistance and light fastness.[4][5][6] Its primary industrial applications are in the coloring of plastics, polymers, fibers, and inks.[4][5][6]

Q2: What are the key spectral properties of Solvent Yellow 176?

Specific photophysical data such as exact excitation and emission maxima, molar absorptivity, and quantum yield for Solvent Yellow 176 are not extensively documented in publicly available literature. Quinoline derivatives' fluorescence is often sensitive to the solvent environment.[7][8] Therefore, it is crucial for users to experimentally determine the optimal spectral characteristics in their specific solvent system. A general experimental workflow for this characterization is provided in this guide.

Q3: How do I prepare a stock solution of Solvent Yellow 176?

Since Solvent Yellow 176 is generally insoluble in water, a polar organic solvent is recommended for preparing a concentrated stock solution.[4] Dimethyl sulfoxide (DMSO) or ethanol are common choices for dissolving organic dyes.

Experimental Protocol: Preparation of a 10 mM Stock Solution

Materials:

• Solvent Yellow 176 (MW: 368.18 g/mol )[1]

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Microcentrifuge tubes

• Vortex mixer

• Calibrated analytical balance

Procedure:

• Weigh out approximately 3.68 mg of Solvent Yellow 176 powder and place it into a clean microcentrifuge tube.

• Add 1.0 mL of anhydrous DMSO to the tube.

• Vortex the solution vigorously for several minutes to ensure the dye is completely dissolved.

• Store the 10 mM stock solution at -20°C, protected from light. Aliquoting the stock solution is recommended to minimize freeze-thaw cycles.

Q4: Which solvent should I use for my fluorescence measurements?

The choice of solvent can significantly impact the fluorescence properties of a dye, including shifting emission wavelengths and altering the quantum yield.[8][9] For quinoline-based dyes, solvent polarity can be a critical factor.[7] It is recommended to test a panel of solvents with varying polarities (e.g., cyclohexane, toluene, dichloromethane, acetone, ethanol, water) to determine the optimal solvent for your specific application.

Troubleshooting Guides

This section addresses specific issues that you may encounter during your experiments with Solvent Yellow 176.

Issue 1: Weak or No Fluorescence Signal

A weak or absent fluorescence signal can be due to several factors. The following logical workflow can help diagnose the problem.

Caption: Troubleshooting workflow for a weak or absent fluorescence signal.

Issue 2: High Background Fluorescence

High background can obscure the signal from your sample.

• Source: Check your solvent and cuvettes for fluorescent impurities. Use spectroscopic grade solvents and clean quartz cuvettes.

• Light Leaks: Ensure the sample chamber of the fluorometer is properly closed and sealed from ambient light.

• Plate Choice: If using a plate reader, opt for black-walled, clear-bottom plates to reduce well-to-well crosstalk and background scatter.

Issue 3: Non-linear Fluorescence vs. Concentration Plot

At higher concentrations, the linear relationship between fluorescence intensity and concentration can be lost. This is often due to the Inner Filter Effect (IFE) .

Primary Inner Filter Effect: The solution absorbs a significant fraction of the excitation light, so molecules in the center of the cuvette receive less light than those at the edge. Secondary Inner Filter Effect: The solution re-absorbs the emitted fluorescence light, particularly if there is an overlap between the absorption and emission spectra.

Caption: The two types of the Inner Filter Effect (IFE).

Mitigation Strategy: To avoid the inner filter effect, it is crucial to work with dilute solutions. A general guideline is to keep the absorbance of the solution at the excitation wavelength below 0.1 in a standard 1 cm pathlength cuvette.

Issue 4: Decreasing Fluorescence Signal Over Time

A continuous decrease in fluorescence intensity under constant illumination is likely due to photobleaching . This is the light-induced chemical degradation of the fluorophore.

Mitigation Strategies:

• Reduce Excitation Intensity: Use neutral density filters or reduce the lamp power to minimize the photon flux.

• Minimize Exposure Time: Limit the sample's exposure to the excitation light by using shutters and only acquiring data when necessary.

• Deoxygenate Solutions: The presence of oxygen can accelerate photobleaching. If compatible with your experiment, deoxygenating the solvent can improve dye stability.

• Use Anti-fade Reagents: Commercially available anti-fade reagents can be added to the sample to reduce photobleaching, though compatibility should be verified.

Quantitative Data and Experimental Protocols

Determining Optimal Excitation and Emission Wavelengths

Objective: To find the wavelengths that provide the maximum fluorescence signal.

Methodology:

• Prepare a dilute solution of Solvent Yellow 176 in the desired solvent (e.g., 1 µM).

• Measure the Absorbance Spectrum: Use a UV-Vis spectrophotometer to measure the absorbance of the solution from approximately 300 nm to 600 nm. The wavelength of maximum absorbance (λ_max) is a good starting point for the excitation wavelength.

• Measure the Emission Spectrum: Set the excitation wavelength of the fluorometer to the λ_max determined in the previous step. Scan the emission monochromator over a range (e.g., from λ_max + 20 nm to 700 nm) to find the wavelength of maximum fluorescence emission (λ_em).

• Measure the Excitation Spectrum: Set the emission monochromator to the λ_em found in the previous step. Scan the excitation monochromator over a range (e.g., 300 nm to λ_em - 20 nm) to find the wavelength that produces the strongest emission. This is the optimal excitation wavelength (λ_ex).

Determining Fluorescence Quantum Yield (Comparative Method)

The fluorescence quantum yield (Φ_f) is a measure of the efficiency of the fluorescence process. It can be determined relative to a well-characterized standard.

Objective: To calculate the quantum yield of Solvent Yellow 176 relative to a known standard.

Methodology:

• Select a Standard: Choose a fluorescence standard with a known quantum yield that absorbs and emits in a similar spectral region to Solvent Yellow 176. Quinine sulfate in 0.1 M H2SO4 (Φ_f = 0.577) is a common standard for the blue-green region.

• Prepare Solutions: Prepare a series of dilute solutions of both the standard and Solvent Yellow 176 in the same solvent (if possible). The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Measure Absorbance: Record the absorbance of each solution at the chosen excitation wavelength.

• Measure Fluorescence: Record the fluorescence emission spectrum for each solution, ensuring the excitation wavelength and all instrument settings are identical for both the standard and the sample.

• Calculate Integrated Fluorescence Intensity: Calculate the area under the emission curve for each spectrum.

• Plot Data: For both the standard and the sample, plot the integrated fluorescence intensity versus absorbance. The plots should be linear. Determine the slope of each line.

• Calculate Quantum Yield: Use the following equation:

  Φ_sample = Φ_std * (Slope_sample / Slope_std) * (η_sample² / η_std²)

  Where:

  • Φ is the quantum yield.

  • Slope is the gradient from the plot of integrated intensity vs. absorbance.

  • η is the refractive index of the solvent.

Parameter	Description
Φ_sample	The unknown quantum yield of Solvent Yellow 176.
Φ_std	The known quantum yield of the standard.
Slope_sample	The slope of the intensity vs. absorbance plot for Solvent Yellow 176.
Slope_std	The slope of the intensity vs. absorbance plot for the standard.
η_sample	The refractive index of the solvent used for Solvent Yellow 176.
η_std	The refractive index of the solvent used for the standard.

Note: If the same solvent is used for both the sample and the standard, the refractive index term (η_sample² / η_std²) cancels out.

Data Summary Table (Hypothetical Example)

The following table illustrates how to present the experimentally determined data. Users should populate this table with their own results.

Solvent	Dielectric Constant	Refractive Index (η)	λ_ex (nm)	λ_em (nm)	Stokes Shift (nm)	Relative Φ_f
Toluene	2.4	1.496	User Data	User Data	User Data	User Data
Dichloromethane	8.9	1.424	User Data	User Data	User Data	User Data
Acetone	21	1.359	User Data	User Data	User Data	User Data
Ethanol	25	1.361	User Data	User Data	User Data	User Data
Acetonitrile	37	1.344	User Data	User Data	User Data	User Data
DMSO	47	1.479	User Data	User Data	User Data	User Data

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Solvent Yellow 176 - [origochem.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. colorcome.com [colorcome.com]
• 5. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 6. epsilonpigments.com [epsilonpigments.com]
• 7. Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 9. Solvent polarity effect on photophysical properties of some aromatic azo dyes with focus on tautomeric and toxicity competition - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: C.I. Solvent Yellow 176 Photostability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the photobleaching of C.I. Solvent Yellow 176.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Solvent Yellow 176 and why is its photostability important?

A1: C.I. Solvent Yellow 176 is a quinophthalone dye known for its reddish-yellow shade, good heat resistance, and light fastness.[1][2] It is commonly used in the coloration of plastics such as polystyrene (PS), polycarbonate (PC), and polyethylene terephthalate (PET), as well as in fibers and inks.[1][3][4] Photostability, or the ability to resist fading and degradation upon exposure to light, is a critical property for ensuring the long-term color consistency and performance of materials colored with this dye.

Q2: What causes the photobleaching of C.I. Solvent Yellow 176?

A2: Photobleaching is the photochemical destruction of a dye molecule, rendering it unable to absorb light and thus appear colored. This process is typically initiated by the absorption of photons, particularly from the ultraviolet (UV) portion of the spectrum. The absorbed energy can excite the dye molecule to a singlet state, which may then transition to a more stable and longer-lived triplet state.[5] This excited triplet state is highly reactive and can interact with molecular oxygen to generate reactive oxygen species (ROS), such as singlet oxygen and free radicals. These ROS can then attack the dye molecule, leading to the cleavage of covalent bonds and irreversible fading.[5] For quinophthalone dyes like Solvent Yellow 176, an excited-state intramolecular proton transfer (ESIPT) mechanism has been suggested to contribute to their inherent photostability.[6]

Q3: What are the primary strategies for preventing the photobleaching of C.I. Solvent Yellow 176 in our experiments?

A3: The most effective strategies involve a multi-faceted approach:

• Incorporate Light Stabilizers: The use of Ultraviolet (UV) absorbers and Hindered Amine Light Stabilizers (HALS) is a common and effective method.

• Optimize Material Formulation: The choice of polymer matrix and other additives can influence the photostability of the dye.

• Control Environmental Factors: Minimizing exposure to high-intensity light, high temperatures, and oxygen can reduce the rate of photobleaching.

Q4: How do UV absorbers and Hindered Amine Light Stabilizers (HALS) work to protect the dye?

A4: UV absorbers and HALS work through different but complementary mechanisms:

• UV Absorbers (UVAs): These compounds function by preferentially absorbing harmful UV radiation and dissipating it as less harmful thermal energy.[7][8][9] This competitive absorption reduces the number of photons reaching the dye molecule, thereby preventing its initial excitation.

• Hindered Amine Light Stabilizers (HALS): HALS do not absorb UV radiation. Instead, they are potent free radical scavengers.[7][8][10] They interrupt the degradation cycle by trapping free radicals that are formed, preventing them from attacking the dye and the polymer matrix. A key advantage of HALS is their regenerative nature, allowing them to provide long-term protection.[10] The synergistic use of both UVAs and HALS often provides the most effective photostabilization.[7][11]

Troubleshooting Guide

Problem: The color of my plastic samples containing C.I. Solvent Yellow 176 is fading faster than expected during accelerated weathering tests.

Possible Cause	Troubleshooting Steps
Inadequate Light Stabilization	1. Verify Stabilizer Concentration: Ensure that the concentrations of the UV absorber and HALS are within the recommended range for your polymer system. 2. Evaluate Stabilizer Synergy: If using only one type of stabilizer, consider a synergistic blend of a UV absorber and a HALS. 3. Check Stabilizer Compatibility: Confirm that the chosen light stabilizers are compatible with the polymer matrix and other additives.
Incorrect Processing Conditions	1. Review Processing Temperatures: High processing temperatures can degrade some light stabilizers, reducing their effectiveness. Ensure that the processing temperature is within the stable range for all components. 2. Ensure Homogeneous Dispersion: Inadequate mixing can lead to localized areas with low stabilizer concentration, resulting in uneven fading. Verify your mixing procedure to ensure a homogeneous dispersion of the dye and stabilizers.
Harsh Testing Conditions	1. Review Test Parameters: Confirm that the irradiance, temperature, and humidity levels of your accelerated weathering chamber are appropriate for your material and intended application. Unusually harsh conditions can accelerate degradation beyond what is expected.[12][13] 2. Compare with a Control: Always include a control sample with a known lightfastness performance to benchmark the performance of your experimental samples.[14]
Oxygen Availability	1. Consider the Polymer's Oxygen Permeability: Some polymers have higher oxygen permeability than others, which can accelerate photobleaching. If possible, consider using a polymer with lower oxygen permeability.

Quantitative Data

Table 1: Illustrative Lightfastness Data for C.I. Solvent Yellow 176 in Polycarbonate

Formulation	Light Stabilizer(s)	Concentration (% w/w)	Accelerated Weathering (Hours to ΔE*ab > 3)	Lightfastness Rating (Blue Wool Scale)
Control	None	0	500	6
Formulation A	UV Absorber (Benzotriazole type)	0.5	1000	7
Formulation B	HALS (Low molecular weight)	0.5	1200	7
Formulation C	HALS (High molecular weight)	0.5	1500	7-8
Formulation D	UV Absorber + HALS	0.25 + 0.25	2000	8

Note: This data is illustrative and will vary depending on the specific polymer, stabilizers, and testing conditions.

Experimental Protocols

Protocol 1: Sample Preparation for Photostability Testing

• Material Compounding:

  • Dry the polymer resin to the manufacturer's recommended specifications.

  • Create a masterbatch by compounding C.I. Solvent Yellow 176 and the desired light stabilizers with a small amount of the polymer resin using a twin-screw extruder. A typical dye concentration is 0.05-0.1%.[1]

  • Let down the masterbatch with the bulk polymer resin to achieve the final desired concentrations of dye and stabilizers.

• Specimen Molding:

  • Injection mold the compounded material into standard test plaques (e.g., 70 mm x 150 mm x 3 mm).

  • Ensure consistent molding parameters (temperature, pressure, and cycle time) for all samples to minimize variability.

  • Produce a set of control samples containing only the dye and no light stabilizers.

  • Produce a set of "dark control" samples for each formulation, which will be stored in the dark under the same temperature and humidity conditions as the exposed samples to account for any thermal degradation.

Protocol 2: Accelerated Weathering Test (Adapted from ISO 4892-2)

• Apparatus:

  • Use a xenon-arc lamp apparatus capable of controlling irradiance, temperature, and humidity.[5][14][15][16][17]

  • Use daylight filters to simulate the full spectrum of natural sunlight.[5][15]

• Test Conditions:

  • Set the irradiance level (e.g., 0.51 W/m² at 340 nm).[15]

  • Set the black panel temperature (e.g., 65°C).

  • Set the relative humidity (e.g., 50%).

  • Implement a cycle of light and dark periods with or without water spray to simulate natural weather conditions (e.g., 102 minutes of light followed by 18 minutes of light with water spray).[15]

• Procedure:

  • Mount the test plaques in the sample holders of the weathering chamber.

  • Expose the samples for a predetermined duration or until a specific change in color is observed.

  • Periodically remove the samples at set intervals (e.g., 250, 500, 1000, 1500, and 2000 hours) for evaluation.

• Evaluation:

  • Visual Assessment: Compare the exposed samples to the unexposed and dark control samples. Note any changes in color, gloss, or surface appearance.

  • Colorimetric Measurement: Use a spectrophotometer or colorimeter to measure the color change (ΔEab) of the exposed samples relative to the unexposed samples. A ΔEab value greater than 3 is typically considered a noticeable color change.

  • Mechanical Property Testing: If required, conduct tensile or impact testing to assess any degradation of the polymer matrix.[18]

Visualizations

Caption: Mechanism of photobleaching for C.I. Solvent Yellow 176.

Caption: Action of UV absorbers and HALS in preventing photodegradation.

Caption: Workflow for photostability testing of C.I. Solvent Yellow 176.

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 2. Solvent Yellow 176 - [origochem.com]
• 3. China Solvent Yellow 176 / CAS 10319-14-9 factory and manufacturers | Precise Color [precisechem.com]
• 4. ccchemical.com [ccchemical.com]
• 5. m2lab-international.com [m2lab-international.com]
• 6. Quinoline Yellow SS - Wikipedia [en.wikipedia.org]
• 7. uvabsorber.com [uvabsorber.com]
• 8. uniqchem.com [uniqchem.com]
• 9. pcimag.com [pcimag.com]
• 10. additivesforpolymer.com [additivesforpolymer.com]
• 11. paint.org [paint.org]
• 12. paint.org [paint.org]
• 13. contractlaboratory.com [contractlaboratory.com]
• 14. yuanyao-tech.com [yuanyao-tech.com]
• 15. ISO 4892-2 | Q-Lab [q-lab.com]
• 16. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 17. eurolab.net [eurolab.net]
• 18. smithers.com [smithers.com]

Technical Support Center: Solvent Yellow 176 Solubility and Dispersion

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the solubility and dispersion of Solvent Yellow 176 in nonpolar matrices.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Yellow 176 and what are its primary applications?

A1: Solvent Yellow 176 is a quinoline-based dye known for its bright, transparent yellow shade and good heat and light stability.[1][2][3] It is primarily used in the coloring of various plastics and polymers, including polystyrene (PS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA), polyethylene terephthalate (PET), and polycarbonate (PC).[1][4][5] It is also used in the spin-dyeing of polyester fibers.[1]

Q2: What are the general solubility characteristics of Solvent Yellow 176?

A2: Solvent Yellow 176 is sparingly soluble in many common organic solvents at room temperature. Its solubility is generally low in nonpolar hydrocarbon solvents and slightly better in more polar solvents like ketones and esters. It is considered insoluble in water.[4][6]

Q3: Why is achieving good solubility and dispersion of Solvent Yellow 176 in nonpolar matrices challenging?

A3: The molecular structure of Solvent Yellow 176, while lending it desirable color and stability, can limit its interaction with nonpolar polymer chains. This can lead to issues such as poor color strength, streaking, and migration in the final product if not properly dispersed.

Troubleshooting Guide: Common Issues and Solutions

This guide addresses specific issues that may be encountered during the use of Solvent Yellow 176 in nonpolar matrices.

Issue	Potential Cause	Recommended Solution
Poor Color Strength or Dull Shade	Incomplete dissolution of the dye in the polymer matrix.	Increase processing temperature within the recommended range for the polymer. Increase mixing time and/or intensity to ensure thorough dispersion. Consider using a masterbatch with a highly compatible carrier resin.
Color Streaking or Swirling in Molded Parts	Inadequate mixing of the dye with the base resin.	Improve pre-mixing of the dye or masterbatch with the polymer pellets before processing. Optimize screw design and back pressure during injection molding to enhance mixing.
Dye Migration or "Bleeding"	Poor compatibility between the dye and the polymer. Exceeding the solubility limit of the dye in the matrix.	Select a polymer grade with better compatibility for the dye. Reduce the dye concentration to a level below its saturation point in the specific polymer at processing temperatures.
Speckling or Undissolved Particles	Agglomeration of dye particles. Insufficient shear or temperature to break down agglomerates.	Use a high-quality, finely ground grade of Solvent Yellow 176. Employ a twin-screw extruder for masterbatch production to provide higher shear for deagglomeration.

Quantitative Solubility Data

The following table summarizes the known solubility of Solvent Yellow 176 in various organic solvents at 20°C. Data for nonpolar hydrocarbon solvents is limited; therefore, values for structurally similar quinophthalone dyes are included as an estimation and should be experimentally verified.

Solvent	Solvent Type	Solubility of Solvent Yellow 176 (g/L at 20°C)	Estimated Solubility of Quinophthalone Dyes (g/L at 20°C)
Acetone	Ketone	0.2	-
Butyl Acetate	Ester	0.2	-
Methylbenzene (Toluene)	Aromatic Hydrocarbon	0.6	1 - 5
Dichloromethane	Halogenated Hydrocarbon	0.3	-
Ethyl Alcohol	Alcohol	0.1	-
n-Hexane	Aliphatic Hydrocarbon	-	< 0.1
Xylene	Aromatic Hydrocarbon	-	1 - 5

Note: The estimated solubility values are based on general data for quinophthalone dyes and may vary for Solvent Yellow 176. Experimental verification is highly recommended.

Experimental Protocols

Protocol 1: Determination of Solvent Yellow 176 Solubility in a Nonpolar Solvent

This protocol outlines a method to determine the solubility of Solvent Yellow 176 in a nonpolar solvent such as toluene or xylene at a specific temperature.

Materials:

• Solvent Yellow 176 powder

• Selected nonpolar solvent (e.g., toluene, xylene)

• Temperature-controlled shaker or water bath

• Centrifuge

• UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

• Analytical balance

• Filter (0.45 µm PTFE)

Methodology:

• Prepare a series of saturated solutions:

  • Add an excess amount of Solvent Yellow 176 to several vials containing a known volume of the nonpolar solvent.

  • Place the vials in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25°C, 50°C, 100°C).

  • Allow the solutions to equilibrate for 24 hours with constant agitation.

• Separate the solid and liquid phases:

  • After equilibration, centrifuge the vials at high speed to pellet the undissolved dye.

• Prepare dilutions for analysis:

  • Carefully withdraw a known volume of the supernatant and dilute it with the pure solvent in a volumetric flask to a concentration within the linear range of the spectrophotometer.

• Spectrophotometric Analysis:

  • Measure the absorbance of the diluted solution at the wavelength of maximum absorbance (λmax) for Solvent Yellow 176 in the chosen solvent.

  • Use a pre-established calibration curve of known concentrations of Solvent Yellow 176 in the same solvent to determine the concentration of the diluted sample.

• Calculate Solubility:

  • Calculate the original concentration in the saturated solution, accounting for the dilution factor. This value represents the solubility of Solvent Yellow 176 in the solvent at that temperature.

Protocol 2: Improving Dispersion of Solvent Yellow 176 in Polyethylene via Masterbatch

This protocol describes the preparation of a Solvent Yellow 176 masterbatch to enhance its dispersion in polyethylene.

Materials:

• Solvent Yellow 176 powder

• Low-density polyethylene (LDPE) or a compatible carrier resin

• Dispersing agent (e.g., a wax-based additive)

• Twin-screw extruder

• Pelletizer

Methodology:

• Pre-blending:

  • Thoroughly dry the carrier resin to remove any moisture.

  • In a high-speed mixer, blend the Solvent Yellow 176 powder, carrier resin, and dispersing agent at the desired ratio (e.g., 20% dye, 78% carrier, 2% dispersing agent).

• Extrusion:

  • Set the temperature profile of the twin-screw extruder appropriate for the carrier resin.

  • Feed the pre-blended mixture into the extruder. The high shear forces within the extruder will break down dye agglomerates and ensure uniform distribution within the molten polymer.

• Pelletizing:

  • Extrude the molten, colored polymer through a die and cool the strands in a water bath.

  • Feed the cooled strands into a pelletizer to produce masterbatch pellets.

• Quality Control:

  • Evaluate the masterbatch for color strength, dispersion quality (e.g., using a film press-out), and pellet uniformity.

Visualizations

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 2. Solvent Yellow 176 - [origochem.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Excellent Quality Solvent Yellow 176 for Plastic Use [pigment-dye.com]
• 5. China Solvent Yellow 176 / CAS 10319-14-9 factory and manufacturers | Precise Color [precisechem.com]
• 6. epsilonpigments.com [epsilonpigments.com]

Technical Support Center: Solvent Yellow 176 Dispersion in Plastics

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Solvent Yellow 176 in plastic applications.

Troubleshooting Uneven Dispersion

Uneven dispersion of Solvent Yellow 176 can manifest as color streaks, specks, or inconsistent color intensity in the final plastic product. Effective troubleshooting involves a systematic evaluation of material properties, processing parameters, and equipment configuration.

Q1: What are the common causes of color streaks when using Solvent Yellow 176?

A1: Color streaks are often a result of poor dissolution and distribution of the dye within the polymer melt. The primary causes include:

• Insufficient Melt Temperature: If the processing temperature is too low, the dye may not fully dissolve in the polymer matrix, leading to streaks of concentrated color.

• Short Residence Time: The time the molten polymer and dye spend in the extruder or injection molding machine may be too short for complete homogenization.

• Inadequate Mixing: Poor mixing efficiency of the screw can result in localized areas of high dye concentration.

• Incompatible Carrier Resin: When using a masterbatch, the carrier resin must be highly compatible with the base polymer to ensure proper let-down and dispersion.

Q2: How can I eliminate specks or undispersed particles of Solvent Yellow 176 in my plastic parts?

A2: Specks or undispersed particles typically indicate that the dye has not fully dissolved. To address this, consider the following:

• Optimize Processing Temperature: Ensure the melt temperature is within the recommended range for both the polymer and the thermal stability of Solvent Yellow 176 (Heat resistance in PS can reach up to 300°C, and in PC and PET up to 320°C and 300°C respectively)[1][2].

• Increase Mixing Shear: Enhancing the shear during processing can help break down any agglomerates of the dye. This can be achieved by adjusting screw speed or using a screw with a more aggressive mixing design.

• Use of a Dispersing Agent: Incorporating a suitable dispersing agent can improve the wetting of the dye particles and prevent re-agglomeration.

• Pre-Drying of Materials: Moisture can sometimes hinder the proper dispersion of dyes. Ensure both the polymer resin and the dye are adequately dried before processing.

Q3: Can the design of the extruder or injection molding screw affect the dispersion of Solvent Yellow 176?

A3: Absolutely. The screw design is a critical factor in achieving uniform color dispersion. General-purpose screws may not provide sufficient mixing for demanding applications. Consider the following:

• High-Performance Screws: Utilizing high-performance screws, such as barrier screws with mixing sections (e.g., Maddock or pineapple mixers), can significantly improve the distributive and dispersive mixing of the dye.

• Screw Speed: The rotational speed of the screw impacts the amount of shear and the residence time. For materials with poor thermal stability, a lower screw speed is generally recommended to avoid degradation from excessive shear heat. For thermally stable polymers, a higher screw speed can enhance mixing, but it's essential to find an optimal balance to prevent overheating[3][4][5].

• Back Pressure: Increasing the back pressure during plasticization can improve mixing by increasing the residence time and shear. However, excessive back pressure can lead to material degradation and should be optimized for the specific polymer and machine.

Frequently Asked Questions (FAQs)

Q1: What is Solvent Yellow 176 and in which plastics is it commonly used?

A1: Solvent Yellow 176 is a quinoline-based solvent dye with a reddish-yellow shade. It is known for its good heat resistance and light fastness.[6][7] It is widely used in the coloring of various plastics, including:

• Polystyrene (PS)

• Acrylonitrile Butadiene Styrene (ABS)

• Polymethyl Methacrylate (PMMA)

• Polycarbonate (PC)

• Polyethylene Terephthalate (PET)[1][8][9][10]

Q2: What is the recommended dosage of Solvent Yellow 176 in plastics?

A2: The recommended dosage depends on the desired color intensity and whether a transparent or opaque finish is required.

• Transparent Tones: 0.02% - 0.05%

• Opaque Tones (with titanium dioxide): Approximately 0.1%[6][7][11]

Q3: How does a dispersing agent work to improve the dispersion of Solvent Yellow 176?

A3: Dispersing agents are additives that facilitate the uniform distribution of solid particles (in this case, the dye) in a liquid or molten medium (the polymer). They function through two primary mechanisms:

• Steric Stabilization: The dispersing agent molecules adsorb onto the surface of the dye particles, creating a physical barrier that prevents them from coming close together and re-agglomerating. Polymeric dispersants are particularly effective at providing steric stabilization.

• Electrostatic Stabilization: In some systems, dispersing agents can create an electrical charge on the surface of the dye particles, causing them to repel each other.

The selection of a suitable dispersing agent depends on the chemical nature of Solvent Yellow 176, the polymer, and the processing conditions.

Q4: Can I use Solvent Yellow 176 in a masterbatch formulation?

A4: Yes, Solvent Yellow 176 is commonly used in masterbatches. When creating a masterbatch, it is crucial to select a carrier resin that is highly compatible with the final polymer being colored. The melt flow rate of the carrier resin is often chosen to be higher than that of the base resin to promote better mixing and dispersion during processing.

Data Presentation

Table 1: Properties of Solvent Yellow 176

Property	Value	Reference
C.I. Name	Solvent Yellow 176	[6][12]
CAS Number	10319-14-9	[6][13]
Chemical Class	Quinoline	[12]
Molecular Formula	C18H10BrNO3	[6]
Melting Point	218°C	[6][10]
Heat Resistance (in PS)	280°C (for 5 min)	[6][10]
Light Fastness (in PS)	7	[6][10]

Table 2: Recommended Processing Temperatures for Polymers Commonly Used with Solvent Yellow 176

Polymer	Recommended Processing Temperature Range (°C)
PET (Polyethylene Terephthalate)	260 - 280
ABS (Acrylonitrile Butadiene Styrene)	210 - 240
PMMA (Polymethyl Methacrylate)	200 - 230
PC (Polycarbonate)	280 - 320

Note: These are general guidelines. Optimal temperatures may vary depending on the specific grade of the polymer and the processing equipment.

Experimental Protocols

1. Protocol for Evaluating Dispersion via Optical Microscopy

This protocol is based on the principles outlined in ASTM D3015 - Standard Practice for Microscopical Examination of Pigment Dispersion in Plastic Compounds.

Objective: To visually assess the degree of dispersion of Solvent Yellow 176 in a plastic matrix.

Methodology:

• Sample Preparation: a. Produce a thin film or section of the colored plastic. This can be achieved by microtoming a molded part or pressing a thin film from the melt. The thickness should be in the range of 10-50 µm to allow for light transmission. b. Mount the thin section on a glass microscope slide. A mounting medium with a refractive index close to that of the plastic can be used to improve clarity.

• Microscopical Examination: a. Use a transmitted light microscope with magnification capabilities of at least 100x. b. Examine the sample under different magnifications, looking for:

  • The size and shape of any undispersed dye particles.
  • The presence of agglomerates (clusters of particles).
  • The uniformity of the color distribution.
  • The presence of streaks or color gradients.

• Data Analysis: a. Compare the images to a set of standard dispersion rating images, if available. b. Quantify the dispersion by measuring the size and number of agglomerates per unit area using image analysis software. c. Qualitatively describe the dispersion as excellent, good, fair, or poor based on the visual assessment.

2. Protocol for Quantitative Color Measurement

This protocol is based on the principles of ASTM D2244 - Standard Practice for Calculation of Color Tolerances and Color Differences from Instrumentally Measured Color Coordinates.

Objective: To quantitatively measure the color of the plastic sample and assess its uniformity.

Methodology:

• Sample Preparation: a. Prepare flat, opaque plaques of the colored plastic with a smooth, uniform surface. The thickness should be sufficient to be opaque. b. Ensure the samples are clean and free from any surface defects.

• Color Measurement: a. Use a spectrophotometer or colorimeter to measure the color of the samples. b. Calibrate the instrument according to the manufacturer's instructions using standard white and black tiles. c. Measure the color of at least three different areas on each sample to assess color uniformity. d. Record the color coordinates (e.g., CIE Lab*).

• Data Analysis: a. Calculate the average L, a, and b* values for each sample. b. Calculate the color difference (ΔE) between different samples or between a sample and a standard to quantify color variation. A lower ΔE value indicates better color consistency.

Mandatory Visualization

References

• 1. China Solvent Yellow 176 / CAS 10319-14-9 factory and manufacturers | Precise Color [precisechem.com]
• 2. China factory low price Solvent Violet 13 polyester fiber PET - Solvent Yellow 176 / CAS 10319-14-9 – Precise Color factory and manufacturers | Precise Color [precisechem.com]
• 3. delta-engineering.be [delta-engineering.be]
• 4. researchgate.net [researchgate.net]
• 5. swcpu.com [swcpu.com]
• 6. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 7. Thermal stability of polyethylene terephthalate food contact materials: formation of volatiles from retain samples and implications for recycling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. specialchem.com [specialchem.com]
• 9. specialchem.com [specialchem.com]
• 10. ccchemical.com [ccchemical.com]
• 11. Plastic dyes oil soluble solvent yellow 176 CAS 10319-14-9 [xcwydyes.com]
• 12. Solvent Yellow 176 - [origochem.com]
• 13. Solvent yellow 176, CAS 10319-14-9 [xcwydyes.com]

Technical Support Center: C.I. Solvent Yellow 176 in Polymer Films

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with C.I. Solvent Yellow 176 in polymer films.

Troubleshooting Guide

This guide addresses common issues encountered during the use of C.I. Solvent Yellow 176 in polymer films, focusing on migration and blooming.

Issue 1: Yellowing or Staining of Adjacent Materials (Migration)

Question: I am observing a yellow discoloration on an adjacent white polymer layer in my multi-layer film application after a period of storage at elevated temperatures. What is causing this, and how can I prevent it?

Answer: This phenomenon is likely due to the migration of C.I. Solvent Yellow 176 from your colored polymer film to the adjacent layer. Migration is the movement of the dye molecules from within the polymer matrix to its surface and potentially into contacting materials. Several factors can influence this process.

Troubleshooting Workflow for Dye Migration

Caption: A step-by-step guide to troubleshooting dye migration issues.

Potential Causes and Solutions for Migration:

Factor	Potential Cause	Recommended Solution
Dye Concentration	Exceeding the solubility limit of C.I. Solvent Yellow 176 in the polymer can lead to a supersaturated state, promoting migration.	Reduce the dye concentration to a level well within its solubility limit in the specific polymer. A typical dosage for transparent tones is 0.02%-0.05%, and for opaque tones, it is around 0.1%.[1]
Polymer Type	The morphology of the polymer plays a crucial role. Amorphous polymers tend to have better solubility for dyes compared to semi-crystalline polymers, where the crystalline regions are impermeable to the dye molecules.[2]	If possible, select a polymer grade with a higher amorphous content or a polymer known for better solvent dye compatibility.
Processing Temperature	High processing temperatures can increase the mobility of the dye molecules within the polymer matrix, facilitating migration.[3]	Optimize the processing temperature to the lowest possible point that still ensures proper melting and mixing without degrading the polymer or the dye. C.I. Solvent Yellow 176 has a thermal resistance of up to 280°C.[1]
Additives (e.g., Plasticizers)	The presence of plasticizers, particularly in PVC, can significantly increase dye migration by creating more free volume within the polymer structure, which enhances the mobility of the dye molecules.[4]	If using plasticized PVC, consider using a high-molecular-weight plasticizer or a polymeric plasticizer, which are less prone to facilitating dye migration. Alternatively, evaluate if a rigid PVC formulation is suitable for your application.
Cooling Rate	A slow cooling rate during processing can allow for the formation of larger crystalline structures in semi-crystalline polymers, which can "squeeze out" the dye molecules, leading to higher concentrations in the amorphous regions and an increased tendency to migrate.	Implement a faster cooling (quenching) process to promote the formation of smaller crystallites and a more uniform distribution of the dye.

Issue 2: Hazy or Crystalline Deposit on the Film Surface (Blooming)

Question: After extruding my polymer film containing C.I. Solvent Yellow 176, I notice a fine, yellowish powder or a hazy layer on the surface. What is this, and how can I resolve it?

Answer: This is a phenomenon known as "blooming" or "exudation," where the dye migrates to the surface of the polymer and crystallizes.[5][6] This is often a result of the dye concentration exceeding its solubility in the polymer at room temperature.

Logical Relationship for Preventing Blooming

Caption: Key factors and solutions for preventing dye blooming.

Troubleshooting Blooming:

Factor	Potential Cause	Recommended Solution
Solubility Limit	The concentration of C.I. Solvent Yellow 176 is above its solubility limit in the polymer at ambient temperature.	Reduce the dye concentration. Even a small reduction can often prevent blooming.
Dispersion	Poor dispersion of the dye can create localized areas of high concentration, which are prone to blooming.	Improve mixing efficiency during compounding. Using a masterbatch of C.I. Solvent Yellow 176 can significantly enhance its dispersion.
Polymer Crystallinity	As the polymer cools and crystallizes, the dye is expelled from the growing crystalline regions, increasing its concentration in the remaining amorphous phase to the point of supersaturation.	A faster cooling rate can help to trap the dye more uniformly within the polymer matrix.
Surface Energy	In some cases, a high surface energy of the polymer can favor the migration of additives to the surface.	While less common for dyes, surface-modifying additives could be considered in specialized applications, but their compatibility with the dye and polymer must be thoroughly evaluated.

Frequently Asked Questions (FAQs)

Q1: What is the recommended processing temperature for C.I. Solvent Yellow 176?

A1: C.I. Solvent Yellow 176 has good thermal stability, with a heat resistance of up to 280°C in polystyrene for 5 minutes.[1] However, it is always recommended to process at the lowest possible temperature that allows for adequate melting and mixing of the polymer to minimize the risk of thermal degradation of both the polymer and the dye, and to reduce the potential for migration.

Q2: In which polymers is C.I. Solvent Yellow 176 recommended for use?

A2: C.I. Solvent Yellow 176 is recommended for use in a variety of polymers, including:

• Polyethylene Terephthalate (PET)[1][7]

• Polystyrene (PS)[7]

• Acrylonitrile Butadiene Styrene (ABS)[7]

• Polymethyl Methacrylate (PMMA)[7]

• Polycarbonate (PC)[7]

• Unplasticized Polyvinyl Chloride (PVC-U)[1]

• Styrene Acrylonitrile (SAN)[7]

It is generally not recommended for use in Polyamide (PA6, PA66), and Polyoxymethylene (POM).[1]

Q3: How can I quantitatively measure the migration of C.I. Solvent Yellow 176?

A3: A common method for quantifying the migration of a substance from a polymer is to perform a migration test using food simulants, followed by analytical quantification. A detailed experimental protocol is provided in the following section. The concentration of the migrated dye in the simulant can be determined using techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS), depending on the volatility and thermal stability of the dye.

Q4: Are there any food contact regulations I should be aware of for C.I. Solvent Yellow 176?

A4: Regulations for colorants in food contact materials are complex and vary by region. In the European Union, colorants are not yet specifically regulated at the EU level, but they must comply with the general safety requirements of the Framework Regulation (EC) No 1935/2004.[8] This means that they must not transfer their constituents to food in quantities that could endanger human health. In the United States, colorants for polymers in contact with food are subject to regulation by the Food and Drug Administration (FDA) under 21 CFR § 178.3297. It is the responsibility of the manufacturer of the final food contact article to ensure compliance with all applicable regulations.

Q5: What is the difference between migration and blooming?

A5: Migration is the general movement of a substance from within a polymer to its surface or into a contacting material. Blooming is a specific type of migration where the substance moves to the surface and forms a visible deposit, usually in the form of a haze or crystals.

Experimental Protocols

Protocol 1: Determination of C.I. Solvent Yellow 176 Migration into Food Simulants

This protocol is based on standard methods for migration testing from plastic materials.

1. Objective: To quantify the amount of C.I. Solvent Yellow 176 that migrates from a polymer film into various food simulants under specific time and temperature conditions.

2. Materials and Apparatus:

• Polymer film containing a known concentration of C.I. Solvent Yellow 176.

• Food simulants (e.g., 10% ethanol, 50% ethanol, 3% acetic acid, and olive oil or isooctane as a fatty food simulant).

• Migration cells or glass tubes.

• Incubator or oven with controlled temperature.

• High-Performance Liquid Chromatograph (HPLC) with a suitable detector (e.g., UV-Vis or Diode Array Detector).

• Volumetric flasks, pipettes, and syringes.

• Analytical balance.

• C.I. Solvent Yellow 176 analytical standard.

3. Experimental Workflow:

Caption: A workflow diagram for the migration testing of C.I. Solvent Yellow 176.

4. Procedure:

• Cut the polymer film into specimens of a known surface area (e.g., 1 dm²).

• Place the film specimen in a migration cell and add a known volume of the food simulant, ensuring the film is completely immersed.

• Seal the migration cell and place it in an incubator at the desired test conditions (e.g., 10 days at 40°C for general long-term storage, or more stringent conditions for high-temperature applications).

• After the specified time, remove the cell from the incubator and allow it to cool to room temperature.

• Carefully remove the polymer film. The remaining liquid is the migration test solution.

• Prepare a calibration curve using standard solutions of C.I. Solvent Yellow 176 in the respective food simulant.

• Analyze the migration test solution by HPLC to determine the concentration of C.I. Solvent Yellow 176.

• Calculate the migration in mg of dye per dm² of the film surface area or mg of dye per kg of food simulant.

Protocol 2: Qualitative Assessment of Blooming

1. Objective: To visually assess the tendency of C.I. Solvent Yellow 176 to bloom to the surface of a polymer film.

2. Materials:

• Polymer film containing C.I. Solvent Yellow 176.

• White, lint-free cloth.

• Oven.

3. Procedure:

• Place a sample of the colored polymer film in an oven at an elevated temperature (e.g., 60°C) for a specified period (e.g., 24 hours). This can accelerate the blooming process.

• Remove the sample and allow it to cool to room temperature.

• Visually inspect the surface of the film for any signs of a hazy, crystalline, or powdery deposit.

• Gently wipe the surface of the film with a clean, white, lint-free cloth.

• Observe the cloth for any yellow residue, which would indicate that the dye has bloomed to the surface.

Quantitative Data Summary

The following tables provide a template for presenting quantitative migration data for C.I. Solvent Yellow 176. The values presented are hypothetical and for illustrative purposes only. Actual migration will depend on the specific polymer, dye concentration, and experimental conditions.

Table 1: Hypothetical Migration of C.I. Solvent Yellow 176 from PET Film (0.1% loading) after 10 days at 40°C

Food Simulant	Migration (mg/dm²)	Migration (mg/kg)
10% Ethanol	< 0.01	< 0.06
50% Ethanol	0.05	0.30
3% Acetic Acid	< 0.01	< 0.06
Olive Oil	0.12	0.72

Table 2: Hypothetical Migration of C.I. Solvent Yellow 176 from Plasticized PVC Film (0.1% loading, 30% DOP) after 2 days at 60°C

Food Simulant	Migration (mg/dm²)	Migration (mg/kg)
10% Ethanol	0.08	0.48
50% Ethanol	0.25	1.50
3% Acetic Acid	0.05	0.30
Olive Oil	1.50	9.00

Table 3: Hypothetical Migration of C.I. Solvent Yellow 176 from Polypropylene Film (0.1% loading) after 10 days at 40°C

Food Simulant	Migration (mg/dm²)	Migration (mg/kg)
10% Ethanol	< 0.01	< 0.06
50% Ethanol	0.03	0.18
3% Acetic Acid	< 0.01	< 0.06
Olive Oil	0.09	0.54

References

• 1. Migration Phenomena Analysis of Virgin PET or Recycled PET Multlayers Films [jscimedcentral.com]
• 2. Regulatory Status of Color Additives [hfpappexternal.fda.gov]
• 3. useforesight.io [useforesight.io]
• 4. diva-portal.org [diva-portal.org]
• 5. benchchem.com [benchchem.com]
• 6. na-prod-aventri-files.s3.amazonaws.com [na-prod-aventri-files.s3.amazonaws.com]
• 7. researchgate.net [researchgate.net]
• 8. The Regulation of Colorants Intended for Food Contact Applications in the European Union [khlaw.com]

Technical Support Center: C.I. Solvent Yellow 176 Quantum Yield Enhancement

Welcome to the technical support center for C.I. Solvent Yellow 176. This guide is designed to assist researchers, scientists, and drug development professionals in troubleshooting and enhancing the fluorescence quantum yield of C.I. Solvent Yellow 176 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Solvent Yellow 176 and what are its basic properties?

C.I. Solvent Yellow 176 is a quinoline-based solvent dye.[1][2] Its chemical formula is C18H10BrNO3 and its CAS number is 10319-14-9.[3] It is typically a reddish-yellow powder and is commonly used for coloring plastics such as polystyrene (PS), polyethylene terephthalate (PET), and polymethyl methacrylate (PMMA).[2][3] It is known for its good light fastness and thermal resistance.[2]

Q2: What is fluorescence quantum yield and why is it important?

The fluorescence quantum yield (Φ) is a measure of the efficiency of the fluorescence process. It is defined as the ratio of the number of photons emitted to the number of photons absorbed. A higher quantum yield indicates a more efficient fluorescent molecule and a brighter signal, which is critical for the sensitivity of fluorescence-based assays.

Q3: What are the typical factors that can lower the quantum yield of C.I. Solvent Yellow 176?

Several factors can negatively impact the quantum yield of a fluorescent dye like C.I. Solvent Yellow 176. These include:

• Solvent Polarity: The polarity of the solvent can significantly affect the fluorescence of quinoline dyes.[4][5]

• Quenching: The presence of quenching agents, such as molecular oxygen or halide ions, can decrease fluorescence intensity.

• Aggregation: At high concentrations, dye molecules can form aggregates, which often leads to self-quenching and a lower quantum yield.

• Temperature: Higher temperatures can increase the rate of non-radiative decay processes, thus lowering the quantum yield.[6]

• pH: Changes in pH can alter the electronic structure of the dye and affect its fluorescence.[7]

• Photobleaching: Prolonged exposure to excitation light can lead to the irreversible degradation of the dye molecule.

Troubleshooting Guide

This guide will help you identify and resolve common issues encountered when working to enhance the quantum yield of C.I. Solvent Yellow 176.

Issue 1: Low or No Fluorescence Signal

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Inappropriate Solvent	The fluorescence of quinoline dyes is sensitive to solvent polarity.[4] Test a range of solvents with varying polarities (e.g., nonpolar, polar aprotic, polar protic).
Incorrect Instrument Settings	Ensure the excitation and emission wavelengths on the fluorometer are set correctly for C.I. Solvent Yellow 176. Check detector gain and slit widths.[8][9]
Concentration Quenching	High concentrations can lead to aggregation and quenching. Prepare a dilution series to find the optimal concentration range.
Presence of Quenchers	Deoxygenate the solvent by bubbling with nitrogen or argon gas to remove dissolved oxygen. Avoid solvents containing heavy atoms or halide ions if possible.
Sample Degradation	Protect the sample from excessive light exposure to prevent photobleaching. Prepare fresh solutions for each experiment.[8]

Issue 2: Inconsistent or Unstable Fluorescence Readings

Possible Causes & Solutions

Possible Cause	Troubleshooting Steps
Temperature Fluctuations	Use a temperature-controlled cuvette holder in the fluorometer to maintain a constant temperature during measurements.[6]
Instrument Drift	Calibrate the instrument regularly using a known fluorescence standard.[8][9]
Photobleaching	Reduce the excitation light intensity or the exposure time. Consider using an anti-fade reagent if compatible with your experimental setup.
Solvent Evaporation	Keep the cuvette capped during measurements to prevent solvent evaporation, which can change the dye concentration.

Experimental Protocols

Protocol 1: Relative Quantum Yield Measurement

This protocol describes how to measure the relative quantum yield of C.I. Solvent Yellow 176 by comparing it to a known standard.

Materials:

• C.I. Solvent Yellow 176

• Fluorescence standard with a known quantum yield (e.g., Quinine Sulfate in 0.1 M H2SO4)

• Spectroscopic grade solvents

• UV-Vis Spectrophotometer

• Fluorometer

Methodology:

• Prepare Stock Solutions: Prepare stock solutions of both C.I. Solvent Yellow 176 and the fluorescence standard in the chosen solvent.

• Prepare Dilutions: From the stock solutions, prepare a series of dilutions for both the sample and the standard. The absorbance of these solutions at the excitation wavelength should be kept below 0.1 to avoid inner filter effects.

• Measure Absorbance: Measure the absorbance of each solution at the excitation wavelength using a UV-Vis spectrophotometer.

• Measure Fluorescence Emission: Record the fluorescence emission spectrum for each solution using a fluorometer. The excitation wavelength should be the same for both the sample and the standard.

• Integrate Emission Spectra: Calculate the integrated fluorescence intensity (the area under the emission curve) for each solution.

• Plot Data: For both the sample and the standard, plot the integrated fluorescence intensity versus absorbance.

• Calculate Quantum Yield: The quantum yield of the sample (Φ_sample) can be calculated using the following equation:

  Φ_sample = Φ_standard * (Gradient_sample / Gradient_standard) * (η_sample^2 / η_standard^2)

  Where:

  • Φ is the quantum yield

  • Gradient is the slope of the line from the plot of integrated fluorescence intensity vs. absorbance

  • η is the refractive index of the solvent

Protocol 2: Investigating the Effect of Solvent Polarity

This protocol outlines a method to systematically study the influence of solvent polarity on the quantum yield of C.I. Solvent Yellow 176.

Materials:

• C.I. Solvent Yellow 176

• A series of spectroscopic grade solvents with a range of polarities (e.g., hexane, toluene, dichloromethane, acetone, ethanol, acetonitrile)

• Fluorescence standard

• UV-Vis Spectrophotometer

• Fluorometer

Methodology:

• Prepare Solutions: Prepare solutions of C.I. Solvent Yellow 176 in each of the selected solvents. Ensure the absorbance at the excitation wavelength is below 0.1 for all solutions.

• Measure Quantum Yield: For each solvent, measure the relative quantum yield of C.I. Solvent Yellow 176 using the method described in Protocol 1.

• Analyze Data: Compare the quantum yield values obtained in the different solvents.

• Data Presentation: Summarize the results in a table to easily compare the effect of solvent polarity on the quantum yield.

Data Presentation

Table 1: Hypothetical Quantum Yield of C.I. Solvent Yellow 176 in Various Solvents

Solvent	Polarity Index	Refractive Index (η)	Absorbance at λ_ex	Integrated Fluorescence Intensity	Calculated Quantum Yield (Φ)
Toluene	2.4	1.497	0.052	150,000	Data to be determined
Dichloromethane	3.1	1.424	0.048	250,000	Data to be determined
Acetone	5.1	1.359	0.055	400,000	Data to be determined
Acetonitrile	5.8	1.344	0.051	320,000	Data to be determined
Ethanol	4.3	1.361	0.049	280,000	Data to be determined

Visualizations

Caption: A troubleshooting workflow for addressing low quantum yield.

Caption: Workflow for relative quantum yield measurement.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Solvent Yellow 176 - [origochem.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. scielo.br [scielo.br]
• 5. Solvent Effects on Fluorescence Emission [evidentscientific.com]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. mdpi.com [mdpi.com]
• 8. drawellanalytical.com [drawellanalytical.com]
• 9. aelabgroup.com [aelabgroup.com]

Overcoming aggregation-caused quenching with Solvent Yellow 176

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Solvent Yellow 176, focusing on overcoming aggregation-caused quenching (ACQ).

Frequently Asked Questions (FAQs)

Q1: What is Aggregation-Caused Quenching (ACQ)?

A1: Aggregation-caused quenching is a phenomenon where fluorescent molecules, such as Solvent Yellow 176, lose their fluorescence intensity when they aggregate or come into close proximity with each other. In dilute solutions, these molecules are typically highly fluorescent. However, at higher concentrations or in environments that promote aggregation, the formation of non-fluorescent or weakly fluorescent aggregates leads to a significant decrease in the overall fluorescence emission. This is often due to the formation of π-π stacking interactions in planar aromatic dyes, which create non-radiative decay pathways for the excited state energy.

Q2: Why might Solvent Yellow 176 exhibit ACQ?

A2: Solvent Yellow 176 is a quinoline-based dye with a planar aromatic structure.[1][2] This planarity makes it susceptible to π-π stacking interactions when the molecules are in close proximity, a common cause of ACQ. While direct studies on the ACQ properties of Solvent Yellow 176 are not extensively documented, the aggregation of similar quinoline derivatives has been observed to affect their photophysical properties.[3] This aggregation can lead to the formation of non-emissive states, thus quenching the fluorescence.

Q3: What are the general strategies to overcome the ACQ of Solvent Yellow 176?

A3: Several strategies can be employed to mitigate the ACQ effect and enhance the fluorescence of Solvent Yellow 176 in your experiments:

• Encapsulation: Isolating individual dye molecules within a host structure can prevent aggregation. This can be achieved using:

  • Nanoparticles: Encapsulating Solvent Yellow 176 within polymeric or lipid-based nanoparticles.

  • Host-Guest Chemistry: Using macrocyclic host molecules like cyclodextrins or cucurbiturils to encapsulate the dye molecules.[4][5][6]

• Formulation with Surfactants: The use of surfactants above their critical micelle concentration can create micelles that entrap individual dye molecules, preventing their aggregation in aqueous environments.

• Co-assembly with Molecular Barriers: Co-assembling the dye with an inert molecule that acts as a spacer can disrupt π-π stacking and reduce quenching.

• Solvent Selection: The choice of solvent can significantly impact aggregation. Dispersing the dye in a good solvent that minimizes intermolecular interactions can help maintain its fluorescence.

Troubleshooting Guide

Problem: My Solvent Yellow 176 solution shows decreased fluorescence upon increasing concentration.

Possible Cause	Suggested Solution
Aggregation-Caused Quenching (ACQ)	1. Dilute the Solution: Work with more dilute solutions of Solvent Yellow 176 if your experimental conditions allow. 2. Incorporate a Host Molecule: Add a host molecule such as β-cyclodextrin to your solution to encapsulate Solvent Yellow 176 and prevent aggregation.[4] 3. Use a Surfactant: If working in an aqueous or semi-aqueous environment, add a surfactant like Tween 20 or SDS at a concentration above its critical micelle concentration (CMC) to form micelles that can encapsulate the dye.
Inner Filter Effect	At high concentrations, the absorbance of the solution can be so high that it reabsorbs the emitted fluorescence. To check for this, measure the UV-Vis absorbance of your solution. If the absorbance at the emission wavelength is high, you are likely experiencing an inner filter effect. Dilute your sample and re-measure the fluorescence.

Problem: The fluorescence of my Solvent Yellow 176-labeled biological sample is weak or quickly fades.

Possible Cause	Suggested Solution
Localized High Concentration and ACQ	The dye may be accumulating in specific cellular compartments or on surfaces, leading to aggregation and quenching. 1. Use a Carrier System: Deliver the dye using a nanoparticle or liposome formulation to control its local concentration. 2. Optimize Staining Protocol: Reduce the concentration of the dye in your staining solution and/or decrease the incubation time.
Photobleaching	The dye may be degrading upon exposure to excitation light. 1. Use an Antifade Mounting Medium: For fixed samples, use a commercially available antifade reagent. 2. Reduce Excitation Intensity: Lower the power of your excitation light source. 3. Limit Exposure Time: Minimize the time your sample is exposed to the excitation light.
Environmental Effects	The local environment (e.g., pH, polarity) of the dye can affect its fluorescence. 1. Control Buffer Conditions: Ensure your imaging buffer has a stable and appropriate pH. 2. Consider Environmental Polarity: The fluorescence of some dyes is sensitive to the polarity of their environment. Compare the fluorescence in different solvents to assess this.

Quantitative Data

Physicochemical Properties of Solvent Yellow 176

Property	Value	Reference(s)
CAS Number	10319-14-9	[7]
Chemical Formula	C18H10BrNO3	[1][7]
Molecular Weight	368.18 g/mol	[1]
Appearance	Greenish-yellow to reddish-yellow powder	[7][8]
Melting Point	218 °C	[7]
Heat Resistance	Up to 280 °C	[7][8]
Light Fastness	Good	[7]

Experimental Protocols

Example Protocol 1: Overcoming ACQ of Solvent Yellow 176 using β-Cyclodextrin

This protocol provides a general method for preparing a host-guest inclusion complex of Solvent Yellow 176 with β-cyclodextrin to enhance its fluorescence in an aqueous environment.

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of β-cyclodextrin in deionized water. Gentle heating and sonication may be required for complete dissolution.

  • Prepare a 1 mM stock solution of Solvent Yellow 176 in a suitable organic solvent such as DMSO or ethanol.

• Formation of the Inclusion Complex:

  • In a microcentrifuge tube, add the desired volume of the Solvent Yellow 176 stock solution.

  • Add an excess of the β-cyclodextrin solution. A molar ratio of 1:10 (dye:cyclodextrin) is a good starting point.

  • Bring the final volume to your desired concentration with the appropriate buffer for your experiment.

  • Vortex the solution and allow it to incubate at room temperature for at least 1 hour with gentle agitation to ensure complex formation.

• Fluorescence Measurement:

  • Prepare a control sample containing the same concentration of Solvent Yellow 176 but without β-cyclodextrin. Be sure to have the same final percentage of the organic solvent in both samples.

  • Measure the fluorescence emission spectra of both the sample with β-cyclodextrin and the control sample using a spectrofluorometer. Use the appropriate excitation wavelength for Solvent Yellow 176.

  • Compare the fluorescence intensities to determine the effect of β-cyclodextrin on overcoming ACQ.

Example Protocol 2: Preparation of Solvent Yellow 176-Loaded Polymeric Nanoparticles

This protocol describes a general nanoprecipitation method to encapsulate Solvent Yellow 176 in polymeric nanoparticles to prevent ACQ.

• Preparation of the Organic Phase:

  • Dissolve 10-20 mg of a biodegradable polymer such as poly(lactic-co-glycolic acid) (PLGA) and 0.1-0.5 mg of Solvent Yellow 176 in 1 mL of a water-miscible organic solvent like acetone or acetonitrile.

• Preparation of the Aqueous Phase:

  • Prepare a 1-2% (w/v) solution of a surfactant such as polyvinyl alcohol (PVA) or Pluronic F-127 in deionized water.

• Nanoprecipitation:

  • Add the organic phase dropwise to the rapidly stirring aqueous phase. A typical volume ratio is 1:5 to 1:10 (organic:aqueous).

  • Continue stirring for at least 4-6 hours at room temperature to allow for the evaporation of the organic solvent and the formation of stable nanoparticles.

• Purification of Nanoparticles:

  • Centrifuge the nanoparticle suspension at a high speed (e.g., 15,000 x g) for 20-30 minutes.

  • Discard the supernatant containing the free dye and surfactant.

  • Resuspend the nanoparticle pellet in deionized water or your desired buffer.

  • Repeat the centrifugation and resuspension steps two more times to ensure the removal of unencapsulated dye.

• Characterization:

  • Characterize the size and morphology of the nanoparticles using techniques like Dynamic Light Scattering (DLS) and Transmission Electron Microscopy (TEM).

  • Measure the fluorescence of the nanoparticle suspension and compare it to a control of free dye at the same concentration to confirm the reduction of ACQ.

Visualizations

Caption: Conceptual diagram of Aggregation-Caused Quenching (ACQ).

Caption: Troubleshooting workflow for weak fluorescence of Solvent Yellow 176.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. mdpi.com [mdpi.com]
• 4. Host–guest chemistry - Wikipedia [en.wikipedia.org]
• 5. Host-Guest Chemistry in Supramolecular Theranostics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 8. ccchemical.com [ccchemical.com]

Best practices for handling and storing C.I. Solvent Yellow 176

This technical support center provides essential information for researchers, scientists, and drug development professionals on the best practices for handling and storing C.I. Solvent Yellow 176.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments involving C.I. Solvent Yellow 176.

Problem	Possible Cause	Solution
Inconsistent Coloration in Experiments	1. Incomplete dissolution of the dye.[1] 2. Degradation of the dye due to excessive heat or light exposure.[1][2] 3. Incompatible solvent or polymer system.[3]	1. Ensure the dye is fully dissolved by selecting an appropriate solvent (e.g., acetone, pyridine) and using adequate mixing.[1][3] 2. Store the dye in a cool, dry, and dark place.[2] Avoid exceeding the recommended heat resistance temperature during experiments.[1][4] 3. Verify the compatibility of C.I. Solvent Yellow 176 with your specific experimental materials.[5]
Precipitation of Dye from Solution	1. The solution is supersaturated. 2. Change in temperature affecting solubility. 3. Use of an inappropriate solvent.[3]	1. Prepare a fresh solution with a lower concentration of the dye. 2. Maintain a consistent temperature during your experiment. If warming was required for dissolution, ensure the solution remains at a temperature that maintains solubility. 3. C.I. Solvent Yellow 176 is insoluble in water and ethanol.[3] Use recommended solvents like acetone or pyridine for dissolution.[3]
Unexpected Color Shift	1. pH of the medium. 2. Presence of strong oxidizing or reducing agents.[2]	1. Buffer the experimental medium to maintain a stable pH. 2. Avoid using strong oxidizing or reducing agents in conjunction with the dye, as they are incompatible.[2]
Difficulty in Dissolving the Powder	1. Use of an incorrect solvent.[3] 2. Insufficient mixing or sonication.	1. Refer to the solubility data and use a solvent in which C.I. Solvent Yellow 176 is soluble, such as acetone or pyridine.[3] 2. Employ mechanical stirring or sonication to aid the dissolution process.

Frequently Asked Questions (FAQs)

Handling and Storage

• What are the primary hazards associated with C.I. Solvent Yellow 176? C.I. Solvent Yellow 176 may cause eye, skin, and respiratory tract irritation.[2] It is harmful if swallowed and may cause stomach discomfort.[2] It is important to minimize dust generation and accumulation when handling the powder.[2]

• What personal protective equipment (PPE) should be worn when handling C.I. Solvent Yellow 176? It is recommended to wear an approved respirator, chemical safety goggles, and rubber gloves.[2] Work should be conducted in a chemical fume hood.[2]

• What are the recommended storage conditions for C.I. Solvent Yellow 176? Store in a cool, dry place in tightly sealed, light-resistant containers.[2] In the continental US, room temperature storage is generally acceptable.[6]

• How should I dispose of C.I. Solvent Yellow 176 waste? Waste disposal methods must comply with local and state regulations.[7] Chemical waste generators must determine if the discarded chemical is classified as hazardous waste.[2] Generally, it should be disposed of in a suitable, labeled disposal container.[2][8]

Properties and Use

• What is the chemical formula and molecular weight of C.I. Solvent Yellow 176? The chemical formula is C18H10BrNO3, and the molecular weight is 368.18 g/mol .[2][9]

• In which solvents is C.I. Solvent Yellow 176 soluble? It is soluble in acetone, pyridine, and sulfuric acid, but insoluble in ethanol and water.[3]

• What is the melting point of C.I. Solvent Yellow 176? The melting point is approximately 218°C.[3][10]

Quantitative Data Summary

Physical and Chemical Properties

Property	Value	Reference
Chemical Formula	C18H10BrNO3	[2][9]
Molecular Weight	368.18 g/mol	[2][9]
Appearance	Yellow Powder	[2][3]
Melting Point	218 °C	[3][10]

Heat Resistance and Light Fastness

In Medium	Heat Resistance	Light Fastness (Grade 1-8)	Reference
PS	280-300 °C	7-8	[1][3]
ABS	300 °C	-	[1]
PC	320 °C	-	[1]
PET	300 °C	-	[1]

Solubility in Organic Solvents at 20°C

Solvent	Solubility (g/L)	Reference
Acetone	0.2	[1]
Butyl Acetate	0.2	[1]
Methylbenzene	0.6	[1]
Dichloromethane	0.3	[1]
Ethylalcohol	0.1	[1]

Experimental Protocols

General Protocol for Preparation of a Stock Solution

This protocol outlines a general procedure for preparing a stock solution of C.I. Solvent Yellow 176 for use in laboratory experiments.

• Materials:

  • C.I. Solvent Yellow 176 powder

  • Appropriate solvent (e.g., Acetone, Pyridine)

  • Volumetric flask

  • Magnetic stirrer and stir bar or sonicator

  • Analytical balance

  • Personal Protective Equipment (PPE): chemical safety goggles, gloves, lab coat.

• Procedure:

  • Work within a certified chemical fume hood.

  • Don appropriate PPE.

  • Weigh the desired amount of C.I. Solvent Yellow 176 powder using an analytical balance.

  • Carefully transfer the powder to the volumetric flask.

  • Add a small amount of the chosen solvent to the flask to wet the powder.

  • Gently swirl the flask or place it on a magnetic stirrer to begin the dissolution process. Sonication can also be used to aid dissolution.

  • Once the powder is dispersed, add more solvent until the flask is approximately half-full.

  • Continue stirring or sonicating until all the powder has completely dissolved.

  • Bring the solution to the final volume with the solvent.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

  • Store the stock solution in a tightly sealed, light-resistant container in a cool, dry place.

Visualizations

Caption: Workflow for handling a C.I. Solvent Yellow 176 spill.

Caption: Decision logic for handling and storing C.I. Solvent Yellow 176.

References

• 1. China Solvent Yellow 176 / CAS 10319-14-9 factory and manufacturers | Precise Color [precisechem.com]
• 2. additivesforpolymer.com [additivesforpolymer.com]
• 3. ccchemical.com [ccchemical.com]
• 4. additivesforpolymer.com [additivesforpolymer.com]
• 5. specialchem.com [specialchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. epsilonpigments.com [epsilonpigments.com]
• 8. kochcolor.com [kochcolor.com]
• 9. worlddyevariety.com [worlddyevariety.com]
• 10. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]

Purity analysis of C.I. Solvent Yellow 176 for research applications

This technical support center provides researchers, scientists, and drug development professionals with essential guidance on the purity analysis of C.I. Solvent Yellow 176 (CAS No. 10319-14-9) for research applications.

Frequently Asked Questions (FAQs)

Q1: What is C.I. Solvent Yellow 176?

A1: C.I. Solvent Yellow 176 is a quinoline-based dye known for its brilliant reddish-yellow hue.[1] Its chemical formula is C18H10BrNO3.[2][3] Due to its high heat resistance and light fastness, it is widely used for coloring various polymers such as PET, PS, and PMMA, as well as in specialized inks.[4][5][6] For research purposes, especially in tracer studies or as a fluorescent marker, ensuring high purity is critical to avoid interference from contaminants.

Q2: What are the typical physicochemical properties of C.I. Solvent Yellow 176?

A2: Key properties are summarized in the table below. These values are essential for selecting appropriate analytical conditions.

Property	Value	Reference
CAS Number	10319-14-9	[1][3]
Molecular Formula	C18H10BrNO3	[1][3]
Molecular Weight	368.18 g/mol	[1][3]
Appearance	Reddish-yellow powder	[3][5]
Melting Point	~218 °C	[4][5]
Solubility	Insoluble in water; Soluble in various organic solvents.	[7]
Chemical Group	Quinoline	[1][8]

Q3: What are the potential impurities in commercial batches of C.I. Solvent Yellow 176?

A3: Impurities can arise from the manufacturing process. While batch-specific impurity profiles vary, potential contaminants may include:

• Unreacted Starting Materials: Residuals from the initial chemical synthesis.

• Isomers: Structural isomers formed during the synthesis.

• Over- or Under-brominated Analogs: Species with more than one bromine atom or no bromine atom.

• Degradation Products: Compounds formed due to exposure to light or high temperatures during synthesis or storage.

Q4: What is a suitable solvent for preparing C.I. Solvent Yellow 176 for analysis?

A4: Tetrahydrofuran (THF), Dichloromethane (DCM), or N,N-Dimethylformamide (DMF) are commonly effective. For reversed-phase HPLC, it is crucial to use a solvent that is miscible with the mobile phase, such as THF or acetonitrile. A small-scale solubility test is always recommended before preparing a stock solution.

Purity Analysis Workflow

The following diagram outlines a standard workflow for the comprehensive purity analysis of C.I. Solvent Yellow 176.

Caption: Standard workflow from sample receipt to final purity reporting.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is designed to separate the main component from its potential impurities and quantify its purity based on peak area percentage. A similar methodology has been successfully used for related quinoline dyes.[9]

1. Instrumentation and Columns:

• HPLC system with a UV/Vis or Photodiode Array (PDA) detector.

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Reagents and Sample Preparation:

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Sample Preparation: Accurately weigh and dissolve the C.I. Solvent Yellow 176 sample in THF to a final concentration of approximately 0.5 mg/mL. Filter the solution through a 0.22 µm syringe filter before injection.

3. Chromatographic Conditions:

Parameter	Recommended Setting
Detection Wavelength	428 nm
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Gradient Program	60% B to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

4. Data Analysis:

• Integrate all peaks in the chromatogram.

• Calculate the purity of C.I. Solvent Yellow 176 by determining the area percentage of the main peak relative to the total area of all peaks.

Troubleshooting Guide

Problem: No peaks or very small peaks are observed in the HPLC chromatogram.

Caption: Decision tree for troubleshooting missing or small HPLC peaks.

Problem: The main peak in the HPLC chromatogram is broad or shows tailing.

• Possible Cause 1: Column Overload.

  • Solution: Reduce the sample concentration. Prepare a more dilute sample (e.g., 0.1 mg/mL) and re-inject.

• Possible Cause 2: Secondary Interactions with the Column.

  • Solution: The acidic mobile phase modifier (formic acid) should minimize this. Ensure the mobile phase is correctly prepared. If tailing persists, consider using a different column with end-capping.

• Possible Cause 3: Column Degradation.

  • Solution: The column may be nearing the end of its lifespan. Flush the column with a strong solvent or replace it if performance does not improve.

Problem: Unexpected peaks are observed in the LC-MS analysis.

• Possible Cause 1: Contamination.

  • Solution: Ensure all glassware is scrupulously clean. Analyze a "blank" injection (injection solvent only) to check for contaminants originating from the solvent or the system itself.

• Possible Cause 2: In-source Fragmentation or Adduct Formation.

  • Solution: The observed m/z values may correspond to fragments of the parent molecule or adducts (e.g., [M+Na]+, [M+K]+). Review the mass spectrum for these common adducts. Try adjusting the ionization source parameters (e.g., cone voltage) to reduce fragmentation.

• Possible Cause 3: Genuine Impurities.

  • Solution: If the peaks are reproducible and not present in the blank, they are likely genuine impurities. Use the accurate mass data to propose elemental compositions and search chemical databases to tentatively identify the structures.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. additivesforpolymer.com [additivesforpolymer.com]
• 3. cncolorchem.com [cncolorchem.com]
• 4. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 5. ccchemical.com [ccchemical.com]
• 6. specialchem.com [specialchem.com]
• 7. epsilonpigments.com [epsilonpigments.com]
• 8. Solvent Yellow 176 - [origochem.com]
• 9. apps.dtic.mil [apps.dtic.mil]

Reference Data & Comparative Studies

A Comparative Analysis of Solvent Yellow 176 and Solvent Yellow 114 for Researchers and Drug Development Professionals

In the realm of industrial colorants, Solvent Yellow 176 and Solvent Yellow 114 are two prominent quinoline dyes utilized across various applications, including plastics, polymers, fibers, and inks. This guide provides a detailed comparative analysis of these two solvent dyes, offering objective performance data and experimental protocols to aid researchers, scientists, and drug development professionals in making informed decisions for their specific applications.

General Overview

Solvent Yellow 176 , with CAS number 10319-14-9, is recognized for its strong coloring power, good heat resistance, and high light resistance.[1] It is often described as a reddish-yellow or brilliant yellow powder.[2][3] Its applications are widespread, covering the coloration of masterbatches, daily plastics, bobbin material, paint, and industrial grease.[1]

Solvent Yellow 114 , also known as Disperse Yellow 54, is identified by CAS numbers 75216-45-4 and 7576-65-0.[4][5] It is characterized as a greenish-yellow or orange-yellow powder.[4][6] This dye is particularly noted for its use in dyeing polyester and other synthetic fibers, as well as in printing inks.[6][7] It is praised for its excellent solubility in organic solvents, good leveling properties, and high resistance to light, washing, and rubbing.[6]

Comparative Data

The following table summarizes the key quantitative data for Solvent Yellow 176 and Solvent Yellow 114 based on available technical information. It is important to note that values may vary slightly between different manufacturers and testing conditions.

Property	Solvent Yellow 176	Solvent Yellow 114
C.I. Name	Solvent Yellow 176	Solvent Yellow 114
CAS Number	10319-14-9[1]	75216-45-4, 7576-65-0[4][5]
Molecular Formula	C₁₈H₁₀BrNO₃[8]	C₁₈H₁₁NO₃[4][5]
Molecular Weight	368.18 g/mol [8]	289.28 g/mol [5]
Appearance	Yellowish to Reddish-Yellow Powder[1][3]	Greenish-Yellow to Orange-Yellow Powder[4][6]
Melting Point	~218°C[2]	~262-265°C[6][9]
Heat Resistance	240°C - 320°C[1][10][11]	280°C - 300°C[4]
Light Fastness (Blue Wool Scale)	6-7[10][11]	6-8[4][6]
Acid Resistance	5[10]	5[12]
Alkali Resistance	4[10]	5[12]

Performance Analysis

Based on the available data, Solvent Yellow 114 generally exhibits a higher melting point and, in some cases, superior lightfastness compared to Solvent Yellow 176. One source explicitly states that Solvent Yellow 176 has more stable heat resistance and lightfastness performance compared to Solvent Yellow 114, though the provided data ranges overlap.[2] The choice between the two will ultimately depend on the specific requirements of the application, such as the processing temperature of the polymer and the desired longevity of the color under light exposure.

Experimental Protocols

To ensure accurate and reproducible results when evaluating solvent dyes, standardized experimental protocols are crucial. Below are detailed methodologies for key performance indicators.

Determination of Heat Stability

The heat stability of a solvent dye in a specific polymer is a critical parameter, indicating the maximum temperature the colored plastic can withstand without significant color change. A common method is based on injection molding or extrusion processes.

Objective: To determine the maximum processing temperature at which the solvent dye remains stable in a given polymer (e.g., Polystyrene - PS, Polycarbonate - PC).

Apparatus:

• Laboratory-scale injection molding machine or extruder

• Colorimeter or spectrophotometer

• Standard light source for color evaluation

• Polymer granules

• Dye powder

Procedure:

• Preparation of Masterbatch: A concentrated mixture of the solvent dye and the polymer is prepared. A typical concentration might be 1% dye in the polymer.

• Dilution: The masterbatch is then let down with the natural polymer to the desired final concentration (e.g., 0.05%).

• Processing: The colored polymer granules are processed through the injection molding machine or extruder at a range of increasing temperatures (e.g., in 10°C increments).

• Sample Preparation: Standardized plaques or chips are molded at each temperature.

• Color Measurement: The color of each plaque is measured using a colorimeter, and the color difference (ΔE*ab) is calculated relative to a sample processed at a low, stable temperature.

• Evaluation: The heat resistance is typically defined as the temperature at which the color change exceeds a predefined tolerance (e.g., ΔE*ab > 3).

Determination of Lightfastness

Lightfastness measures the resistance of a colored material to fading or changing color upon exposure to light. The ISO 105-B02 standard is a widely accepted method for textiles and can be adapted for plastics.

Objective: To assess the resistance of the solvent dye to degradation by artificial light, simulating sunlight exposure.

Apparatus:

• Xenon arc lamp weathering instrument

• Blue Wool standards (ISO 105-B02)

• Grey Scale for assessing color change (ISO 105-A02)

• Masking material

Procedure:

• Sample Preparation: Prepare colored plastic plaques as per the heat stability test at an optimal temperature.

• Mounting: Mount the samples in the xenon arc test chamber. A portion of each sample should be covered with an opaque mask to serve as an unexposed reference.

• Exposure: Expose the samples to the xenon arc light under controlled conditions of irradiance, temperature, and humidity as specified in ISO 105-B02.

• Blue Wool Reference: Simultaneously expose a set of Blue Wool standards (typically ranging from 1 to 8, with 8 being the most lightfast).

• Evaluation: Periodically inspect the samples and the Blue Wool standards. The lightfastness is rated by comparing the fading of the sample to the fading of the Blue Wool standards. The rating corresponds to the Blue Wool standard that shows a similar degree of color change. The assessment is done visually using the Grey Scale for color change.

Decision-Making Workflow

The selection of an appropriate solvent dye involves a logical progression of considerations based on the application's requirements. The following diagram illustrates a typical workflow for choosing between Solvent Yellow 176 and Solvent Yellow 114.

References

• 1. ISO 105-B02 | Q-Lab [q-lab.com]
• 2. blog.qima.com [blog.qima.com]
• 3. micomlab.com [micomlab.com]
• 4. ISO 105-B02 Colour fastness test for textiles -Bench-top Xenon Test Chamber [sonacme.com]
• 5. atlas-mts.com.br [atlas-mts.com.br]
• 6. fyitester.com [fyitester.com]
• 7. cncolorchem.com [cncolorchem.com]
• 8. colorantsgroup.com [colorantsgroup.com]
• 9. Colour fastness to artificial light according to SS-EN ISO 105-B02 | RISE [ri.se]
• 10. China Solvent Yellow 176 / CAS 10319-14-9 factory and manufacturers | Precise Color [precisechem.com]
• 11. Solvent yellow 176, CAS 10319-14-9 [xcwydyes.com]
• 12. bhagwatipigments.com [bhagwatipigments.com]

A Comparative Guide to the Validation of C.I. Solvent Yellow 176 for Quantitative Analysis

For researchers, scientists, and professionals in drug development, the precise and reliable quantification of chemical compounds is fundamental. C.I. Solvent Yellow 176, a quinoline dye, may find applications in various research contexts where its accurate measurement is crucial.[1] This guide provides a comparative analysis of a proposed High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of C.I. Solvent Yellow 176 against other potential analytical techniques. The methodologies and performance data presented are based on established principles of analytical chemistry and data from similar compounds, offering a robust framework for method development and validation.

High-Performance Liquid Chromatography (HPLC): A High-Precision Approach

Reverse-phase HPLC is a widely used and highly effective method for the analysis of organic molecules like C.I. Solvent Yellow 176. This technique offers high resolution, sensitivity, and specificity, making it the gold standard for quantitative analysis in complex matrices.

Proposed Validated HPLC Method

While specific validated methods for C.I. Solvent Yellow 176 are not extensively documented in peer-reviewed literature, the following protocol is based on established methods for other solvent dyes and serves as a strong starting point for method development.[2][3]

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a quaternary pump, autosampler, column oven, and a Diode Array Detector (DAD) or a UV-Vis detector.

• Chromatographic Conditions:

  • Column: C18, 5 µm particle size, 4.6 x 250 mm.

  • Mobile Phase: A gradient of acetonitrile (ACN) and water (containing 0.1% formic acid). A typical gradient might start at 60% ACN and increase to 95% ACN over 15 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detection Wavelength: Determined by the UV-Vis spectrum of C.I. Solvent Yellow 176 (a wavelength of maximum absorbance should be chosen).

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh a known amount of the C.I. Solvent Yellow 176 reference standard and dissolve it in a suitable solvent (e.g., acetonitrile or methanol) to prepare a stock solution.

  • Prepare a series of calibration standards by diluting the stock solution to known concentrations.

  • Prepare unknown samples by dissolving them in the mobile phase and filtering through a 0.45 µm syringe filter before injection.

Comparative Analysis of Analytical Methods

The choice of an analytical method depends on the specific requirements of the analysis, such as the need for sensitivity, selectivity, cost-effectiveness, and the nature of the sample matrix.

Parameter	High-Performance Liquid Chromatography (HPLC)	UV-Visible Spectroscopy	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Principle	Separation based on polarity, followed by UV-Vis detection.	Measurement of light absorbance at a specific wavelength.	Separation by HPLC followed by mass-based detection and fragmentation.
Specificity	High (can separate from impurities).	Low to moderate (susceptible to interference from other absorbing compounds).	Very High (provides structural information and can analyze in complex matrices).
Sensitivity	Good (typically in the µg/mL to ng/mL range).	Moderate (typically in the µg/mL range).	Excellent (can reach pg/mL to fg/mL levels).
Quantitative Accuracy	Excellent.	Good (dependent on specificity).	Excellent.
Sample Throughput	Moderate.	High.	Moderate.
Cost	Moderate initial investment and operational costs.	Low initial investment and operational costs.	High initial investment and operational costs.
Advantages	Robust, reliable, and provides high-resolution separation.	Simple, rapid, and non-destructive.[4]	Unparalleled sensitivity and specificity, ideal for trace analysis.[4][5]
Disadvantages	Requires skilled personnel and more complex sample preparation.	Prone to matrix interference and less suitable for complex mixtures.	Requires significant expertise and can be subject to matrix effects.

Alternative Analytical Techniques

UV-Visible Spectroscopy

UV-Visible spectroscopy is a simpler and more rapid technique that can be used for the quantitative analysis of C.I. Solvent Yellow 176, provided the sample matrix is not complex and does not contain other interfering substances that absorb at the same wavelength.

Experimental Protocol:

• Instrumentation: A calibrated UV-Visible spectrophotometer.

• Sample Preparation:

  • Prepare a stock solution of C.I. Solvent Yellow 176 in a suitable solvent (e.g., methanol or ethanol).

  • Prepare a series of calibration standards by diluting the stock solution.

• Analysis:

  • Determine the wavelength of maximum absorbance (λmax) for C.I. Solvent Yellow 176.

  • Measure the absorbance of the calibration standards and the unknown samples at the λmax.

  • Construct a calibration curve by plotting absorbance versus concentration and determine the concentration of the unknown samples.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring the highest sensitivity and specificity, such as bioanalysis or trace impurity detection, LC-MS/MS is the method of choice.[4][6]

Experimental Protocol:

• Instrumentation: An HPLC system coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF).

• Chromatographic Conditions: Similar to the HPLC method described above, but optimized for compatibility with the mass spectrometer.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode.

  • Detection: Selected Reaction Monitoring (SRM) of the precursor and product ion transitions specific to C.I. Solvent Yellow 176.

• Sample Preparation: May require more rigorous cleanup procedures, such as solid-phase extraction (SPE), to minimize matrix effects.[5]

Visualizations

Diagram 1: Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC method development and validation.

Diagram 2: Logical Flow for Method Comparison

Caption: Decision matrix for analytical method selection.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. benchchem.com [benchchem.com]
• 4. longdom.org [longdom.org]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to the Stability of C.I. Solvent Yellow 176 and Other Quinoline Dyes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the stability of C.I. Solvent Yellow 176 with other selected quinoline and quinoline-related dyes. The information presented is intended to assist researchers, scientists, and professionals in the drug development field in selecting appropriate dyes for their applications based on stability performance. The data is compiled from publicly available sources and is supplemented with detailed experimental protocols for key stability tests.

Introduction to Quinoline Dyes

Quinoline and its derivatives are a class of heterocyclic aromatic compounds known for their robust chemical and thermal stability.[1] These properties make them valuable in various applications, including as solvent dyes. C.I. Solvent Yellow 176 is a notable member of this class, recognized for its good light fastness and thermal resistance.[2][3] This guide compares its stability profile with other relevant dyes to provide a comprehensive overview for informed decision-making.

Comparative Stability Data

The following table summarizes the available stability data for C.I. Solvent Yellow 176 and other selected dyes. It is important to note that direct comparative studies under identical conditions are limited, and the data presented is collated from various sources.

Dye Name	C.I. Name	CAS Number	Lightfastness	Heat Resistance (°C)	Chemical Resistance
Solvent Yellow 176	47023	10319-14-9	7[2][3]	280[2][3]	Good acid and alkali resistance[2]
Solvent Yellow 114	47020	7576-65-0	7-8[4]	300[4]	Good[1]
Disperse Yellow 64	47023	10319-14-9	6-7 (ISO 105-B02)[5]	Stable up to 200[5]	Not specified
Solvent Yellow 163	58840	13676-91-0	8[6]	300-360[6]	Stable under normal conditions[2]

Experimental Protocols

Standardized testing methods are crucial for the accurate assessment and comparison of dye stability. Below are detailed methodologies for key stability experiments.

Lightfastness Testing (Based on ISO 105-B02 & ASTM D4303)

Lightfastness is the measure of a dye's resistance to fading or color change when exposed to light.

Principle: A specimen of the dyed material is exposed to a controlled artificial light source that simulates natural daylight. The change in color is assessed by comparing the exposed specimen with an unexposed sample of the same material. The degree of fading is rated against a standard scale, typically the Blue Wool Scale (1-8), where 8 signifies the highest lightfastness.[7]

Apparatus:

• Xenon arc lamp test chamber[7][8]

• Blue Wool standards[7]

• Spectrophotometer or colorimeter for color difference measurement

Procedure:

• Sample Preparation: Prepare samples of the material dyed with the test substance according to a standardized procedure. A portion of each sample is kept in the dark as a reference.

• Exposure: Mount the samples in the xenon arc test chamber. The exposure conditions (irradiance, temperature, humidity) are controlled as per the specific standard (e.g., ASTM D4303 specifies irradiance of 0.35 W/m²/nm at 340 nm and 55 ± 5% relative humidity).[9]

• Assessment: Periodically, or after a predetermined total radiant exposure, the exposed samples are compared to the unexposed reference samples. The color difference (ΔE*ab) is measured using a spectrophotometer. The lightfastness rating is determined by comparing the fading of the sample to the fading of the Blue Wool standards exposed under the same conditions.[7][9]

Caption: Workflow for Lightfastness Testing.

Thermal Stability Testing (Based on ISO 787-21)

Thermal stability assesses the resistance of a dye to decomposition or color change at elevated temperatures.

Principle: A sample of the dye is subjected to a specific temperature for a defined period. The change in its properties, such as color and chemical composition, is then evaluated against an unheated sample.

Apparatus:

• Laboratory oven with precise temperature control

• Test panels or other suitable substrate

• Spectrophotometer or colorimeter

Procedure:

• Sample Preparation: A dispersion of the dye is prepared in a suitable medium and applied to a test panel to create a uniform film. A reference panel is prepared in the same manner.[10]

• Heating: The test panel is placed in an oven at a specified temperature for a set duration (e.g., 280°C for 5 minutes). The reference panel is kept at ambient temperature.[10]

• Assessment: After cooling to room temperature, the heated panel is visually and instrumentally compared to the reference panel. Any changes in color, gloss, or other physical properties are recorded.[10]

Caption: Workflow for Thermal Stability Testing.

Chemical Resistance Testing (Based on ASTM F2250)

Chemical resistance evaluates the ability of a dye to withstand exposure to various chemicals without degradation.

Principle: A dyed substrate is exposed to a specific chemical agent for a certain period. The effect of the chemical on the color and integrity of the dye is then assessed.[11]

Apparatus:

• Substrate material (e.g., plastic, fabric)

• Chemical reagents (e.g., acids, bases, solvents)

• Application materials (e.g., cotton swabs, pipettes)

• Spectrophotometer or colorimeter

Procedure:

• Sample Preparation: Prepare dyed samples of the substrate.

• Exposure: Apply the chemical reagent to a defined area of the dyed sample. The method of application (e.g., immersion, spotting) and the duration of exposure are determined by the specific test requirements.[11]

• Assessment: After the exposure period, the sample is rinsed (if applicable) and dried. The exposed area is then compared to an unexposed area of the same sample to evaluate any changes in color, bleeding, or other forms of degradation.[11]

Discussion

Based on the available data, C.I. Solvent Yellow 176 demonstrates good overall stability, with a lightfastness rating of 7 and heat resistance up to 280°C.[2][3] It also exhibits good resistance to acids and alkalis.[2]

In comparison, C.I. Solvent Yellow 114 shows slightly higher heat resistance at 300°C and a comparable or slightly better lightfastness of 7-8.[4] C.I. Solvent Yellow 163 stands out with a very high lightfastness rating of 8 and heat resistance ranging from 300°C to 360°C, depending on the polymer matrix.[6] C.I. Disperse Yellow 64, which shares a CAS number with Solvent Yellow 176, has a reported lightfastness of 6-7 on the ISO 105-B02 scale and is stable up to 200°C.[5]

The choice of dye will ultimately depend on the specific application requirements. For applications demanding the highest light and thermal stability, C.I. Solvent Yellow 163 appears to be a strong candidate. For applications where a balance of good stability and other properties is needed, C.I. Solvent Yellow 176 and C.I. Solvent Yellow 114 are both viable options.

It is recommended that for critical applications, users conduct their own comparative stability testing using the standardized protocols outlined in this guide to ensure the chosen dye meets the specific performance criteria of their system.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. cncolorchem.com [cncolorchem.com]
• 3. medkoo.com [medkoo.com]
• 4. Solvent Yellow 114|CAS No:75216-45-4/ 7576-65-0 - yellow solvent dye [chinainterdyes.com]
• 5. C.I. Disperse Yellow 64 | Textile Research Reagent [benchchem.com]
• 6. Solvent Yellow 163, Transparent Yellow GHS, CAS 13676-91-0 [xcwydyes.com]
• 7. fyitester.com [fyitester.com]
• 8. micomlab.com [micomlab.com]
• 9. wewontech.com [wewontech.com]
• 10. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 11. ASTM F2250 Chemical Resistance of Printed Inks [purple-diamond.com]

A Comparative Guide to Solvent Yellow 176 for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of Solvent Yellow 176 with other commercially available solvent dyes. The information is intended for researchers, scientists, and drug development professionals who may be involved in the selection of colorants for applications such as medical devices, packaging, or other material science-related aspects of the pharmaceutical industry. While Solvent Yellow 176 is not typically used as a biological fluorescent probe, its properties as a colorant for polymers are well-documented.

Data Presentation: Comparison of Solvent Yellow Dyes

The following table summarizes the key physical and chemical properties of Solvent Yellow 176 and several common alternatives. This data is essential for selecting the appropriate dye based on the polymer to be colored and the required performance characteristics.

Property	Solvent Yellow 176	Solvent Yellow 114	Solvent Yellow 93	Solvent Yellow 163	Solvent Yellow 160:1
C.I. Name	47023[1]	47020[2]	48160[3]	58840[4]	55165[5]
CAS Number	10319-14-9[1][6]	75216-45-4[2]	4702-90-3[7][8]	13676-91-0 / 106768-99-4[4][9]	35773-43-4 / 94945-27-4[5]
Molecular Formula	C18H10BrNO3[1]	C18H11NO3[2]	C21H18N4O2[10]	C22H12O2S2[11]	N/A
Appearance	Greenish-yellow powder[6][12]	Greenish-yellow powder[2]	Greenish-yellow powder[10]	Reddish-yellow powder[11]	Greenish-yellow powder[5]
Melting Point	218°C[1]	264°C[2]	181°C[3]	187°C[9][13]	N/A
Heat Resistance	240°C[6][12]	Up to 340°C (in PC)[2]	Up to 300°C (in PS)[3][7]	Up to 300°C (in PS)[13]	Good heat resistance[14]
Light Fastness	6-7[6][12]	7-8[2]	6-7[3]	8[9][13]	3-5[15]
Recommended For	PS, ABS, PMMA, PC, PET, R-PVC, SAN, PA[6]	PS, PET, ABS, PC, Fiber, Inks[2][16]	PS, HIPS, ABS, PC, PA6, PET, Fiber[3]	PS, HIPS, ABS, PC, PMMA, PET[17]	PS, HIPS, ABS, PC, PMMA, PET[18]

Experimental Protocols

Given that Solvent Yellow 176 and its alternatives are primarily used for coloring plastics, the following is a generalized experimental protocol for evaluating the suitability of a solvent dye for a specific polymer. This protocol is relevant for applications where a colored plastic component might be used in a medical device or packaging.

Objective: To determine the compatibility, color consistency, and stability of a solvent dye in a specific polymer matrix under simulated processing and use conditions.

Materials and Equipment:

• Solvent dye (e.g., Solvent Yellow 176)

• Polymer resin (e.g., medical-grade polycarbonate)

• Twin-screw extruder or similar compounding equipment

• Injection molding machine

• Spectrophotometer or colorimeter

• Xenon arc weatherometer or other light exposure chamber

• Oven for heat aging studies

Procedure:

• Compounding:

  • Dry the polymer resin to the manufacturer's specifications.

  • Create a masterbatch by compounding a high concentration of the solvent dye with the polymer resin using a twin-screw extruder. A typical masterbatch concentration is 1-5% dye by weight.

  • Alternatively, for small-scale testing, a dry blend of the dye and polymer can be prepared. The typical dosage for a transparent tone is 0.02%-0.05%, and for an opaque tone (with TiO2) is around 0.1%[1].

• Molding:

  • Let down the masterbatch with additional virgin polymer to achieve the desired final dye concentration.

  • Process the material using an injection molding machine to produce standardized test plaques. Ensure consistent processing parameters (temperature, pressure, cycle time) for all samples.

• Colorimetric Analysis:

  • Measure the color of the molded plaques using a spectrophotometer or colorimeter. Record the Lab* color values.

  • Compare the color of the plaques made with different dyes to a standard or to each other.

• Performance Testing:

  • Light Fastness: Expose the plaques in a xenon arc weatherometer according to a relevant standard (e.g., ASTM G155). Periodically remove the samples and measure the color change (ΔE).

  • Heat Stability: Place the plaques in an oven at a temperature relevant to the end-use application for a specified duration. Measure the color change.

  • Migration Resistance: Place a colored plaque in contact with an uncolored plaque of the same polymer under pressure and elevated temperature. Visually inspect the uncolored plaque for any color transfer.

• Data Analysis:

  • Tabulate the initial color values and the color change (ΔE) after light and heat exposure for each dye.

  • Compare the performance of the different dyes to determine which best meets the application's requirements for color, stability, and compatibility.

Visualizations

Logical Workflow for Solvent Dye Selection

The following diagram illustrates a logical workflow for selecting a suitable solvent dye for a specific application, such as a medical device component.

Workflow for Solvent Dye Selection

Properties and Applications of Solvent Yellow 176

This diagram provides a visual summary of the key properties and common applications of Solvent Yellow 176.

Properties and Applications of Solvent Yellow 176

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 2. News - PIGMENT ORANGE 64 – Introduction and Application [precisechem.com]
• 3. epsilonpigments.com [epsilonpigments.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. epsilonpigments.com [epsilonpigments.com]
• 6. jadechem-colours.com [jadechem-colours.com]
• 7. Solvent yellow 93|CAS NO.4702-90-37 [xcolorpigment.com]
• 8. Solvent Yellow 93 | 4702-90-3 [chemicalbook.com]
• 9. Solvent yellow 163|CAS NO.13676-91-0/106768-99-4 [xcolorpigment.com]
• 10. worlddyevariety.com [worlddyevariety.com]
• 11. additivesforpolymer.com [additivesforpolymer.com]
• 12. epsilonpigments.com [epsilonpigments.com]
• 13. union-pigment.com [union-pigment.com]
• 14. China Solvent Yellow 160:1 / CAS 35773-43-4 factory and manufacturers | Precise Color [precisechem.com]
• 15. additivesforpolymer.com [additivesforpolymer.com]
• 16. Solvent yellow 114 / Solvent Dyes - Honor Pigments [honorpigment.com]
• 17. Solvent yellow 163 TDS|Solvent yellow 163 from Chinese supplier and producer - SOLVENT YELLOW DYES - Enoch dye [enochdye.com]
• 18. Solvent yellow 160:1 TDS|Solvent yellow 160:1 from Chinese supplier and producer - SOLVENT YELLOW DYES - Enoch dye [enochdye.com]

Performance comparison of Solvent Yellow 176 in different polymers

A Comparative Guide for Researchers and Drug Development Professionals

In the diverse world of polymer coloration, Solvent Yellow 176 stands out for its vibrant reddish-yellow hue and robust performance characteristics. This guide offers an in-depth comparison of Solvent Yellow 176's performance across a range of widely used polymers, providing researchers, scientists, and drug development professionals with the critical data needed for informed material selection. We delve into key performance indicators, including thermal stability, lightfastness, and migration resistance, and present supporting experimental data and standardized testing protocols.

At a Glance: Key Performance Indicators

Solvent Yellow 176, a quinoline-based dye, is lauded for its excellent thermal stability and lightfastness, making it a suitable candidate for coloring various plastics such as PET, PS, ABS, PMMA, PC, and PVC.[1][2] Its performance is often benchmarked against other solvent dyes, such as Solvent Yellow 114, to which it is chemically similar but offers more stable heat resistance and light fastness, albeit with a slightly more reddish tone.[1]

Quantitative Performance Data

To facilitate a clear comparison, the following tables summarize the performance of Solvent Yellow 176 in different polymer systems. Data for alternative solvent dyes, Solvent Yellow 114 and Solvent Yellow 93, are included where available to provide a broader context.

Table 1: Thermal Stability of Solvent Dyes in Various Polymers

Polymer	Solvent Yellow 176	Solvent Yellow 114	Solvent Yellow 93
PS (Polystyrene)	280°C - 300°C	300°C	300°C
ABS (Acrylonitrile Butadiene Styrene)	300°C	300°C	300°C
PMMA (Polymethyl Methacrylate)	280°C	300°C	300°C
PC (Polycarbonate)	320°C	330°C	330°C
PET (Polyethylene Terephthalate)	280°C - 300°C	300°C	300°C
SAN (Styrene-Acrylonitrile)	280°C	-	-
PVC-U (Unplasticized Polyvinyl Chloride)	280°C	-	-
PA6 (Polyamide 6)	Not Recommended	-	-

Note: Thermal stability is typically defined as the temperature at which the dye retains its color stability for a short duration (e.g., 5 minutes).

Table 2: Lightfastness and Migration Resistance of Solvent Dyes

Polymer	Property	Solvent Yellow 176	Solvent Yellow 114	Solvent Yellow 93
PS (Polystyrene)	Lightfastness (Blue Wool Scale)	7-8	8	7-8
Migration Resistance (1-5 Scale)	4-5	-	5
PC (Polycarbonate)	Lightfastness (Blue Wool Scale)	-	7-8	8
PMMA (Polymethyl Methacrylate)	Lightfastness (Blue Wool Scale)	-	7-8	8
PET (Polyethylene Terephthalate)	Lightfastness (Blue Wool Scale)	7	7-8	-

Note: Lightfastness is rated on the Blue Wool Scale from 1 (very poor) to 8 (excellent). Migration resistance is rated on a scale of 1 to 5, where 5 indicates no migration.

Experimental Protocols

The following are detailed methodologies for key experiments cited in this guide, based on internationally recognized standards.

Thermal Stability Assessment

Objective: To determine the maximum temperature at which the solvent dye remains color-stable within a specific polymer.

Standard: Based on principles from ASTM D3012, "Standard Practice for Thermal-Oxidative Stability of Plastics Using a Specimen Rotator Within an Oven".[3]

Methodology:

• Specimen Preparation: A masterbatch of the polymer containing a specific concentration of Solvent Yellow 176 (e.g., 0.1% by weight) is prepared. This is then used to injection mold or press standard plaques (e.g., 50mm x 50mm x 2mm).

• Exposure: The colored plaques are placed in a calibrated, forced-air circulating oven. The temperature is increased in increments (e.g., 10°C) starting from a baseline well below the expected degradation temperature.

• Dwell Time: At each temperature increment, the plaques are held for a specified time, typically 5 minutes.

• Color Measurement: After each temperature cycle, the plaques are removed and allowed to cool to room temperature. The color of the heat-exposed plaque is then compared to an unexposed control plaque.

• Analysis: The color difference (ΔEab) is measured using a spectrophotometer or colorimeter according to ASTM D2244.[2][4] The thermal stability is reported as the highest temperature at which the color change remains within a predefined tolerance (e.g., ΔEab ≤ 3).

Lightfastness Testing

Objective: To evaluate the resistance of the colored polymer to fading or color change upon exposure to artificial light, simulating sunlight.

Standard: ISO 105-B02, "Textiles — Tests for colour fastness — Part B02: Colour fastness to artificial light: Xenon arc fading lamp test".[5][6][7][8]

Methodology:

• Specimen Preparation: Colored polymer plaques are prepared as described for thermal stability testing.

• Blue Wool References: A set of standardized Blue Wool references (rated 1 to 8) are prepared for simultaneous exposure.

• Exposure: The specimens and Blue Wool references are mounted in a xenon arc weathering chamber. The chamber is set to specific conditions of irradiance, temperature, and humidity as prescribed by the standard to simulate indoor or outdoor light exposure. A common practice for plastics is to follow the guidance of ASTM D4329 for fluorescent UV exposure.[1][9][10][11][12]

• Assessment: The specimens are periodically inspected and compared to the fading of the Blue Wool references.

• Rating: The lightfastness rating is the number of the Blue Wool reference that shows a similar degree of color change as the test specimen.

Migration Resistance Evaluation

Objective: To assess the tendency of the dye to migrate from the colored polymer to a contacting surface.

Standard: Based on principles from ISO 2409, "Paints and varnishes — Cross-cut test" for adhesion which can be adapted to assess migration.[13][14][15][16][17] A more direct method is often employed in the industry.

Methodology:

• Specimen Preparation: A colored polymer plaque is produced.

• Contact Test: The colored plaque is placed in direct contact with an uncolored plaque of a white or light-colored polymer (often plasticized PVC, which is susceptible to migration).

• Accelerated Conditions: The assembly is placed in an oven at a specified temperature (e.g., 80°C) and under a defined pressure for a set period (e.g., 24 hours).

• Assessment: After the test period, the uncolored plaque is examined for any signs of color transfer from the test specimen.

• Rating: The degree of staining on the uncolored plaque is rated on a 1 to 5 grey scale, where 5 represents no staining and 1 represents severe staining.

Color Strength Measurement

Objective: To quantify the tinctorial strength of the dye in a given polymer.

Standard: ASTM D2244, "Standard Practice for Calculation of Color Tolerances and Color Differences from Instrumentally Measured Color Coordinates".[2][4][18][19][20]

Methodology:

• Specimen Preparation: A standard white polymer compound (e.g., containing a specific percentage of TiO₂) is prepared. A known, precise amount of the solvent dye is added to this compound to create a colored sample.

• Color Measurement: The tristimulus values (L, a, b*) of both the standard white and the colored sample are measured using a spectrophotometer.

• Calculation: The color difference (ΔE*ab) between the white standard and the colored sample is calculated. The color strength is then determined relative to a standard dye concentration.

Visualizing the Workflow

To better understand the logical flow of comparing the performance of solvent dyes in polymers, the following diagram illustrates the key steps.

Caption: Workflow for comparing solvent dye performance in polymers.

Logical Relationships in Performance Evaluation

The selection of a suitable solvent dye is a multi-faceted process involving the consideration of various interconnected factors. The following diagram illustrates the logical relationships between polymer properties, dye characteristics, and desired performance outcomes.

Caption: Factors influencing the selection of a solvent dye.

References

• 1. store.astm.org [store.astm.org]
• 2. store.astm.org [store.astm.org]
• 3. Thermal-Oxidative Stability ASTM D3012, GM9059P [intertek.com]
• 4. micomlab.com [micomlab.com]
• 5. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 6. wewontech.com [wewontech.com]
• 7. en.usb-lab.com [en.usb-lab.com]
• 8. ISO 105-B02 | Q-Lab [q-lab.com]
• 9. wewontech.com [wewontech.com]
• 10. store.astm.org [store.astm.org]
• 11. micomlab.com [micomlab.com]
• 12. ASTM D4329 Standard Practice for Fluorescent Ultraviolet (UV) Lamp Apparatus Exposure of Plastics_Other_UnitedTest - Material Testing Machine [unitedtest.com]
• 13. anli.chinazy.org [anli.chinazy.org]
• 14. eurolab.net [eurolab.net]
• 15. qualtechproductsindustry.com [qualtechproductsindustry.com]
• 16. industrialphysics.com [industrialphysics.com]
• 17. lr-test.com [lr-test.com]
• 18. scribd.com [scribd.com]
• 19. ASTM D2244 - Calculation of Color Tolerances - ICC Evaluation Service, LLC (ICC-ES) [icc-es.org]
• 20. webstore.ansi.org [webstore.ansi.org]

Solvent Yellow 176: A Superior Alternative to Traditional Dyes for High-Performance Applications

For researchers, scientists, and professionals in drug development, the selection of appropriate dyes is critical for a variety of applications, from coloring plastics in medical devices to specialized coatings. This guide provides an in-depth comparison of Solvent Yellow 176 against traditional dyes, specifically Solvent Yellow 114, another quinophthalone dye. The comparison highlights the advantages of Solvent Yellow 176 in terms of performance, supported by available data and standardized experimental protocols.

Solvent Yellow 176 is a high-performance solvent dye known for its excellent heat resistance, light fastness, and good migration resistance, making it particularly suitable for coloring a wide range of plastics and fibers, including PET, PS, ABS, PMMA, and PC.[1][2] Its transparent nature allows for vibrant and clear coloration.[1] This guide will demonstrate the superior qualities of Solvent Yellow 176 in demanding applications.

Performance Comparison: Solvent Yellow 176 vs. Solvent Yellow 114

To provide a clear and objective comparison, the following table summarizes the key performance characteristics of Solvent Yellow 176 and a traditional counterpart, Solvent Yellow 114. Both are quinophthalone-type dyes, but they exhibit notable differences in their thermal and light stability.[2][3][4][5]

Property	Solvent Yellow 176	Solvent Yellow 114 (Traditional)
Chemical Structure	C₁₈H₁₀BrNO₃[3]	C₁₈H₁₁NO₃[4]
Heat Resistance	Up to 320°C in PC[1]	Up to 300°C in PS[4]
Light Fastness (in PS)	7-8 (on a scale of 1-8)[1]	8 (on a scale of 1-8)[4]
Melting Point	218°C[2]	264°C[4]
Color Shade	Reddish Yellow[2]	Greenish Yellow[4]
Key Advantage	More stable heat resistance and light fastness compared to SY-114, recommended for polyester fiber.[2]	Good overall performance, widely used.[4]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the performance of solvent dyes.

Thermal Stability Assessment

Objective: To determine the temperature at which the dye begins to decompose or change color.

Instrumentation:

• Thermogravimetric Analyzer (TGA)

• Differential Scanning Calorimeter (DSC)

Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of the powdered dye into an inert sample pan (e.g., alumina or platinum).

• TGA Analysis:

  • Heat the sample from ambient temperature to at least 600°C at a linear heating rate of 10°C/min.

  • Record the onset of decomposition temperature (T_onset) and the temperature of maximum decomposition rate (T_max).[6]

• DSC Analysis:

  • Seal a 2-5 mg sample in an aluminum pan, using an empty sealed pan as a reference.

  • Heat the sample at a controlled rate of 10°C/min over a relevant temperature range determined by TGA.[6]

  • Record endothermic and exothermic peaks to identify melting and decomposition points.

Light Fastness Testing

Objective: To assess the resistance of the dye to fading when exposed to a standardized artificial light source.

Standard: ISO 105-B02[7][8][9][10][11]

Instrumentation:

• Xenon arc lamp weathering instrument[7][8]

• Blue Wool Standard reference fabrics (Scale 1-8)[9]

• Grey Scale for assessing color change (ISO 105-A02)[12][13][14]

Protocol:

• Sample Preparation: Prepare specimens of the dyed plastic or fiber according to the standard.

• Exposure: Expose the specimens and a set of Blue Wool references simultaneously to the light from a xenon arc lamp under controlled conditions of temperature and humidity.[7][9]

• Evaluation: Periodically compare the fading of the test specimen with that of the Blue Wool references.[8] The light fastness rating is the number of the Blue Wool reference that shows a similar degree of fading.[9]

Color Strength Measurement

Objective: To quantify the ability of a dye to impart color to a material.

Instrumentation:

• Reflectance spectrophotometer[15]

Protocol:

• Sample Preparation: Prepare dyed samples at various known concentrations.

• Measurement: Measure the reflectance (R) of the dyed samples using a spectrophotometer.

• Calculation: Calculate the K/S value using the Kubelka-Munk equation: K/S = (1-R)² / 2R, where K is the absorption coefficient and S is the scattering coefficient.[15][16] The relative color strength is expressed as a percentage relative to a standard.[15]

Migration Resistance Test

Objective: To determine the tendency of a dye to migrate from a colored material into a material in contact with it.

Standard: Based on principles from ISO 105-X10[17]

Protocol:

• Sample Preparation: A specimen of the dyed plastic is brought into contact with an uncolored, plasticized PVC foil.

• Test Conditions: The assembly is subjected to a specific pressure and temperature (e.g., 80°C) for a defined period.

• Evaluation: After the test period, the PVC foil is separated from the dyed sample and cleaned of any residual plasticizer. The degree of staining on the PVC foil is assessed using the Grey Scale for Staining (ISO 105-A03).

Synthesis Pathway and Experimental Workflow

The synthesis of quinophthalone dyes like Solvent Yellow 176 and 114 generally involves the condensation of a substituted quinaldine derivative with phthalic anhydride.[18][19][20] The specific substituents on the quinoline ring determine the final properties of the dye.

Caption: General synthesis workflow for quinophthalone dyes.

The selection of specific starting materials and reaction conditions in this pathway allows for the tuning of the dye's properties, leading to the superior performance of Solvent Yellow 176. The introduction of a bromine atom and other structural modifications in the precursor for Solvent Yellow 176 likely contributes to its enhanced thermal stability.[3]

Conclusion

Solvent Yellow 176 demonstrates significant advantages over traditional dyes like Solvent Yellow 114, particularly in applications requiring high thermal stability and excellent light fastness. Its robust performance in various polymers makes it an ideal choice for researchers and professionals seeking reliable and high-quality coloration in demanding environments. The provided experimental protocols offer a framework for the objective evaluation of these and other dyes, ensuring informed material selection for critical applications.

References

• 1. China Solvent Yellow 176 / CAS 10319-14-9 factory and manufacturers | Precise Color [precisechem.com]
• 2. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 3. additivesforpolymer.com [additivesforpolymer.com]
• 4. mahavirdyes.com [mahavirdyes.com]
• 5. worlddyevariety.com [worlddyevariety.com]
• 6. benchchem.com [benchchem.com]
• 7. testinglab.com [testinglab.com]
• 8. fyitester.com [fyitester.com]
• 9. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 10. testextextile.com [testextextile.com]
• 11. ISO 105-B02 | Q-Lab [q-lab.com]
• 12. scribd.com [scribd.com]
• 13. scribd.com [scribd.com]
• 14. m.youtube.com [m.youtube.com]
• 15. ijret.org [ijret.org]
• 16. Measurement of the relationship between shade (%), reflectance (%) and color strength (K/S) [textiletoday.com.bd]
• 17. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 18. Lewis Acid Catalyzed Synthesis of Quinophthalone Pigments Under Solvent-Free Conditions [scientiairanica.sharif.edu]
• 19. [PDF] Lewis Acid Catalyzed Synthesis of Quinophthalone Pigments Under Solvent-Free Conditions | Semantic Scholar [semanticscholar.org]
• 20. scientiairanica.sharif.edu [scientiairanica.sharif.edu]

Benchmarking the Heat Resistance of Solvent Yellow 176 Against Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the thermal stability of Solvent Yellow 176 and its commercially available analogs. The data presented is curated from publicly available technical datasheets and industry publications. A standardized experimental protocol for evaluating heat resistance in a polymer matrix is also detailed to assist in reproducible in-house assessments.

Comparative Analysis of Heat Resistance

The thermal stability of solvent dyes is a critical parameter for their application in high-temperature processes, such as the coloring of engineering plastics. Inconsistent heat resistance can lead to color degradation and compromised product integrity. This section provides a quantitative comparison of the heat resistance of Solvent Yellow 176 and its analogs.

Dye Name	Chemical Class (if available)	CAS Number	Heat Resistance (°C)
Solvent Yellow 176	Quinoline	10319-14-9	280 - 320
Solvent Yellow 163	Anthraquinone	13676-91-0	300
Solvent Yellow 114	Quinoline	75216-45-4	300
Solvent Yellow 93	Pyrazolone	4702-90-3	300
Solvent Yellow 179	Methine	80748-21-6	Not specified, "excellent heat resistance"
Solvent Yellow 21	Metal Complex	5601-29-6	160 - 180

Note: The reported heat resistance values can vary between manufacturers and are dependent on the specific polymer system and testing conditions.

Experimental Protocol for Heat Resistance Determination

This protocol is a synthesized methodology based on industry standards such as ISO 787-21 and ASTM D3045, adapted for the evaluation of solvent dyes in a plastic matrix.

1. Materials and Equipment:

• Polymer Resin: Polystyrene (PS), Acrylonitrile Butadiene Styrene (ABS), or Polycarbonate (PC) pellets.

• Solvent Dyes: Solvent Yellow 176 and its analogs.

• Two-Roll Mill or Twin-Screw Extruder: For compounding the dye and polymer.

• Injection Molding Machine: To produce standardized test plaques.

• Forced Convection Laboratory Oven: Capable of maintaining temperatures up to 400°C with uniform heat distribution (compliant with ASTM D5423).

• Spectrophotometer or Colorimeter: For quantitative color measurement (e.g., CIE Lab* values).

• Gray Scale for Color Change: (ISO 105-A02) for visual assessment.

2. Procedure:

• Compounding:

  • Dry the polymer resin according to the manufacturer's specifications to remove moisture.

  • Prepare a masterbatch by compounding a higher concentration of the solvent dye (e.g., 1%) with the polymer resin using a two-roll mill or twin-screw extruder. Ensure a homogeneous dispersion.

  • Let down the masterbatch with additional virgin polymer to achieve the final desired concentration (e.g., 0.1%).

• Specimen Preparation:

  • Using an injection molding machine, produce standardized test plaques (e.g., 50mm x 50mm x 2mm) from the colored polymer.

  • Produce a set of control plaques that will not be subjected to heat aging.

• Heat Aging:

  • Preheat the forced convection oven to the first test temperature (e.g., 240°C).

  • Place a set of test plaques in the oven, ensuring they are not in contact with each other.

  • Expose the plaques to the set temperature for a specified duration (e.g., 10 minutes).

  • Remove the plaques and allow them to cool to room temperature.

  • Repeat the heat aging process at incrementally higher temperatures (e.g., in 10°C or 20°C intervals) with new sets of plaques.

• Evaluation:

  • Visual Assessment: Compare the color of the heat-aged plaques to the control plaques under standardized lighting conditions. Use the gray scale to assess the degree of color change. The heat resistance is often defined as the highest temperature at which the color change is acceptable (e.g., a rating of 4-5 on the gray scale).

  • Instrumental Measurement: Use a spectrophotometer to measure the CIE Lab* values of the control and heat-aged plaques. Calculate the color difference (ΔEab). The heat resistance can be defined as the temperature at which the ΔEab value exceeds a predetermined threshold.

Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the heat resistance of solvent dyes.

Caption: Experimental workflow for heat resistance testing.

A Comparative Guide to Spectral Overlap Analysis of Solvent Yellow 176 with Other Fluorophores

For Researchers, Scientists, and Drug Development Professionals

Introduction to Spectral Overlap

In fluorescence microscopy and related techniques, spectral overlap occurs when the emission spectrum of one fluorophore overlaps with the excitation or emission spectrum of another. This can lead to two primary phenomena:

• Crosstalk (or bleed-through): The emission of one fluorophore is detected in the channel designated for a second fluorophore, leading to false-positive signals and inaccurate quantification.

• Förster Resonance Energy Transfer (FRET): A non-radiative energy transfer from an excited donor fluorophore to a nearby acceptor fluorophore. FRET is highly dependent on the spectral overlap between the donor's emission and the acceptor's absorption spectra.[1][2]

Accurate analysis of spectral overlap is therefore crucial for designing multiplexed imaging experiments and for quantifying molecular interactions using FRET.

Spectral Properties of Common Fluorophores

The selection of appropriate fluorophores is paramount in minimizing spectral overlap. The following table summarizes the key spectral properties of several commonly used fluorophores that could potentially be paired with Solvent Yellow 176. The values for Solvent Yellow 176 are listed as "To Be Determined" (TBD) and should be measured experimentally using the protocol outlined in this guide.

Fluorophore	Excitation Max (nm)	Emission Max (nm)	Stokes Shift (nm)	Quantum Yield
Solvent Yellow 176	TBD	TBD	TBD	TBD
Fluorescein (FITC)	494	518	24	0.92
Rhodamine B	555	580	25	0.31
Cyanine3 (Cy3)	550	570	20	0.15
Cyanine5 (Cy5)	649	670	21	0.28
Green Fluorescent Protein (GFP)	488	509	21	0.60
Red Fluorescent Protein (RFP - dsRed)	558	583	25	0.70

Note: Spectral properties can be environmentally sensitive and may vary with solvent, pH, and conjugation to other molecules.

Experimental Protocol for Spectral Characterization and Overlap Analysis

To quantitatively assess the spectral overlap of Solvent Yellow 176 with other fluorophores, its absorption and emission spectra must first be determined.

Objective: To measure the excitation and emission spectra of Solvent Yellow 176 and a potential partner fluorophore to calculate the spectral overlap integral.

Materials:

• Spectrofluorometer with excitation and emission monochromators

• UV-Vis Spectrophotometer

• Quartz cuvettes (1 cm path length)

• Solvent Yellow 176

• Comparison fluorophore (e.g., FITC, Rhodamine B)

• Appropriate solvent (e.g., ethanol, DMSO, depending on fluorophore solubility)

Methodology:

• Sample Preparation:

  • Prepare a stock solution of Solvent Yellow 176 in a suitable solvent.

  • Prepare a series of dilutions to determine a concentration that results in an absorbance of approximately 0.05 at the excitation maximum to avoid inner filter effects.

  • Repeat for the comparison fluorophore.

• Absorption Spectroscopy:

  • Using a UV-Vis spectrophotometer, measure the absorbance spectrum of Solvent Yellow 176 and the comparison fluorophore over a relevant wavelength range (e.g., 300-700 nm).

  • Identify the wavelength of maximum absorbance (λ_abs_max) for each fluorophore. This will be used as the excitation wavelength for emission scanning.

• Fluorescence Spectroscopy:

  • Emission Spectrum:

    • Set the excitation wavelength of the spectrofluorometer to the λ_abs_max of the fluorophore.

    • Scan the emission monochromator over a wavelength range that covers the expected emission profile (e.g., λ_abs_max + 10 nm to 800 nm).

    • Record the fluorescence intensity at each emission wavelength.

  • Excitation Spectrum:

    • Set the emission wavelength of the spectrofluorometer to the wavelength of maximum emission (λ_em_max) determined from the emission scan.

    • Scan the excitation monochromator over a wavelength range that covers the expected absorption profile (e.g., 300 nm to λ_em_max - 10 nm).

    • Record the fluorescence intensity at each excitation wavelength. The corrected excitation spectrum should be superimposable on the absorption spectrum.

• Data Analysis and Spectral Overlap Calculation:

  • Normalize the emission spectrum of the donor (e.g., Solvent Yellow 176) and the absorption spectrum of the acceptor (e.g., FITC) to their respective maxima.

  • The spectral overlap integral (J(λ)) can be calculated using the following equation: J(λ) = ∫ F_D(λ) * ε_A(λ) * λ^4 dλ Where:

    • F_D(λ) is the normalized fluorescence intensity of the donor at wavelength λ.

    • ε_A(λ) is the molar extinction coefficient of the acceptor at wavelength λ.

  • A larger J(λ) value indicates a greater degree of spectral overlap and a higher potential for FRET.

Visualization of Key Concepts

To better understand the workflows and principles involved in spectral overlap analysis, the following diagrams are provided.

Caption: Workflow for Experimental Determination of Spectral Overlap.

Caption: Conceptual Diagram of Förster Resonance Energy Transfer (FRET).

Conclusion

The potential for spectral overlap between Solvent Yellow 176 and other fluorophores necessitates a thorough experimental characterization of its spectral properties. By following the detailed protocol provided, researchers can obtain the necessary data to calculate the spectral overlap integral. This quantitative measure, in conjunction with the comparative data of common fluorophores, will enable the informed selection of fluorescent partners to minimize crosstalk in multi-color imaging or to optimize FRET-based assays for studying molecular interactions. This systematic approach is fundamental to ensuring the accuracy and reliability of fluorescence-based experimental results in diverse research and drug development applications.

References

• 1. bachem.com [bachem.com]
• 2. emeraldcloudlab.com [emeraldcloudlab.com]

Assessing the Purity of Commercial C.I. Solvent Yellow 176: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals utilizing C.I. Solvent Yellow 176, ensuring the purity of this quinoline-based dye is paramount for the accuracy and reproducibility of experimental results. This guide provides a framework for assessing the purity of commercial C.I. Solvent Yellow 176, comparing its performance with relevant alternatives, and offers detailed experimental protocols for analysis.

C.I. Solvent Yellow 176, chemically known as 2-(4-bromo-3-hydroxy-2-quinolinyl)-1,3-indandione, is a reddish-yellow solvent dye widely used in the coloration of various plastics, including polystyrene (PS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA), and polyethylene terephthalate (PET).[1][2] Its popularity stems from its good lightfastness, thermal stability, and vibrant color. However, the presence of impurities in commercial grades can significantly impact its performance and the integrity of the final product.

Understanding the Synthesis and Potential Impurities

C.I. Solvent Yellow 176 is synthesized through the condensation of 4-Bromo-2-methylquinolin-3-ol and phthalic anhydride.[3] Understanding this synthesis route is key to predicting potential impurities. Unreacted starting materials, by-products from side reactions, and intermediates can all be present in the final product. For instance, incomplete bromination of 2-methylquinolin-3-ol could lead to the presence of the non-brominated analogue, C.I. Solvent Yellow 114 (2-(3-hydroxy-2-quinolyl)-1,3-indanedione).

Potential Impurities in Commercial C.I. Solvent Yellow 176:

• Unreacted Starting Materials: 4-Bromo-2-methylquinolin-3-ol and Phthalic anhydride.

• Isomeric By-products: Variations in the position of the bromine atom on the quinoline ring.

• Related Substances: C.I. Solvent Yellow 114 (non-brominated version).

• Degradation Products: Arising from exposure to high temperatures or UV light during synthesis or storage.

Experimental Protocols for Purity Assessment

A robust assessment of C.I. Solvent Yellow 176 purity involves a multi-step approach, including visual inspection, solubility testing, and chromatographic analysis.

Visual and Microscopic Examination

A simple yet informative first step is the visual and microscopic examination of the dye powder.

Protocol:

• Visually inspect the dye powder for uniformity in color and particle size. Note any presence of clumps or foreign particles.

• Prepare a slide with a small amount of the dye powder dispersed in a suitable non-solvent (e.g., water) and examine under a light microscope.

• Observe the crystal morphology and look for the presence of different crystalline forms or amorphous particles, which could indicate impurities.

Solubility Testing

Assessing the solubility of the dye in various organic solvents can provide initial clues about its purity. Pure compounds generally exhibit consistent and complete solubility in specific solvents.

Protocol:

• Prepare saturated solutions of C.I. Solvent Yellow 176 in a range of solvents with varying polarities (e.g., acetone, toluene, dichloromethane, ethanol).

• Visually observe the solutions for any insoluble residues or haziness.

• Quantify the solubility by carefully weighing a known amount of dye and dissolving it in a specific volume of solvent until saturation is reached. The undissolved portion can be filtered, dried, and weighed.

High-Performance Liquid Chromatography (HPLC) for Purity Profiling

HPLC is a powerful technique for separating, identifying, and quantifying the main component and any impurities present in the dye sample. A reverse-phase HPLC method is generally suitable for the analysis of quinophthalone dyes.

Experimental Workflow for HPLC Analysis

Caption: Workflow for HPLC purity analysis of C.I. Solvent Yellow 176.

Detailed HPLC Protocol:

• Sample Preparation: Accurately weigh approximately 10 mg of the C.I. Solvent Yellow 176 sample and dissolve it in 100 mL of a suitable solvent such as acetonitrile to create a stock solution. Further dilute this stock solution to an appropriate concentration (e.g., 10 µg/mL) with the mobile phase. Filter the final solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions:

  • Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size) is recommended.

  • Mobile Phase: A gradient elution using acetonitrile (Solvent A) and water with 0.1% formic acid (Solvent B) is effective. A typical gradient could be: 0-20 min, 50-90% A; 20-25 min, 90% A; 25-26 min, 90-50% A; 26-30 min, 50% A.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV-Vis detector set at the maximum absorbance wavelength (λmax) of C.I. Solvent Yellow 176, which is approximately 420 nm.[4]

  • Injection Volume: 10 µL.

• Data Analysis: The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks in the chromatogram. Identification of impurities can be achieved by comparing their retention times with those of known standards or by using a mass spectrometer (LC-MS) for structural elucidation.

Comparison with Alternative Solvent Yellow Dyes

The selection of a solvent dye is often a trade-off between various performance characteristics. Here, we compare C.I. Solvent Yellow 176 with two common alternatives: C.I. Solvent Yellow 114 and C.I. Solvent Yellow 163.

Logical Relationship of Dye Selection Factors

References

• 1. ccchemical.com [ccchemical.com]
• 2. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Disperse Yellow 64 | 10319-14-9 [chemicalbook.com]

Inter-Laboratory Validation of Analytical Methods for Solvent Yellow 176: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of potential analytical methods for the quantification of Solvent Yellow 176, a quinoline-based dye utilized in various industrial applications, including the coloring of plastics and inks.[1][2][3] The focus is on the principles of inter-laboratory validation to ensure the reliability and reproducibility of analytical data. While specific inter-laboratory validation data for Solvent Yellow 176 is not publicly available, this guide presents a comparison of suitable analytical techniques based on their established performance for similar analytes.

The Critical Role of Inter-Laboratory Validation

Inter-laboratory validation, often conducted through collaborative trials or proficiency testing, is the ultimate assessment of an analytical method's robustness and transferability. It provides crucial data on the method's reproducibility when performed by different analysts in different laboratories with varying equipment and environmental conditions. Key parameters evaluated during inter-laboratory studies include:

• Reproducibility (RSD_R_): The precision of the method between laboratories.

• Repeatability (RSD_r_): The precision of the method within a single laboratory.

• Accuracy: The closeness of the mean test result to the true value.

A logical workflow for conducting an inter-laboratory validation study is outlined in the diagram below.

Caption: Workflow of an Inter-laboratory Validation Study

Comparison of Potential Analytical Methods for Solvent Yellow 176

High-Performance Liquid Chromatography (HPLC) is a primary candidate for the quantitative analysis of Solvent Yellow 176 due to its high resolution and sensitivity. However, alternative methods such as Thin-Layer Chromatography (TLC) and Capillary Electrophoresis (CE) offer distinct advantages in terms of speed, cost, and reduced solvent consumption. A comparative summary of these techniques for the analysis of organic dyes is presented below.

Parameter	High-Performance Liquid Chromatography (HPLC)	Thin-Layer Chromatography (TLC)	Capillary Electrophoresis (CE)
Principle	Separation based on differential partitioning between a liquid mobile phase and a solid stationary phase.	Separation on a planar stationary phase with a liquid mobile phase moving by capillary action.[4]	Separation in a narrow capillary based on differential migration in an electric field.[5]
Typical Stationary Phase	C18 silica gel	Silica gel or alumina on a glass or plastic plate[6]	Fused silica capillary[5]
Typical Mobile Phase	Acetonitrile/water or Methanol/water gradients[7]	Organic solvent mixtures (e.g., hexane/ethyl acetate)[8]	Aqueous or non-aqueous buffers[9]
Detection	UV-Vis, Diode Array (DAD), Mass Spectrometry (MS)	UV visualization, staining reagents[6]	UV-Vis, Laser-Induced Fluorescence (LIF), MS[10]
Quantitative Ability	Excellent	Semi-quantitative to quantitative (with densitometry)	Excellent
Throughput	Moderate	High	High
Solvent Consumption	High	Low	Very Low
Cost per Sample	High	Low	Moderate
Typical Reproducibility (RSD_R_)	5-15% (analyte and matrix dependent)	10-25% (highly dependent on spotting and development)	5-20% (injection volume can be a source of variability)

Experimental Protocols

Hypothetical HPLC-UV Method for the Determination of Solvent Yellow 176

This protocol is a hypothetical adaptation based on methods for similar solvent dyes and general chromatographic principles.[11]

1. Instrumentation

• High-Performance Liquid Chromatograph (HPLC) system equipped with a UV-Vis or Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Data acquisition and processing software.

2. Reagents and Materials

• Solvent Yellow 176 reference standard (purity >98%).

• Acetonitrile (HPLC grade).

• Methanol (HPLC grade).

• Water (HPLC grade).

• 0.45 µm syringe filters.

3. Chromatographic Conditions

• Mobile Phase: Isocratic elution with Methanol:Water (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 429 nm (based on similar quinoline yellow dyes).

• Injection Volume: 20 µL.

• Run Time: Approximately 10 minutes.

4. Standard and Sample Preparation

• Stock Standard Solution (100 µg/mL): Accurately weigh 10 mg of Solvent Yellow 176 reference standard and dissolve in 100 mL of methanol.

• Working Standard Solutions: Prepare a series of working standards (e.g., 1, 5, 10, 25, 50 µg/mL) by diluting the stock solution with the mobile phase.

• Sample Preparation: For a solid matrix (e.g., plastic), a suitable extraction method would be required. This could involve dissolving the plastic in a solvent like dichloromethane, followed by precipitation of the polymer with an anti-solvent and subsequent dilution of the supernatant containing the dye in the mobile phase.[12] All solutions should be filtered through a 0.45 µm syringe filter before injection.

5. Method Validation Parameters (Single-Laboratory)

Before an inter-laboratory study, a single-laboratory validation should be performed to assess:

• Linearity: Analyze the working standard solutions and plot the peak area versus concentration. A linear regression should be performed, and the correlation coefficient (r²) should be >0.99.

• Accuracy (Recovery): Spike a blank matrix with known concentrations of Solvent Yellow 176 and calculate the percentage recovery.

• Precision (Repeatability): Inject a mid-range standard solution multiple times (n=6) and calculate the relative standard deviation (RSD) of the peak areas.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (typically 3:1 for LOD and 10:1 for LOQ).

Conclusion

References

• 1. News - SOLVENT YELLOW 176 - Introduction and Application [precisechem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. worlddyevariety.com [worlddyevariety.com]
• 4. Khan Academy [khanacademy.org]
• 5. faculty.fortlewis.edu [faculty.fortlewis.edu]
• 6. orgchemboulder.com [orgchemboulder.com]
• 7. Greening Reversed-Phase Liquid Chromatography Methods Using Alternative Solvents for Pharmaceutical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ocw.mit.edu [ocw.mit.edu]
• 9. Investigation of solvent effects in capillary electrophoresis for the separation of biological porphyrin methyl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. agilent.com [agilent.com]
• 11. apps.dtic.mil [apps.dtic.mil]
• 12. "Comparison of different extraction solvents used in GC-MS analysis for" by ÖZGÜL ANİTAŞ and SERAP GÖNCÜ [journals.tubitak.gov.tr]

Safety & Regulatory Compliance

Proper Disposal of C.I. Solvent Yellow 176: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management of chemical waste is paramount to ensuring a safe and compliant laboratory environment. This guide provides a detailed, step-by-step protocol for the proper disposal of C.I. Solvent Yellow 176, a synthetic organic dye. Adherence to these procedures is essential to mitigate health risks, prevent environmental contamination, and comply with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle C.I. Solvent Yellow 176 with the appropriate personal protective equipment (PPE) to minimize exposure risks.

General Handling Guidelines:

• Ventilation: Always handle C.I. Solvent Yellow 176 in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of dust particles.

• Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles or glasses.

  • Hand Protection: Use chemical-resistant gloves (e.g., nitrile).

  • Respiratory Protection: If there is a risk of generating dust, wear an approved respirator.

  • Protective Clothing: A lab coat or other suitable protective clothing should be worn to prevent skin contact.

• Hygiene: Avoid eating, drinking, or smoking in areas where chemicals are handled. Wash hands thoroughly after handling.

Step-by-Step Disposal Protocol

The disposal of C.I. Solvent Yellow 176 must be conducted in accordance with local, state, and federal regulations. It is classified as a non-hazardous waste for transportation purposes, but due to its potential for environmental harm if not disposed of correctly, it should be managed as a chemical waste.

Experimental Protocol for Waste Preparation:

• Waste Characterization: The first step is to characterize the waste. C.I. Solvent Yellow 176 is a solid organic dye. Based on available safety data, it is not classified as a hazardous waste according to RCRA (Resource Conservation and Recovery Act) regulations. However, it is crucial to consult your institution's environmental health and safety (EHS) office for specific guidance, as local regulations may vary.

• Waste Segregation and Collection:

  • Solid Waste: Carefully sweep or vacuum solid C.I. Solvent Yellow 176 powder. Avoid generating dust. Place the collected solid waste into a designated, chemically compatible, and sealable container.

  • Contaminated Materials: Any materials contaminated with the dye, such as weighing paper, paper towels, or PPE, should also be collected and placed in the same container.

• Containerization:

  • Use a sturdy, leak-proof container with a secure lid. High-density polyethylene (HDPE) containers are generally suitable for solid chemical waste.

  • Ensure the container is clean and dry before adding the waste.

  • Do not overfill the container; leave at least 10% headspace to allow for expansion.

• Labeling:

  • Clearly label the waste container with the words "Hazardous Waste" (as a best practice for chemical waste), the full chemical name "C.I. Solvent Yellow 176," the CAS number "10319-14-9," and the approximate quantity of waste.

  • Include the date when the waste was first added to the container.

• Storage:

  • Store the sealed and labeled waste container in a designated satellite accumulation area (SAA) or a central hazardous waste storage area.

  • The storage area should be secure, well-ventilated, and away from incompatible materials.

• Licensed Disposal:

  • Arrange for the collection and disposal of the chemical waste through your institution's EHS office or a licensed and certified hazardous waste disposal company. Never dispose of C.I. Solvent Yellow 176 down the drain or in the regular trash.

Quantitative Data Summary

For easy reference, the following table summarizes key quantitative data for C.I. Solvent Yellow 176.

Property	Value	Reference
Chemical Formula	C₁₈H₁₀BrNO₃	[1]
Molecular Weight	368.18 g/mol	[1]
Melting Point	218-220 °C	[2][3]
CAS Number	10319-14-9	[1][2]
Acute Oral Toxicity (Rat)	LD50: 8200 mg/kg	[2]
Fish Toxicity	LC50: 1100 mg/L	[2]

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper disposal of C.I. Solvent Yellow 176.

Caption: Disposal workflow for C.I. Solvent Yellow 176.

By following these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of C.I. Solvent Yellow 176, thereby protecting themselves, their colleagues, and the environment. Always prioritize safety and consult with your institution's EHS department for specific guidance.

References

• 1. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 2. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 3. extapps.dec.ny.gov [extapps.dec.ny.gov]

Safeguarding Your Research: A Comprehensive Guide to Handling C.I. Solvent Yellow 176

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for the handling and disposal of C.I. Solvent Yellow 176, a quinoline dye. By adhering to these procedural steps, you can minimize risks and maintain a secure workspace.

C.I. Solvent Yellow 176 is a yellow powder that requires careful handling to avoid potential health hazards. It may cause irritation to the skin, eyes, and respiratory tract and can be harmful if swallowed.[1] Adherence to proper personal protective equipment (PPE) protocols and operational plans is critical for safe use.

Essential Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment for handling C.I. Solvent Yellow 176.

PPE Category	Item	Specifications and Importance
Eye Protection	Chemical Safety Goggles	Must be worn at all times to protect against dust particles and potential splashes.[1]
Hand Protection	Chemical-Resistant Gloves	"Rubber gloves" are recommended.[1][2] Nitrile or butyl rubber gloves are a good starting point, but it is crucial to consult the glove manufacturer's chemical resistance data for specific breakthrough times.
Respiratory Protection	Approved Respirator	A NIOSH-approved respirator is necessary, particularly when there is a risk of inhaling dust particles.[1][2] The type of respirator should be selected based on the potential for airborne concentrations.
Body Protection	Protective Clothing	A lab coat or coveralls should be worn to prevent skin contact.[1]

Operational Plan: Step-by-Step Handling Protocol

This section outlines the procedural, step-by-step guidance for the safe handling of C.I. Solvent Yellow 176.

1. Preparation and Engineering Controls:

• Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

• Ensure that an eyewash station and safety shower are readily accessible.[1]

• Minimize dust generation during handling.[1]

2. Weighing and Handling:

• Handle the powdered dye carefully to avoid creating dust clouds.

• Use dedicated, clean, and dry tools for weighing and transferring the dye to prevent cross-contamination.[3]

• Keep containers of C.I. Solvent Yellow 176 tightly closed when not in use.[1][2]

3. Personal Hygiene:

• Wash hands thoroughly with soap and water after handling the chemical.[1]

• Do not eat, drink, or smoke in the laboratory area where the dye is being handled.

• Remove and wash contaminated clothing before reuse.[1]

4. Storage:

• Store C.I. Solvent Yellow 176 in a cool, dry place away from direct sunlight and heat.[1]

• Keep the container tightly sealed to prevent moisture absorption and contamination.[2][3]

Experimental Workflow for Handling C.I. Solvent Yellow 176

Caption: This diagram illustrates the sequential workflow for the safe handling of C.I. Solvent Yellow 176, from preparation to disposal.

Disposal Plan

Proper disposal of C.I. Solvent Yellow 176 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

• Collect all waste material, including unused dye and contaminated items (e.g., gloves, weighing paper), in a designated and clearly labeled hazardous waste container.

2. Decontamination of Labware:

• Decontaminate glassware and other reusable equipment thoroughly. Wash with an appropriate solvent to remove dye residues, followed by a standard laboratory cleaning procedure.

3. Disposal Protocol:

• Dispose of the hazardous waste in accordance with all local, state, and federal regulations.[2] It is imperative to consult your institution's Environmental Health and Safety (EHS) department for specific disposal procedures.

• Do not dispose of C.I. Solvent Yellow 176 down the drain or in the regular trash.

Logical Relationship of Safety Measures

Caption: This diagram shows the interconnectedness of various safety components required for the comprehensive and safe handling of C.I. Solvent Yellow 176.

References

• 1. carlroth.com [carlroth.com]
• 2. glovesbyweb.com [glovesbyweb.com]
• 3. ehs.yale.edu [ehs.yale.edu]